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Core Science & Biosynthesis

Foundational

Synthesis of Formamidinium Iodide for Perovskite Solar Cells: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals Formamidinium iodide (FAI) is a critical precursor in the fabrication of high-efficiency formamidinium-based perovskite solar cells. The quality and purity...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Formamidinium iodide (FAI) is a critical precursor in the fabrication of high-efficiency formamidinium-based perovskite solar cells. The quality and purity of FAI directly impact the crystallinity, stability, and optoelectronic properties of the resulting perovskite films, ultimately influencing solar cell performance. This technical guide provides a comprehensive overview of the prevalent synthesis methodologies for FAI, offering detailed experimental protocols, comparative data, and visual representations of the synthesis workflows.

Overview of Synthesis Routes

The most common and widely adopted method for synthesizing formamidinium iodide is the reaction of formamidinium acetate (B1210297) with hydroiodic acid. This solution-based approach is favored for its relative simplicity and scalability. Alternative methods, such as vapor-phase and solid-state synthesis, have also been explored, offering potential advantages in specific contexts.

Solution-Based Synthesis from Formamidinium Acetate

This method involves the acid-base reaction between formamidinium acetate and hydroiodic acid, typically in a suitable solvent like ethanol (B145695) or even directly. The reaction proceeds via a proton exchange, forming formamidinium iodide and acetic acid as a byproduct. Subsequent purification steps are crucial to remove unreacted precursors and byproducts.

Comparative Data of Synthesis Protocols
ParameterProtocol 1[1][2]Protocol 2[3]Protocol 3[4]
Precursors Formamidinium acetate, Hydroiodic acid (57%)Formamidinium acetate, Hydroiodic acid (57%)Formamidinium acetate, Hydroiodic acid (57%)
Solvent EthanolNone (direct reaction)None (direct reaction)
Molar Ratio (FAI:HI) 1:2.061:21:2
Reaction Temperature 50 °C50 °C0 °C
Reaction Time 2 hours10 minutes2 hours
Purification Steps Vacuum evaporation, Washed with chloroform, Crystallized from ethanol/diethyl etherDrying at 100°C, Washed with diethyl ether, Recrystallized twice with ethanolSolvent removal (rotary evaporator), Dissolved in ethanol, Reprecipitated in diethyl ether, Dried in vacuum oven
Reported Yield 75%Not specifiedNot specified
Detailed Experimental Protocols

Protocol 1: Synthesis in Ethanol [1][2]

  • Dissolution: Dissolve 11.5 g (0.11 mol) of formamidinium acetate in 80 mL of ethanol in a flask.

  • Reaction: Slowly add 30 mL of 57% hydroiodic acid (0.227 mol) to the solution while stirring.

  • Heating: Heat the reaction mixture to 50 °C and maintain stirring for 2 hours.

  • Solvent Removal: After the reaction, remove the solvents by vacuum evaporation.

  • Washing: Work up the resulting residue with chloroform. Filter the yellow crystals and wash them three times with 30 mL of chloroform.

  • Recrystallization: Crystallize the washed product from a mixture of ethanol and diethyl ether to obtain purified formamidinium iodide.

  • Drying: Dry the final product under vacuum.

Protocol 2: Direct Synthesis [3]

  • Reaction: Dissolve formamidinium acetate powder in a 2x molar excess of 57% w/w hydroiodic acid.

  • Stirring: Stir the solution for 10 minutes at 50 °C.

  • Drying: Dry the resulting product at 100 °C to obtain a yellow-white powder.

  • Washing: Wash the powder with diethyl ether.

  • Recrystallization: Recrystallize the product twice with ethanol to form white needle-like crystals.

  • Final Drying: Dry the purified crystals overnight in a vacuum oven before use.

Synthesis and Purification Workflow

G cluster_synthesis Synthesis Stage cluster_purification Purification Stage A Dissolve Formamidinium Acetate in Ethanol B Slowly Add Hydroiodic Acid A->B C Stir at 50°C for 2 hours B->C D Reaction Complete C->D E Vacuum Evaporation of Solvents D->E Proceed to Purification F Wash with Chloroform E->F G Recrystallize from Ethanol/Diethyl Ether F->G H Dry Under Vacuum G->H I Pure Formamidinium Iodide H->I

Solution-Based FAI Synthesis Workflow.

Alternative Synthesis Routes

While the reaction between formamidinium acetate and hydroiodic acid is the most common, other methods have been developed.

Vapor-Phase Synthesis

A more recent development involves the vapor-phase synthesis of formamidinium iodide from s-triazine, ammonia, and hydrogen iodide[5]. This method leverages the reversibility of the formamidine (B1211174) decomposition reaction to convert lead halide thin films directly to lead halide perovskites. This technique is particularly relevant for in-situ perovskite film formation.

Solid-State Synthesis of Formamidinium Lead Iodide

Formamidinium lead iodide can also be prepared through a solid-state route by grinding stoichiometric amounts of formamidinium iodide and lead(II) iodide together in an agate mortar[6][7]. The resulting homogeneous powder is then heated to obtain the black phase of FAPbI3. While this method synthesizes the final perovskite material directly, it relies on pre-synthesized FAI.

Chemical Reaction Pathway

The fundamental reaction for the solution-based synthesis is an acid-base neutralization.

G A Formamidinium Acetate [CH(NH2)2]OAc C Formamidinium Iodide [CH(NH2)2]I A->C + HI D Acetic Acid HOAc A->D + HI B Hydroiodic Acid HI B->C + [CH(NH2)2]OAc B->D + [CH(NH2)2]OAc

Acid-Base Reaction for FAI Synthesis.

Purity and Characterization

The purity of the synthesized formamidinium iodide is paramount for achieving high-performance perovskite solar cells. Impurities can act as charge traps and degradation sites within the perovskite crystal lattice. Therefore, thorough purification and characterization are essential. Common characterization techniques include:

  • X-ray Diffraction (XRD): To confirm the crystalline structure of the FAI.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: To verify the chemical structure and identify any organic impurities.

  • Fourier-Transform Infrared (FTIR) Spectroscopy: To identify functional groups and confirm the absence of starting materials.

Safety Considerations

Hydroiodic acid is a strong, corrosive acid and should be handled with extreme care in a well-ventilated fume hood. Appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat, is mandatory. The reaction can be exothermic, and appropriate cooling measures should be in place, especially for larger-scale syntheses.

This guide provides a foundational understanding of the synthesis of formamidinium iodide for perovskite solar cell applications. Researchers are encouraged to consult the primary literature for further details and to optimize these protocols for their specific experimental setups and desired material properties.

References

Exploratory

Formamidinium Iodide: A Comprehensive Technical Guide to its Crystal Structure and Phase Transitions

For Researchers, Scientists, and Drug Development Professionals Abstract Crystal Structure of Formamidinium Iodide Polymorphs Formamidinium iodide exhibits polymorphism, existing in several crystal structures depending o...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Abstract

Crystal Structure of Formamidinium Iodide Polymorphs

Formamidinium iodide exhibits polymorphism, existing in several crystal structures depending on the temperature. The primary phases observed are monoclinic, orthorhombic, and cubic.[1][2][3] At low temperatures, FAI adopts a monoclinic structure. As the temperature increases, it undergoes phase transitions to orthorhombic and subsequently to a cubic phase.[1][2][3]

The fundamental structural unit consists of the planar formamidinium (CH(NH₂)₂⁺) cation and the iodide (I⁻) anion.[1][2][3] These ions form tight pairs through strong N-H···I hydrogen bonds.[1][2][3] In the monoclinic phase, these pairs arrange into hydrogen-bonded zigzag-like chains.[1][2][3]

Crystallographic Data

The crystallographic parameters for the different polymorphs of formamidinium iodide are summarized in the table below.

Phase Temperature (K) Crystal System Space Group a (Å) b (Å) c (Å) α (°) β (°) γ (°) Reference
Monoclinic100MonoclinicP2₁/c4.821113.7767.01139098.0690[4]
Orthorhombic358Orthorhombic-7.39156.33585.2391909090[1][2]
Cubic400Cubic-5.05715.05715.0571909090[1][2]

Phase Transitions of Formamidinium Iodide

Formamidinium iodide undergoes a series of solid-state phase transitions upon heating, which have been characterized by various analytical techniques, including Differential Scanning Calorimetry (DSC) and X-ray Powder Diffraction (XRPD).[1][2][3]

Phase Transition Temperatures and Enthalpies

The key phase transitions, their corresponding temperatures, and the associated enthalpy changes are detailed in the following table.

Transition Temperature (K) Enthalpy Change (kJ mol⁻¹) Method Reference
Monoclinic → Orthorhombic3462.60DSC[1][3]
Orthorhombic → Cubic3872.75DSC[1][3]
Melting525-DSC[1][2][3]
Decomposition~605-DSC[1][2][3]

The first two endothermic peaks observed in DSC correspond to solid-solid phase transitions, while the subsequent peaks are attributed to melting and decomposition.[1][2][3]

FAI_Phase_Transitions Monoclinic Monoclinic (P2₁/c) Orthorhombic Orthorhombic Monoclinic->Orthorhombic 346 K Cubic Cubic Orthorhombic->Cubic 387 K FAI_Synthesis_Workflow cluster_synthesis FAI Synthesis cluster_purification Purification Reactants Formamidinium Acetate + Hydroiodic Acid Reaction Stir at 50°C Reactants->Reaction Drying1 Dry at 100°C Reaction->Drying1 Washing1 Wash with Diethyl Ether Drying1->Washing1 Dissolution Dissolve in hot Ethanol Washing1->Dissolution Crude FAI Recrystallization Cool to Recrystallize Dissolution->Recrystallization Washing2 Wash with Diethyl Ether Recrystallization->Washing2 Drying2 Vacuum Dry at 50°C Washing2->Drying2 Final_Product Final_Product Drying2->Final_Product Purified FAI Crystals

References

Foundational

An In-depth Technical Guide to the Optical and Electronic Properties of Formamidinium Iodide

Author: BenchChem Technical Support Team. Date: December 2025

Formamidinium iodide (FAI), with the chemical formula CH₅N₂⁺·I⁻, is an organic salt that has garnered significant attention as a critical precursor for the synthesis of formamidinium-based perovskites, particularly formamidinium lead iodide (FAPbI₃).[1][2] These perovskites are at the forefront of photovoltaic research due to their superior thermal stability and a bandgap that is more favorable for solar energy conversion compared to their methylammonium (B1206745) counterparts.[3][4][5] This guide provides a comprehensive overview of the fundamental properties of FAI, its synthesis, characterization, and its contextual role in defining the highly desirable optical and electronic characteristics of FAPbI₃ perovskites.

Synthesis and Purification of Formamidinium Iodide

The quality of the FAI precursor is paramount for fabricating high-performance perovskite devices. A common and effective method for its synthesis involves the reaction of formamidinium acetate (B1210297) with hydroiodic acid, followed by purification through recrystallization.[6][7][8]

Experimental Protocol: Synthesis

A widely adopted procedure for synthesizing FAI is as follows:

  • Reaction: Formamidinium acetate is dissolved in ethanol (B145695). A molar excess (typically 1.5 to 2 times) of hydroiodic acid (e.g., 57 wt% in H₂O) is slowly added to the solution.[6][8]

  • Stirring & Drying: The mixture is stirred at an elevated temperature (e.g., 50°C) for a short period (e.g., 10-120 minutes).[6][8] The solvent is then removed through vacuum evaporation or drying at 100°C, resulting in a yellow-white powder.[6][8]

  • Washing: The crude powder is washed multiple times with a non-polar solvent like diethyl ether to eliminate unreacted reagents and impurities, such as excess iodine.[8]

  • Recrystallization: The washed powder is dissolved in a minimal amount of hot ethanol to create a supersaturated solution. This solution is then cooled slowly (e.g., in a refrigerator overnight) to induce the formation of white, flake-like crystals of pure FAI.[8]

  • Final Drying: The recrystallized FAI crystals are washed again with diethyl ether and dried thoroughly in a vacuum oven (e.g., at 50°C overnight) before being stored in an inert atmosphere.[8]

G cluster_synthesis FAI Synthesis Workflow A 1. Dissolve Formamidinium Acetate in Ethanol B 2. Add Hydroiodic Acid (HI) (Stir at 50°C) A->B Reaction C 3. Evaporate Solvent (Crude FAI Powder) B->C D 4. Wash with Diethyl Ether C->D Purification E 5. Recrystallize from Hot Ethanol D->E F 6. Final Wash & Vacuum Dry E->F G Pure FAI Crystals F->G

Caption: Workflow for the synthesis and purification of Formamidinium Iodide (FAI).

Physicochemical Properties of FAI

The intrinsic properties of FAI, particularly its crystal structure and thermal behavior, are crucial for understanding the crystallization dynamics of FAPbI₃ perovskites.

Crystal Structure and Phase Transitions

Formamidinium iodide is a polymorphic compound, meaning it exists in different crystal structures depending on the temperature.[9][10] Its thermal behavior has been investigated using techniques like Differential Scanning Calorimetry (DSC) and temperature-dependent X-ray powder diffraction.[9][10][11]

  • Monoclinic Phase: At low temperatures (100–346 K), FAI crystallizes in the monoclinic space group P21/c. In this phase, the planar formamidinium cations and iodide anions form tight ionic pairs through strong N-H⋯I hydrogen bonds.[9][10][11]

  • Orthorhombic Phase: Between 346 K and 387 K, FAI undergoes a solid-solid phase transition to an orthorhombic crystal system.[9][10][11]

  • Cubic Phase: Above 387 K and up to its melting point, FAI adopts a cubic structure. This high-temperature phase is believed to be a plastic phase, characterized by significant rotational disorder of the formamidinium cation.[10][11]

Parameter Value (at 100 K) Reference
Crystal SystemMonoclinic[10]
Space GroupP21/c[10]
a (Å)4.8211 (6)[10]
b (Å)13.776 (3)[10]
c (Å)7.0113 (10)[10]
β (°)98.06 (3)[10]
Volume (ų)461.06 (14)[10]

Table 1: Crystallographic data for the low-temperature monoclinic phase of FAI.

G cluster_phases Temperature-Dependent Phase Transitions of FAI A Monoclinic (100-346 K) B Orthorhombic (346-387 K) A->B 346 K C Cubic (387-525 K) B->C 387 K D Liquid (>525 K) C->D 525 K (Melt) G cluster_characterization FAI Characterization Workflow FAI FAI Sample DSC DSC / TGA FAI->DSC XRD Temp-Dependent XRD FAI->XRD Thermal Thermal Properties (Phase Transitions, ΔH, Tdecomp) DSC->Thermal Structural Structural Properties (Crystal Phase, Lattice Parameters) XRD->Structural

References

Exploratory

Solubility of Formamidinium Iodide in DMF and DMSO: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals Data Presentation: Quantitative Solubility of Formamidinium Iodide SolventChemical FormulaMolar Mass ( g/mol )Reported Solubility of Formamidinium Iodide N,...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Data Presentation: Quantitative Solubility of Formamidinium Iodide

SolventChemical FormulaMolar Mass ( g/mol )Reported Solubility of Formamidinium Iodide
N,N-Dimethylformamide (DMF)C₃H₇NO73.09Data not readily available in cited literature. Qualitatively described as highly soluble.
Dimethyl Sulfoxide (B87167) (DMSO)C₂H₆OS78.13Data not readily available in cited literature. Qualitatively described as highly soluble.

Note: The lack of specific values in the literature highlights a research gap. The experimental protocol provided in the following section outlines a robust method for determining these values.

Experimental Protocols: Determining the Solubility of Formamidinium Iodide

The following is a detailed methodology for the experimental determination of the solubility of formamidinium iodide in DMF and DMSO. This protocol is based on the widely accepted "shake-flask" or saturation equilibrium method.

1. Materials and Equipment:

  • Solute: High-purity (>99.5%) formamidinium iodide (FAI).

  • Solvents: Anhydrous N,N-dimethylformamide (DMF) and anhydrous dimethyl sulfoxide (DMSO).

  • Apparatus:

    • Analytical balance (accurate to at least 0.1 mg).

    • Temperature-controlled orbital shaker or magnetic stirrer with a hot plate.

    • Thermostatic bath.

    • Calibrated thermometer.

    • Glass vials or flasks with airtight seals (e.g., screw caps (B75204) with PTFE septa).

    • Volumetric flasks and pipettes.

    • Syringe filters (PTFE, 0.2 µm pore size).

    • Syringes.

    • Drying oven.

    • Inert atmosphere glovebox (optional, but recommended for hygroscopic materials).

2. Experimental Procedure:

a. Preparation of Saturated Solution:

  • Accurately weigh an excess amount of formamidinium iodide and add it to a known volume or mass of the solvent (DMF or DMSO) in a sealed glass vial. The presence of undissolved solid FAI at the end of the equilibration period is crucial to ensure saturation.

  • Place the sealed vial in a thermostatic bath set to the desired temperature (e.g., 25 °C).

  • Agitate the mixture using an orbital shaker or magnetic stirrer at a constant speed. The agitation should be vigorous enough to keep the solid suspended but not so vigorous as to cause splashing.

  • Allow the mixture to equilibrate for a sufficient period to ensure that the solution is saturated. This can range from 24 to 72 hours. It is advisable to perform preliminary experiments to determine the minimum time required to reach equilibrium, which is indicated by a constant concentration of the solute over time.

b. Sample Collection and Analysis:

  • Once equilibrium is reached, cease agitation and allow the excess solid to settle at the bottom of the vial for a period, while maintaining the constant temperature.

  • Carefully withdraw a known volume of the supernatant (the clear, saturated solution) using a pre-warmed syringe to prevent premature crystallization.

  • Immediately filter the collected supernatant through a 0.2 µm syringe filter into a pre-weighed, clean, and dry volumetric flask. This step is critical to remove any undissolved microcrystals.

  • Accurately weigh the volumetric flask containing the filtered saturated solution to determine the mass of the solution.

  • Dilute the saturated solution with a suitable solvent to a concentration that is within the linear range of the analytical method to be used.

  • Determine the concentration of formamidinium iodide in the diluted solution using a suitable analytical technique, such as UV-Vis spectroscopy, high-performance liquid chromatography (HPLC), or nuclear magnetic resonance (NMR) spectroscopy. A calibration curve with standards of known FAI concentrations must be prepared for the chosen analytical method.

c. Calculation of Solubility:

  • From the concentration of the diluted solution and the dilution factor, calculate the concentration of the original saturated solution.

  • Express the solubility in desired units, such as grams per 100 mL of solvent ( g/100 mL) or moles per liter (mol/L).

3. Safety Precautions:

  • Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

  • Work in a well-ventilated fume hood, as DMF and DMSO are volatile organic compounds.

  • Consult the Safety Data Sheets (SDS) for formamidinium iodide, DMF, and DMSO before starting the experiment.

Visualization of Experimental Workflow

The following diagram illustrates the key steps in the experimental determination of formamidinium iodide solubility.

experimental_workflow prep 1. Preparation Add excess FAI to solvent (DMF or DMSO) in a sealed vial. equil 2. Equilibration Agitate at constant temperature (e.g., 25°C) for 24-72 hours. prep->equil settle 3. Settling Cease agitation and allow excess solid to settle. equil->settle sample 4. Sampling & Filtration Withdraw supernatant and filter through a 0.2 µm syringe filter. settle->sample weigh 5. Mass Determination Accurately weigh the filtered saturated solution. sample->weigh analyze 6. Analysis Determine FAI concentration using a suitable analytical method (e.g., HPLC, UV-Vis). weigh->analyze calc 7. Calculation Calculate solubility in g/100 mL or mol/L. analyze->calc

Caption: Experimental workflow for determining the solubility of formamidinium iodide.

References

Foundational

Unraveling the Thermal Instability of Formamidinium Iodide: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals This in-depth technical guide provides a comprehensive analysis of the thermal degradation of formamidinium iodide (FAI), a key component in high-performanc...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive analysis of the thermal degradation of formamidinium iodide (FAI), a key component in high-performance perovskite solar cells. Understanding the mechanisms and products of its decomposition is critical for enhancing the long-term stability and performance of these promising photovoltaic devices. This document summarizes key quantitative data, details experimental protocols for thermal analysis, and visualizes the complex degradation pathways.

Core Findings: Thermal Degradation Profile

Formamidinium iodide, while demonstrating greater thermal stability compared to its methylammonium (B1206745) counterpart, undergoes a complex, multi-step degradation process at elevated temperatures. The decomposition pathways involve the release of several gaseous products, with the specific products and their evolution temperatures being dependent on the surrounding environment and the presence of other materials.

The bulk thermal decomposition of FAI can lead to the formation of sym-triazine, hydrogen cyanide (HCN), and ammonium (B1175870) iodide (NH₄I).[1] The NH₄I can further decompose into ammonia (B1221849) (NH₃) and hydrogen iodide (HI) at temperatures above 300°C.[1] In the context of formamidinium lead iodide (FAPI) perovskites, the solid-state decomposition product is lead iodide (PbI₂).[2][3]

The thermal degradation of FAI is a critical factor influencing the stability of perovskite solar cells, as the outgassing of decomposition products can occur under operational stress, such as heating and illumination, leading to device failure.

Quantitative Decomposition Analysis

The following tables summarize the key quantitative data related to the thermal degradation of formamidinium iodide and its corresponding lead perovskite (FAPI).

ParameterValueTechniqueReference
Activation Energy (FAPI Decomposition)
First Decomposition Step205 ± 20 kJ/molDifferential Scanning Calorimetry (DSC)[2][4]
Second Decomposition Step410 ± 20 kJ/molDifferential Scanning Calorimetry (DSC)[2][4]
Nucleation and Growth of PbI₂112 ± 9 kJ/molX-ray Diffraction (XRD)[2][4]

Table 1: Activation Energies for FAPI Thermal Decomposition.

Gaseous ProductSignificant Release TemperatureNotesReference
FormamidineLower temperaturesMain decomposition product at lower temperatures.[2][3]
Hydrogen Cyanide (HCN)> 360°CBecomes a dominant product at higher temperatures.[3]
sym-Triazine> 95°CRelease becomes significant above this temperature.[2][3]
Ammonia (NH₃) & Hydrogen Iodide (HI)> 300°CFrom the decomposition of NH₄I.[1]

Table 2: Gaseous Decomposition Products of FAI and Their Evolution Temperatures.

MaterialOnset of Mass LossTechniqueAtmosphereReference
FAPbI₃~300°CThermogravimetric Analysis (TGA)Inert (Ar)[2][3]
FAI in contact with NiO~200°CNot specifiedNot specified[1]
FAI in contact with TiO₂Similar to bulk FAI (~280°C)Not specifiedNot specified[1]

Table 3: Onset Temperatures for Thermal Degradation.

Visualizing the Degradation Pathways

The following diagrams illustrate the key thermal degradation pathways of formamidinium iodide.

Thermal_Degradation_of_FAI cluster_products Decomposition Products cluster_secondary_decomp Secondary Decomposition FAI Formamidinium Iodide (FAI) Heat Heat (>280°C) FAI->Heat Triazine sym-Triazine Heat->Triazine Major Pathway HCN Hydrogen Cyanide (HCN) Heat->HCN Minor Pathway NH4I Ammonium Iodide (NH4I) Heat->NH4I Intermediate NH3 Ammonia (NH3) NH4I->NH3 >300°C HI Hydrogen Iodide (HI) NH4I->HI >300°C

Caption: Thermal degradation pathway of bulk Formamidinium Iodide (FAI).

FAPI_Degradation_Workflow cluster_sample Sample cluster_analysis Thermal Analysis cluster_outputs Outputs FAPI Formamidinium Lead Iodide (FAPI) TGA_DSC TGA / DSC FAPI->TGA_DSC XRD In-situ XRD FAPI->XRD TG_MS TGA-MS / KEMS FAPI->TG_MS Mass_Loss Mass Loss vs. Temp TGA_DSC->Mass_Loss Kinetics Activation Energy TGA_DSC->Kinetics Phase_Change Structural & Phase Changes (e.g., PbI₂ formation) XRD->Phase_Change XRD->Kinetics Gas_Evolved Evolved Gas Analysis (Identification of Products) TG_MS->Gas_Evolved

Caption: Experimental workflow for FAPI thermal degradation analysis.

Experimental Protocols

Detailed methodologies are crucial for the reproducible analysis of FAI thermal degradation. The following protocols are based on common practices cited in the literature.

Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC)
  • Objective: To determine the temperature and mass loss associated with decomposition events and to study the thermodynamics of these processes.

  • Instrumentation: A simultaneous thermal analyzer (STA) capable of performing TGA and DSC measurements concurrently.

  • Sample Preparation: A small amount of the sample (typically 5-10 mg) is placed in an alumina (B75360) or platinum crucible.

  • Experimental Conditions:

    • Atmosphere: The analysis is typically carried out under an inert atmosphere, such as flowing argon or nitrogen, to prevent oxidation. A flow rate of 20-50 mL/min is common.

    • Temperature Program: A linear heating ramp is applied, with a typical rate of 10°C/min. The temperature range can vary but often extends from room temperature to 600°C or higher to ensure complete decomposition.

    • Data Analysis: The TGA curve plots mass percentage against temperature, revealing the onset temperature of decomposition and the percentage of mass lost at each step. The DSC curve shows endothermic or exothermic events associated with phase transitions or decomposition.

Coupled Thermogravimetry-Mass Spectrometry (TGA-MS)
  • Objective: To identify the gaseous products evolved during thermal decomposition.

  • Instrumentation: A thermogravimetric analyzer coupled to a quadrupole mass spectrometer via a heated transfer line.

  • Experimental Conditions: The TGA conditions are similar to those described above. The mass spectrometer is set to scan a specific mass-to-charge (m/z) ratio range (e.g., 1-200 amu) continuously throughout the TGA experiment.

  • Data Analysis: The ion currents for specific m/z values are plotted as a function of temperature, allowing for the correlation of mass loss events with the evolution of specific gaseous species.

In-situ X-ray Diffraction (XRD)
  • Objective: To monitor the changes in the crystalline structure and identify the solid decomposition products as a function of temperature.

  • Instrumentation: An X-ray diffractometer equipped with a high-temperature stage.

  • Sample Preparation: A thin film or powder sample is mounted on the temperature-controlled stage.

  • Experimental Conditions:

    • Atmosphere: The experiment is conducted under an inert atmosphere or vacuum to prevent side reactions.

    • Temperature Program: The sample is heated in a stepwise or continuous manner, and XRD patterns are collected at various temperature intervals.

    • Data Analysis: The evolution of diffraction peaks is analyzed to identify the formation of new crystalline phases (e.g., PbI₂) and the disappearance of the original perovskite phase. Quantitative phase analysis can be performed to determine the kinetics of the transformation.

Knudsen Effusion Mass Spectrometry (KEMS)
  • Objective: To study the composition of the gaseous phase in close-to-equilibrium conditions and to determine thermodynamic properties.

  • Instrumentation: A Knudsen cell coupled to a mass spectrometer. The Knudsen cell is a small, heated container with a very small orifice, allowing a small amount of gas to effuse into the high vacuum of the mass spectrometer.

  • Experimental Conditions: The sample is heated in the Knudsen cell, and the effusing vapor is analyzed by the mass spectrometer.

  • Data Analysis: The ion intensities are used to determine the partial pressures of the different gaseous species as a function of temperature, from which thermodynamic data such as enthalpies of reaction can be derived.[2][3]

References

Exploratory

Formamidinium Iodide: A Comprehensive Technical Guide for Researchers

CAS Number: 879643-71-7[1][2] This technical guide provides an in-depth overview of formamidinium iodide (FAI), a critical precursor material in the development of high-efficiency perovskite solar cells and other optoele...

Author: BenchChem Technical Support Team. Date: December 2025

CAS Number: 879643-71-7[1][2]

This technical guide provides an in-depth overview of formamidinium iodide (FAI), a critical precursor material in the development of high-efficiency perovskite solar cells and other optoelectronic devices. This document is intended for researchers, scientists, and drug development professionals, offering detailed information on the compound's properties, safety data, and established experimental protocols.

Core Properties and Safety Data

Formamidinium iodide is an organic salt that serves as a key component in the synthesis of formamidinium-based perovskites, most notably formamidinium lead iodide (FAPbI₃).[1][3] Its adoption in perovskite research is driven by the favorable optoelectronic properties it imparts to the final material, including a narrower bandgap and improved thermal stability compared to its methylammonium (B1206745) counterparts.[4]

Physical and Chemical Properties

The following table summarizes the key physical and chemical properties of formamidinium iodide.

PropertyValueSource
Molecular Formula CH₅IN₂[5][6]
Molecular Weight 171.97 g/mol [6]
Appearance White to off-white crystalline solid/powder[5]
Melting Point 242 °C (decomposes)[5]
Solubility Soluble in water, DMF, and DMSO[5]
Safety and Hazard Information

Formamidinium iodide is classified as a hazardous substance. The following tables outline its GHS hazard statements and precautionary measures as indicated in its Safety Data Sheet (SDS).

GHS Hazard Statements [1][2][4]

CodeStatement
H302Harmful if swallowed
H315Causes skin irritation
H319Causes serious eye irritation
H335May cause respiratory irritation

Precautionary Statements (Prevention) [1][2][4]

CodeStatement
P261Avoid breathing dust/fume/gas/mist/vapors/spray.
P264Wash skin thoroughly after handling.
P270Do not eat, drink or smoke when using this product.
P271Use only outdoors or in a well-ventilated area.
P280Wear protective gloves/protective clothing/eye protection/face protection.

Precautionary Statements (Response) [1][2][4]

CodeStatement
P301 + P312IF SWALLOWED: Call a POISON CENTER/doctor if you feel unwell.
P302 + P352IF ON SKIN: Wash with plenty of water.
P304 + P340IF INHALED: Remove person to fresh air and keep comfortable for breathing.
P305 + P351 + P338IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.

Experimental Protocols

The following are detailed methodologies for the synthesis of formamidinium iodide and its subsequent use in the fabrication of formamidinium lead iodide (FAPbI₃) perovskite thin films for solar cell applications.

Synthesis of Formamidinium Iodide (FAI)

This protocol is adapted from a literature procedure for the synthesis of FAI.[7]

Materials:

Procedure:

  • Dissolve formamidinium acetate (11.5 g, 0.11 mol) in ethanol (80 mL).

  • Slowly add hydroiodic acid (30 mL, 0.227 mol) to the solution.

  • Stir the reaction mixture at 50 °C for 2 hours.

  • Remove the solvents by vacuum evaporation.

  • Work up the residue with chloroform.

  • Filter the resulting yellow crystals and wash them with chloroform (3 x 30 mL).

  • Recrystallize the product from an ethanol/diethyl ether mixture to yield purified FAI.

Fabrication of FAPbI₃ Perovskite Thin Films (Two-Step Sequential Method)

This protocol describes a common two-step method for the deposition of FAPbI₃ thin films.[7]

Materials:

  • Lead iodide (PbI₂)

  • Formamidinium iodide (FAI)

  • N,N-Dimethylformamide (DMF)

  • Isopropanol (IPA)

  • Fused silica (B1680970) substrates

Procedure:

  • Substrate Preparation: Clean the fused silica substrates by sonication in deionized water, acetone, and ethanol for 5 minutes each, followed by drying with a stream of nitrogen.

  • PbI₂ Layer Deposition:

    • Prepare a solution of PbI₂ in DMF (0.46 g/mL) by stirring at 70 °C overnight.

    • Spin-coat the PbI₂ solution onto the prepared substrates at 3000 rpm for 30 seconds.

    • Anneal the substrates at 70 °C for 10 minutes.

  • FAI Layer Deposition and Perovskite Conversion:

    • Prepare a solution of FAI in IPA (50 mg/mL).

    • Spin-coat the FAI solution on top of the PbI₂ layer at 1500-2500 rpm for 15 seconds.

    • Anneal the substrates at 170 °C for 10 minutes to facilitate the conversion to the FAPbI₃ perovskite phase.

Experimental Workflow Visualization

The following diagram illustrates the general workflow for the fabrication of a FAPbI₃ perovskite solar cell using a two-step sequential deposition method.

G cluster_0 Substrate Preparation cluster_1 Layer Deposition cluster_2 Device Completion Substrate Cleaning Substrate Cleaning UV-Ozone Treatment UV-Ozone Treatment Substrate Cleaning->UV-Ozone Treatment PbI2 Spin Coating PbI2 Spin Coating UV-Ozone Treatment->PbI2 Spin Coating PbI2 Annealing PbI2 Annealing PbI2 Spin Coating->PbI2 Annealing FAI Spin Coating FAI Spin Coating PbI2 Annealing->FAI Spin Coating Perovskite Annealing Perovskite Annealing FAI Spin Coating->Perovskite Annealing HTL Deposition HTL Deposition Perovskite Annealing->HTL Deposition Electrode Deposition Electrode Deposition HTL Deposition->Electrode Deposition

Caption: A flowchart of the two-step sequential deposition process for FAPbI₃ perovskite solar cells.

References

Foundational

fundamental differences between formamidinium and methylammonium iodide

An In-depth Technical Guide to the Fundamental Differences Between Formamidinium and Methylammonium (B1206745) Iodide Introduction In the rapidly advancing field of perovskite photovoltaics, the choice of the organic cat...

Author: BenchChem Technical Support Team. Date: December 2025

An In-depth Technical Guide to the Fundamental Differences Between Formamidinium and Methylammonium (B1206745) Iodide

Introduction

In the rapidly advancing field of perovskite photovoltaics, the choice of the organic cation is a critical determinant of the final device's efficiency, stability, and overall performance. Among the most widely studied and utilized organic cations are methylammonium (MA) and formamidinium (FA). Methylammonium lead iodide (MAPbI₃) was the foundational material that sparked the perovskite revolution, while formamidinium lead iodide (FAPbI₃) has emerged as a leading candidate for achieving record-breaking solar cell efficiencies due to its superior electronic properties.[1][2][3]

This technical guide provides a comprehensive comparison of the core differences between their iodide salts, methylammonium iodide (MAI) and formamidinium iodide (FAI), and the resulting lead iodide perovskite films. We will delve into their structural, optical, and stability characteristics, supported by quantitative data, detailed experimental protocols, and workflow visualizations to offer a clear and practical resource for researchers and scientists in the field.

Core Properties: A Quantitative Comparison

The fundamental differences begin with the precursor salts themselves and extend to the properties of the final perovskite crystal lattice. The data below summarizes these key quantitative distinctions.

Table 1: Comparison of Formamidinium Iodide (FAI) and Methylammonium Iodide (MAI) Precursors

PropertyFormamidinium Iodide (FAI)Methylammonium Iodide (MAI)Reference(s)
Chemical Formula CH₅IN₂CH₆IN[4]
Molecular Weight 171.97 g/mol 158.97 g/mol [4]
Cation Size LargerSmaller[5]
Melting Point ~335 °C~145-280 °C (varies)[4][6]

Table 2: Optoelectronic and Structural Properties of FAPbI₃ vs. MAPbI₃ Perovskites

Propertyα-FAPbI₃ (Formamidinium Lead Iodide)MAPbI₃ (Methylammonium Lead Iodide)Reference(s)
Bandgap ~1.48 eV~1.55 - 1.57 eV[2][7]
Crystal Structure (RT) Cubic (α-phase, metastable)Tetragonal[2][8]
Goldschmidt Tolerance Factor ~1.0 - 1.03~0.91[9]
Thermal Stability HigherLower[2]
Phase Stability (RT) Prone to α- to δ-phase transitionRelatively phase-stable[2][3]

Detailed Analysis of Fundamental Differences

Structural and Crystallographic Impact

The most significant difference between the FA⁺ and MA⁺ cations is their size. The larger ionic radius of the formamidinium cation results in a Goldschmidt tolerance factor for FAPbI₃ that is very close to the ideal value of 1.0 for a perfect perovskite structure.[9] This allows FAPbI₃ to adopt a highly symmetric cubic crystal structure (α-phase) at room temperature, which is beneficial for charge transport.[2] In contrast, the smaller methylammonium cation in MAPbI₃ leads to a lower tolerance factor and a distorted, tetragonal crystal structure at room temperature.[8]

However, the ideal structure of α-FAPbI₃ is thermodynamically metastable. Under ambient conditions, particularly in the presence of moisture, it tends to undergo a phase transition to a photo-inactive, hexagonal "yellow" phase (δ-FAPbI₃), which is detrimental to solar cell performance.[3] MAPbI₃ does not suffer from this specific phase instability but is more susceptible to thermal degradation, where the volatile MA⁺ cation can escape from the crystal lattice at elevated temperatures.[10][11][12]

Electronic and Optical Properties

The structural differences directly influence the electronic bandgap. FAPbI₃ possesses a bandgap of approximately 1.48 eV, which is narrower than that of MAPbI₃ (~1.57 eV).[7] This allows FAPbI₃ to absorb a broader range of the solar spectrum, leading to a higher potential short-circuit current density in photovoltaic devices.[2] The bandgap of FAPbI₃ is considered closer to the optimal value for single-junction solar cell efficiency as defined by the Shockley-Queisser limit.

Stability and Degradation Pathways
  • Formamidinium (FA) Stability: FAPbI₃ exhibits superior thermal stability compared to MAPbI₃.[2] The FA⁺ cation forms stronger hydrogen bonds within the perovskite cage, making it less prone to volatilization. However, its primary weakness is the aforementioned phase instability.[3] Additionally, studies have shown that the FA⁺ cation itself can be unstable in precursor solutions when exposed to light, as the -CH=NH double bond can convert to a -CH=O group, impairing device performance if solutions are not handled properly.[10][11][14]

  • Methylammonium (MA) Stability: MAPbI₃ is more susceptible to thermal degradation due to the volatile nature of the MAI component.[10][11] Upon heating, MAI can sublimate out of the film, leaving behind lead iodide (PbI₂) and compromising the perovskite structure. While more stable against phase transitions at room temperature, it is less robust under thermal stress compared to FAPbI₃.

The common strategy to overcome these individual limitations is to create mixed-cation perovskites, such as FAₓMA₁₋ₓPbI₃.[5][15] This approach combines the superior bandgap and thermal stability of FAPbI₃ with the phase stability of MAPbI₃, leading to highly efficient and more durable solar cells.[15]

Experimental Protocols

Accurate and reproducible synthesis of the precursor materials is fundamental to high-quality perovskite research.

Synthesis of Methylammonium Iodide (MAI)

This protocol describes a common solution-based synthesis of MAI.

  • Reaction Setup: In a round bottom flask placed in an ice bath (0 °C), add a stoichiometric amount of hydroiodic acid (HI, e.g., 57 wt% in H₂O).

  • Precursor Addition: While stirring vigorously, slowly add a solution of methylamine (B109427) (CH₃NH₂, e.g., 40% in H₂O or methanol) dropwise.[16][17] A 1:1 molar ratio of methylamine to HI is typically used. The reaction is exothermic and keeping it at 0 °C is crucial.

  • Reaction Time: Continue stirring the solution at 0 °C for approximately 2 hours after the addition is complete.[16][17] A white precipitate of MAI will form.

  • Solvent Removal: Remove the solvent (water/methanol) using a rotary evaporator.

  • Purification: The resulting white or yellowish powder should be purified. This is often done by washing the crystals multiple times with a non-polar solvent like diethyl ether to remove unreacted starting materials and impurities.[16] Recrystallization from ethanol (B145695) or a mixture of ethanol and diethyl ether can further enhance purity.[17]

  • Drying: Dry the purified white MAI crystals under vacuum overnight at a moderate temperature (e.g., 50-60 °C) before transferring to an inert atmosphere glovebox for storage.[16][17]

Synthesis of Formamidinium Iodide (FAI)

This protocol outlines the synthesis of FAI from formamidine (B1211174) acetate (B1210297).

  • Reaction Setup: In a round bottom flask, dissolve formamidine acetate [HC(NH₂)₂CH₃COO] in a solvent or use it directly.

  • Acid Addition: Add a molar excess (typically 1.5 to 2 times) of hydroiodic acid (HI, 57 wt% in H₂O).[18][19] The reaction is often stirred at a slightly elevated temperature (e.g., 50 °C) for a short period (10-20 minutes).[18][19]

  • Precipitation: Dry the solution at a higher temperature (e.g., 100 °C) to evaporate the solvent and acetic acid, which results in the formation of a yellow-white FAI powder.[18][19]

  • Purification: Wash the crude powder multiple times with diethyl ether to remove impurities.[18] For high purity, dissolve the powder in hot ethanol to create a supersaturated solution and then allow it to recrystallize overnight at a low temperature (e.g., in a refrigerator).[18]

  • Drying: Collect the resulting white, flake-like crystals and wash them again with diethyl ether. Dry the final product overnight in a vacuum oven (e.g., at 50 °C) before storage in a glovebox.[18]

Key Characterization Methodologies
  • X-Ray Diffraction (XRD): This is the primary technique used to determine the crystal structure and phase purity of the perovskite films. The positions and intensities of the diffraction peaks allow for the identification of the perovskite phase (e.g., tetragonal for MAPbI₃, cubic for α-FAPbI₃) and the detection of any secondary phases like PbI₂ or the δ-phase of FAPbI₃.

  • UV-Visible (UV-Vis) Spectroscopy: This technique is used to measure the optical absorption of the perovskite film. The onset of the absorption spectrum is used to calculate the material's optical bandgap via a Tauc plot analysis.

  • Photoluminescence (PL) Spectroscopy: PL measurements provide insight into the electronic quality of the material. A strong and sharp PL peak close to the bandgap energy indicates a low density of non-radiative recombination centers (defects). Shifts in the PL peak can also indicate phase changes or compositional variations.[15]

Visualized Workflows and Relationships

Diagrams created using DOT language to illustrate key processes and concepts.

Synthesis_Workflow start Precursors (Amine + HI) reaction Reaction in Solvent (e.g., at 0°C) start->reaction evaporation Solvent Removal (Rotary Evaporation) reaction->evaporation purification Purification (Washing / Recrystallization) evaporation->purification drying Vacuum Drying purification->drying product Final Product (MAI or FAI) drying->product

Caption: General experimental workflow for the synthesis of MAI and FAI precursors.

Stability_Comparison MAPbI3 MAPbI₃ Perovskite thermal_deg Thermal Degradation (MA⁺ Volatilization) MAPbI3->thermal_deg Main Challenge FAPbI3 FAPbI₃ Perovskite phase_inst Phase Instability (α to δ transition) FAPbI3->phase_inst Main Challenge mixed Solution: Mixed Cation (FA/MA) Perovskite thermal_deg->mixed phase_inst->mixed

Caption: Logical diagram of the primary stability challenges for MAPbI₃ and FAPbI₃.

Degradation_Pathways cluster_fa FAPbI₃ Degradation cluster_ma MAPbI₃ Degradation alpha_fapbi3 α-FAPbI₃ (Photoactive, Black Phase) delta_fapbi3 δ-FAPbI₃ (Inactive, Yellow Phase) alpha_fapbi3->delta_fapbi3 Moisture, Heat mapbi3 MAPbI₃ (Active Perovskite) pbi2 PbI₂ + Volatiles (MAI gas) mapbi3->pbi2 Heat (Thermal Stress)

Caption: Dominant degradation pathways for FAPbI₃ and MAPbI₃ perovskites.

Conclusion

The fundamental differences between formamidinium iodide and methylammonium iodide are profound, directly influencing the structural, optical, and stability properties of the resulting lead halide perovskites. FAI offers the potential for higher efficiency due to the more favorable bandgap and superior thermal stability of FAPbI₃. However, this comes at the cost of inherent phase instability, which must be carefully managed. Conversely, MAI forms a more phase-stable perovskite at room temperature but is limited by a wider bandgap and lower thermal tolerance.

Understanding this trade-off is crucial for the rational design of perovskite materials. The current state-of-the-art has largely moved towards mixed-cation systems that incorporate both FAI and MAI, along with other additives like cesium or rubidium. These complex formulations successfully harness the advantages of each component to produce solar cells that are simultaneously highly efficient and significantly more stable, paving the way for future commercial applications.

References

Exploratory

The Pivotal Role of Formamidinium Iodide in Next-Generation Optoelectronics: A Technical Guide

An in-depth exploration of formamidinium iodide's properties, applications, and the experimental protocols driving its use in high-performance optoelectronic devices. Formamidinium iodide (FAI) has emerged as a cornersto...

Author: BenchChem Technical Support Team. Date: December 2025

An in-depth exploration of formamidinium iodide's properties, applications, and the experimental protocols driving its use in high-performance optoelectronic devices.

Formamidinium iodide (FAI) has emerged as a cornerstone material in the advancement of next-generation optoelectronics, particularly in the realm of perovskite solar cells (PSCs), light-emitting diodes (LEDs), and photodetectors. Its superior intrinsic properties, including a more ideal bandgap for solar energy conversion and enhanced thermal stability compared to its methylammonium-based predecessors, have positioned it as a critical component for achieving high efficiency and long-term operational stability in these devices. This technical guide provides a comprehensive overview of the science and application of formamidinium iodide, tailored for researchers, scientists, and professionals in materials science and device engineering.

Fundamental Properties and Advantages of Formamidinium Iodide

Formamidinium (FA, [CH(NH₂)₂]⁺) serves as the organic A-site cation in the ABX₃ perovskite crystal structure. When combined with lead and iodide, it forms formamidinium lead iodide (FAPbI₃), a material with exceptional optoelectronic characteristics.

A primary advantage of FAPbI₃ over the more traditional methylammonium (B1206745) lead iodide (MAPbI₃) is its narrower bandgap, typically in the range of 1.45-1.51 eV.[1] This is closer to the ideal bandgap of approximately 1.34 eV for a single-junction solar cell, as dictated by the Shockley-Queisser limit, allowing for broader absorption of the solar spectrum.[1] Furthermore, the formamidinium cation is intrinsically more stable than the methylammonium cation due to a higher dissociation energy of its N-H and C-H bonds, which contributes to the enhanced thermal stability of FAPbI₃-based perovskites.[2] FAPbI₃ can withstand temperatures well over 150 °C, whereas MAPbI₃ begins to degrade above 85 °C.[1]

However, the primary challenge hindering the widespread adoption of pure FAPbI₃ is its phase instability.[1][3] At room temperature, the photoactive black α-phase (a cubic or tetragonal perovskite structure) has a propensity to transition into a photo-inactive yellow δ-phase (a hexagonal non-perovskite structure).[1][3] This phase transition significantly degrades the performance and longevity of optoelectronic devices.[3] Consequently, a significant portion of research in this field is dedicated to stabilizing the α-phase of FAPbI₃.

Performance in Optoelectronic Devices: A Quantitative Overview

Table 1: Performance of Formamidinium-Based Perovskite Solar Cells

Perovskite CompositionPower Conversion Efficiency (PCE)Open-Circuit Voltage (VOC)Short-Circuit Current Density (JSC)Fill Factor (FF)StabilityReference
FAPbI₃>25% (with dopants/additives)----[1]
FAPbI₃24-25%--->1000 hours[4]
MA0.45FA0.55PbI₃----Stable over 14 months[5][6]
FAI@ZIF-8 treated23.52%---96% of initial PCE after 2000h[7]
FAPbI₃ (air-prepared with MACl)19.4%---100% of initial performance for 53 days[8]

Table 2: Performance of Formamidinium-Based Light-Emitting Diodes (LEDs)

Emissive Layer CompositionExternal Quantum Efficiency (EQE)Energy Conversion EfficiencyLuminanceHalf-lifetime (T50)Reference
FAPbI₃14.2%10.7%-23.7 hours @ 100 mA cm⁻²[9]
FA-based Dion-Jacobson Perovskite8.5%-41,520 cd/m²~15 minutes @ 800 cd/m²[10]

Table 3: Performance of Formamidinium-Based Photodetectors

Device ArchitectureResponsivitySpecific Detectivity (D*)Response Time (rise/fall)Spectral RangeReference
Polycrystalline α-FAPbI₃ thin film0.95 A W⁻¹ @ 650 nm2.8 x 10¹² Jones7.2/19.5 µs330-800 nm[11][12]
FAPbI₃ Quantum Dots-2.63 x 10¹¹ Jones30.58/31.26 µs300-900 nm[13]
MA0.45FA0.55PbI₃ single crystal--<200 µs-[6]

Experimental Protocols

Detailed and reproducible experimental procedures are crucial for advancing research and development. This section outlines key protocols for the synthesis of formamidinium iodide and the fabrication of FAPbI₃-based perovskite thin films.

Synthesis of Formamidinium Iodide (FAI)

A common method for synthesizing FAI involves the reaction of formamidinium acetate (B1210297) with hydroiodic acid.[14][15]

Materials:

Procedure:

  • Dissolve formamidinium acetate in ethanol.

  • Slowly add a molar excess of hydroiodic acid to the solution while stirring.

  • Heat the reaction mixture at 50 °C for a specified duration (e.g., 10 minutes to 2 hours).[14][15]

  • Remove the solvents via vacuum evaporation.

  • Wash the resulting powder with diethyl ether and/or work up with chloroform to remove impurities.[14][15]

  • Recrystallize the product from ethanol to obtain white, needle-like crystals of FAI.[15]

  • Dry the purified FAI crystals in a vacuum oven overnight before use.[15]

Fabrication of FAPbI₃ Perovskite Films

The deposition of high-quality FAPbI₃ films is critical for device performance. Both one-step and two-step sequential deposition methods are widely employed.

One-Step Deposition Method: This method involves spin-coating a precursor solution containing both FAI and lead iodide (PbI₂).

Precursor Solution Preparation:

  • Dissolve equimolar amounts of FAI and PbI₂ in a mixed solvent, typically a combination of anhydrous N,N-dimethylformamide (DMF) and dimethyl sulfoxide (B87167) (DMSO).[15][16]

  • Stir the solution, sometimes overnight, in an inert atmosphere (e.g., a nitrogen-filled glovebox).[17]

Spin-Coating and Annealing:

  • Clean the substrate (e.g., FTO-coated glass) sequentially with deionized water, acetone, and ethanol.[16]

  • Deposit an electron transport layer (e.g., SnO₂) onto the substrate.[18]

  • Transfer the substrate to an inert environment.

  • Dispense the perovskite precursor solution onto the substrate.

  • Spin-coat at a specific speed and duration (e.g., 1000 RPM for 10s, then 3000 RPM for 28s).[18]

  • During the spin-coating process, an anti-solvent (e.g., chlorobenzene) is often dripped onto the substrate to induce rapid crystallization and form a uniform film.[18]

  • Anneal the film on a hotplate at a specific temperature and duration (e.g., 130 °C for 10 minutes) to promote crystal growth and remove residual solvents.[18]

Two-Step Sequential Deposition Method: This method involves depositing PbI₂ first, followed by its conversion to FAPbI₃ by reacting it with a solution of FAI.[14]

Procedure:

  • Spin-coat a solution of PbI₂ in a solvent like DMF onto the substrate.

  • Anneal the PbI₂ film.

  • Spin-coat a solution of FAI in a solvent such as isopropanol (B130326) (IPA) onto the PbI₂ layer.[14]

  • Anneal the resulting film at a higher temperature (e.g., 170 °C for 10 minutes) to form the black α-phase FAPbI₃.[14]

Visualizing Key Concepts and Workflows

Diagrammatic representations are invaluable for understanding complex relationships and processes. The following diagrams, created using the DOT language, illustrate fundamental concepts related to FAPbI₃.

FAPbI3_Phase_Transition alpha α-FAPbI₃ (Black, Photoactive Perovskite) delta δ-FAPbI₃ (Yellow, Non-photoactive) alpha->delta Spontaneous at RT Exposure to Moisture delta->alpha High Temperature Annealing

Caption: Phase transition between the photoactive α-phase and the non-photoactive δ-phase of FAPbI₃.

Perovskite_Solar_Cell_Architecture cluster_0 Typical n-i-p Perovskite Solar Cell Metal Metal Contact (e.g., Au, Ag) HTL Hole Transport Layer (HTL) (e.g., Spiro-OMeTAD) Metal->HTL Perovskite Perovskite Absorber Layer (FAI-based) HTL->Perovskite ETL Electron Transport Layer (ETL) (e.g., SnO₂, TiO₂) Perovskite->ETL TCO Transparent Conductive Oxide (TCO) (e.g., FTO, ITO) ETL->TCO Glass Glass Substrate TCO->Glass

Caption: A common n-i-p architecture for a formamidinium-based perovskite solar cell.

Two_Step_Deposition_Workflow cluster_workflow Two-Step Sequential Deposition start Cleaned Substrate step1 Spin-coat PbI₂ solution start->step1 step2 Anneal PbI₂ film step1->step2 step3 Spin-coat FAI solution step2->step3 step4 High-Temperature Annealing step3->step4 end FAPbI₃ Film step4->end

Caption: Workflow for the two-step sequential deposition of FAPbI₃ perovskite films.

Future Outlook and Challenges

The future of formamidinium iodide in optoelectronics is promising, but several challenges remain. The primary hurdle continues to be the long-term stability of the α-FAPbI₃ phase under operational conditions.[3] While compositional engineering through the incorporation of other cations (like methylammonium or cesium) and halides (like bromide) has proven effective in stabilizing the perovskite structure, further research is needed to optimize these mixed-ion systems without compromising the desirable electronic properties of pure FAPbI₃.

References

Protocols & Analytical Methods

Method

Application Notes and Protocols for Formamidinium Iodide-Based Perovskite Solar Cell Fabrication

For Researchers, Scientists, and Drug Development Professionals This document provides a detailed guide for the fabrication of formamidinium lead iodide (FAPbI₃)-based perovskite solar cells. These protocols are intended...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed guide for the fabrication of formamidinium lead iodide (FAPbI₃)-based perovskite solar cells. These protocols are intended for research purposes and should be performed in a controlled laboratory environment, such as a nitrogen-filled glovebox, due to the sensitivity of the materials to ambient conditions.

Introduction

Formamidinium lead iodide (FAPbI₃) has emerged as a promising perovskite material for photovoltaic applications due to its favorable bandgap of approximately 1.48 eV, which allows for broader absorption of the solar spectrum compared to its methylammonium (B1206745) (MA) counterpart.[1] FAPbI₃ also exhibits enhanced thermal stability.[1] However, the fabrication of high-quality and stable FAPbI₃ films can be challenging due to the potential for phase instability, where the desired photoactive black α-phase can convert to a photo-inactive yellow δ-phase at room temperature.[1][2] The following protocols outline methods to produce stable and efficient FAPbI₃-based perovskite solar cells.

Materials and Reagents

A comprehensive list of materials and reagents required for the fabrication process is provided below.

Material/ReagentSupplierNotes
Formamidinium Iodide (FAI)Greatcell Solar, TCIHigh purity is crucial. Can also be synthesized.
Lead (II) Iodide (PbI₂)TCI, Sigma-AldrichPurity > 99.99%
Methylammonium Chloride (MACl)Alfa AesarOptional additive for phase stabilization.
Cesium Iodide (CsI)TCI, Sigma-AldrichOptional additive for stability and performance enhancement.
N,N-Dimethylformamide (DMF)Sigma-AldrichAnhydrous
Dimethyl Sulfoxide (DMSO)Sigma-AldrichAnhydrous
Chlorobenzene (CB)Sigma-AldrichAnhydrous, for anti-solvent wash.
Spiro-OMeTADBorun New Material TechnologyHole Transport Material (HTM).
4-tert-butylpyridine (B128874) (tBP)Sigma-AldrichAdditive for Spiro-OMeTAD solution.
Lithium bis(trifluoromethanesulfonyl)imide (Li-TFSI)Sigma-AldrichAdditive for Spiro-OMeTAD solution.
Tin (IV) oxide (SnO₂) nanoparticle inkAlfa AesarFor Electron Transport Layer (ETL).
FTO-coated glass substratesVariousSubstrate for the solar cell.

Experimental Protocols

The fabrication process involves several key steps: substrate cleaning, deposition of the electron transport layer (ETL), perovskite layer deposition, hole transport layer (HTL) deposition, and finally, the deposition of the metal contact.

Substrate Cleaning

Proper cleaning of the FTO-coated glass substrates is critical for achieving high-performance devices.

  • Sequentially sonicate the FTO substrates in a solution of detergent (e.g., Hellmanex in deionized water), deionized water, acetone, and isopropanol (B130326) for 15 minutes each.

  • Dry the substrates with a stream of nitrogen gas.

  • Treat the substrates with UV-Ozone for 15 minutes immediately before depositing the ETL.

Electron Transport Layer (ETL) Deposition

A bilayer of ZnO and SnO₂ or a single layer of SnO₂ is commonly used as the ETL.[3][4]

  • Prepare a SnO₂ solution by diluting a commercial nanoparticle ink (e.g., 15 wt% in H₂O) with deionized water to a final concentration of 2.5 wt%.

  • Spin-coat the SnO₂ solution onto the cleaned FTO substrates at 3000 rpm for 30 seconds.

  • Anneal the substrates at 150°C for 30 minutes in ambient air.

Perovskite Precursor Solution Preparation

The composition of the perovskite precursor solution is a critical factor in determining the final device performance. Below are representative recipes. All precursor solutions should be prepared in a nitrogen-filled glovebox.

Precursor RecipeFAI (mg)PbI₂ (mg)MACl (mg)CsI (mg)DMF (µL)DMSO (µL)Molarity (PbI₂)Reference
FAI only 103.18276.7--4001001.2 M[5]
FAI with MACl 20655316.2 - 44.6-8002001.2 M[5]
FAI with CsI 154.8461-12560-~1.5 M

Protocol for Recipe 1 (FAI only):

  • Weigh 103.18 mg of FAI and 276.7 mg of PbI₂.

  • Add 400 µL of DMF and 100 µL of DMSO to the solids.

  • Stir the solution on a hotplate at 70°C for at least 30 minutes, or until the solids are fully dissolved, to form a clear yellow solution.[6]

  • Filter the solution through a 0.22 µm PTFE syringe filter before use.

Perovskite Film Deposition (One-Step Spin-Coating)

This process should be carried out in a nitrogen-filled glovebox.

  • Preheat the ETL-coated substrates on a hotplate inside the glovebox to the desired temperature (e.g., 85°C).[7]

  • Dispense a sufficient amount of the perovskite precursor solution (e.g., 40 µL) onto the substrate.

  • Spin-coat the solution using a two-step program. A representative program is:

    • Step 1: 1000 rpm for 10 seconds (ramp rate of 200 rpm/s).

    • Step 2: 5000 rpm for 30 seconds (ramp rate of 1000 rpm/s).

  • During the second step, at approximately 15 seconds before the end of the program, dispense 100 µL of an anti-solvent (e.g., chlorobenzene) onto the center of the spinning substrate.[5] This induces rapid crystallization and results in a uniform film.

  • Immediately transfer the substrate to a hotplate for annealing.

Table of Spin-Coating Parameters:

Spin Speed (Step 1)Duration (Step 1)Spin Speed (Step 2)Duration (Step 2)Anti-solventReference
2000 rpm----[7]
1000 rpm12 s5000 rpm27 sChlorobenzene[8]
3000 rpm30 s---[9]
Annealing

Annealing is a crucial step for the formation of the crystalline perovskite phase.

  • Anneal the perovskite films at a specific temperature and for a set duration. The optimal conditions can vary depending on the exact precursor composition and desired film morphology.

  • After annealing, allow the films to cool down to room temperature inside the glovebox.

Table of Annealing Parameters:

Annealing Temperature (°C)Annealing Time (minutes)AtmosphereReference
17010Air[7]
15313-18-[5]
10045-60-[10]
12520N₂[11]
15010-[8]
Hole Transport Layer (HTL) Deposition

Spiro-OMeTAD is a commonly used HTL in high-efficiency perovskite solar cells.[12][13]

  • Prepare the Spiro-OMeTAD solution by dissolving 72.3 mg of Spiro-OMeTAD in 1 mL of chlorobenzene.

  • Add 28.8 µL of 4-tert-butylpyridine and 17.5 µL of a Li-TFSI solution (520 mg/mL in acetonitrile) to the Spiro-OMeTAD solution.

  • Spin-coat the HTL solution onto the perovskite layer at 4000 rpm for 20 seconds.

  • Allow the films to oxidize overnight in a desiccator or in dry air to improve the conductivity of the HTL.

Metal Electrode Deposition
  • Define the active area of the solar cells using a shadow mask.

  • Deposit an 80-100 nm thick layer of gold (Au) or silver (Ag) via thermal evaporation at a rate of ~0.1-0.2 Å/s under high vacuum (< 10⁻⁶ Torr).

Device Characterization

The performance of the fabricated perovskite solar cells should be evaluated under standard test conditions (AM 1.5G illumination, 100 mW/cm²). Key parameters to measure include:

  • Current-Voltage (J-V) characteristics: To determine the open-circuit voltage (Voc), short-circuit current density (Jsc), fill factor (FF), and power conversion efficiency (PCE).

  • External Quantum Efficiency (EQE): To determine the spectral response of the device.

  • Photoluminescence (PL) and Time-Resolved Photoluminescence (TRPL): To investigate charge carrier dynamics and recombination processes.[14]

  • X-ray Diffraction (XRD): To confirm the crystal structure and phase purity of the perovskite film.

  • Scanning Electron Microscopy (SEM): To visualize the morphology and grain structure of the perovskite film.

Visualizing the Workflow

The following diagrams illustrate the key experimental workflows for fabricating FAPbI₃-based perovskite solar cells.

Fabrication_Workflow cluster_substrate Substrate Preparation cluster_etl ETL Deposition cluster_perovskite Perovskite Layer cluster_htl HTL Deposition cluster_electrode Electrode Deposition Sonication Sonication (Detergent, DI Water, Acetone, IPA) Drying N₂ Drying Sonication->Drying UV_Ozone UV-Ozone Treatment Drying->UV_Ozone Spin_Coat_ETL Spin-Coat SnO₂ UV_Ozone->Spin_Coat_ETL Anneal_ETL Anneal ETL (150°C, 30 min) Spin_Coat_ETL->Anneal_ETL Precursor_Prep Prepare Precursor Solution Spin_Coat_Pero Spin-Coat Perovskite (with Anti-solvent) Anneal_ETL->Spin_Coat_Pero Precursor_Prep->Spin_Coat_Pero Anneal_Pero Anneal Perovskite Spin_Coat_Pero->Anneal_Pero Spin_Coat_HTL Spin-Coat Spiro-OMeTAD Anneal_Pero->Spin_Coat_HTL Oxidation Overnight Oxidation Spin_Coat_HTL->Oxidation Evaporation Thermal Evaporation of Metal Contact Oxidation->Evaporation

Caption: Overall fabrication workflow for FAPbI₃ perovskite solar cells.

Perovskite_Deposition_Detail cluster_spincoat Spin-Coating Process cluster_anneal Annealing Dispense Dispense Precursor Solution Step1 Step 1: Low Speed Spin Dispense->Step1 Step2 Step 2: High Speed Spin Step1->Step2 AntiSolvent Anti-solvent Quenching Step2->AntiSolvent During Step 2 Transfer Transfer to Hotplate AntiSolvent->Transfer Anneal Anneal at Defined Temperature and Time Transfer->Anneal Cool Cool to Room Temperature Anneal->Cool

Caption: Detailed workflow for the perovskite layer deposition and annealing.

References

Application

Application Notes and Protocols for Spin Coating of Uniform Formamidinium Iodide Films

For Researchers, Scientists, and Drug Development Professionals Introduction One-Step Spin Coating Protocol with Anti-Solvent Treatment The one-step method involves the co-deposition of formamidinium iodide (FAI) and lea...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

One-Step Spin Coating Protocol with Anti-Solvent Treatment

The one-step method involves the co-deposition of formamidinium iodide (FAI) and lead iodide (PbI2) from a single precursor solution. The introduction of an anti-solvent during the spin coating process is crucial for inducing rapid nucleation and promoting the growth of a dense and uniform perovskite film.

Experimental Protocol
  • Substrate Preparation:

    • Thoroughly clean the substrates (e.g., FTO-coated glass) by sequential ultrasonication in detergent, deionized water, acetone, and isopropanol (B130326) for 15 minutes each.

    • Dry the substrates with a nitrogen gun and treat with UV-ozone for 15 minutes prior to use to ensure a hydrophilic surface.

  • Precursor Solution Preparation:

    • Prepare a 1.2 M to 1.35 M precursor solution by dissolving FAI and PbI2 in a 1:1 molar ratio in a co-solvent of N,N-dimethylformamide (DMF) and dimethyl sulfoxide (B87167) (DMSO).[1][2] A common volumetric ratio for DMF:DMSO is 4:1.[1][2]

    • To enhance film quality and stability, additives such as methylammonium (B1206745) chloride (MACl) can be incorporated into the precursor solution.[2]

    • Stir the solution at room temperature for at least 2 hours to ensure complete dissolution of the precursors.

  • Spin Coating and Anti-Solvent Dripping:

    • Dispense an adequate volume of the precursor solution (e.g., 100 µL) onto the center of the static substrate.

    • Initiate a two-step spin coating program:

      • First step: 1000-2000 rpm for 10 seconds (for initial spreading).

      • Second step: 4000-6000 rpm for 30-45 seconds (for film thinning and drying).

    • During the second step, typically 5-15 seconds before the end of the program, dispense a controlled volume (e.g., 100-200 µL) of an anti-solvent such as chlorobenzene (B131634) or toluene (B28343) onto the spinning substrate.[2][3]

  • Annealing:

    • Immediately transfer the substrate onto a preheated hotplate.

    • Anneal the film at a temperature between 150°C and 170°C for 10 to 18 minutes in a nitrogen-filled glovebox.[2][4] The annealing step is critical for the removal of residual solvents and for the crystallization of the perovskite film into the desired α-phase.[5][6]

Data Presentation: One-Step Spin Coating Parameters
ParameterValueReference
Precursor Concentration1.2 M - 1.35 M[1][2]
Solvent System (v/v)DMF:DMSO (4:1)[1][2]
Spin Speed (Step 1)1000-2000 rpm-
Spin Duration (Step 1)10 s-
Spin Speed (Step 2)4000-6000 rpm-
Spin Duration (Step 2)30-45 s-
Anti-SolventChlorobenzene, Toluene[2][3]
Anti-Solvent Volume100-200 µL[2]
Annealing Temperature150°C - 170°C[2][4]
Annealing Duration10-18 min[2][4]

Two-Step Sequential Spin Coating Protocol

The two-step method involves the sequential deposition of a PbI2 layer followed by an FAI layer. This method offers better control over the film morphology and the perovskite conversion reaction.

Experimental Protocol
  • Substrate Preparation:

    • Follow the same substrate cleaning procedure as described in the one-step protocol.

  • PbI2 Layer Deposition:

    • Prepare a PbI2 solution (e.g., 0.46 g/mL) in DMF by stirring at 70°C overnight.[4]

    • Spin coat the PbI2 solution onto the substrate at 3000 rpm for 30 seconds.[4]

    • Anneal the PbI2 film at 70°C for 10 minutes.[4]

  • FAI Layer Deposition and Conversion:

    • Prepare an FAI solution (e.g., 50 mg/mL) in a suitable solvent such as isopropanol (IPA), n-butanol, or tert-butanol.[4][5][7]

    • Spin coat the FAI solution on top of the PbI2 layer at 1500-2500 rpm for 15 seconds.[4]

  • Annealing:

    • Anneal the stacked film at a higher temperature, typically 170°C, for 10 minutes to facilitate the conversion of PbI2 and FAI into the formamidinium lead iodide perovskite phase.[4][5]

Data Presentation: Two-Step Spin Coating Parameters
ParameterLayerValueReference
PbI2 Deposition
Precursor SolutionPbI2 in DMF0.46 g/mL[4]
Spin Speed3000 rpm[4]
Spin Duration30 s[4]
Annealing Temperature70°C[4]
Annealing Duration10 min[4]
FAI Deposition
Precursor SolutionFAI in IPA, n-BuOH, or t-BuOH50 mg/mL[4]
Spin Speed1500-2500 rpm[4]
Spin Duration15 s[4]
Final Annealing
Annealing Temperature170°C[4][5]
Annealing Duration10 min[4][5]

Key Experimental Characterization Protocols

X-Ray Diffraction (XRD): XRD is used to identify the crystal structure and phase purity of the fabricated FAI films. The characteristic diffraction peaks for the cubic α-FAPbI3 phase are expected around 14° and 28°.[3] The absence of a peak around 12.7°, corresponding to PbI2, indicates complete conversion in the two-step process.[5]

  • Methodology:

    • Mount the FAI film on the XRD sample holder.

    • Use a Cu Kα radiation source (λ = 1.5418 Å).

    • Scan the sample over a 2θ range of 10° to 50°.

    • Analyze the resulting diffraction pattern to identify the crystalline phases present.

Scanning Electron Microscopy (SEM): SEM is employed to visualize the surface morphology, including grain size and uniformity of the perovskite film. Large, densely packed grains with few pinholes are desirable for high-performance devices.

  • Methodology:

    • Mount a small piece of the substrate with the FAI film onto an SEM stub using conductive carbon tape.

    • If the film is not sufficiently conductive, apply a thin conductive coating (e.g., gold or carbon) to prevent charging.

    • Image the surface of the film at various magnifications to observe the grain structure and identify any defects.

Visualization of Experimental Workflow and Parameter Relationships

experimental_workflow cluster_prep Preparation cluster_deposition Deposition cluster_post Post-Processing & Characterization sub_clean Substrate Cleaning sol_prep Precursor Solution Preparation spin_coat Spin Coating sol_prep->spin_coat Dispense Solution anti_solvent Anti-Solvent Dripping spin_coat->anti_solvent During Spinning anneal Annealing anti_solvent->anneal Immediate Transfer xrd XRD Analysis anneal->xrd sem SEM Analysis anneal->sem

Caption: Experimental workflow for the one-step spin coating of formamidinium iodide films.

parameter_relationships param Spin Coating Parameters precursor_conc Precursor Conc. solvent Solvent System spin_speed Spin Speed anti_solvent Anti-Solvent annealing Annealing (Temp & Time) thickness Thickness precursor_conc->thickness morphology Morphology (Grain Size, Uniformity) precursor_conc->morphology solvent->morphology crystallinity Crystallinity solvent->crystallinity spin_speed->thickness anti_solvent->morphology anti_solvent->crystallinity annealing->morphology annealing->crystallinity props Film Properties defects Defect Density morphology->defects crystallinity->defects

Caption: Influence of spin coating parameters on FAI film properties.

References

Method

Application Notes and Protocols for Two-Step Sequential Deposition of FAPbI3 Perovskite Solar Cells

For Researchers, Scientists, and Professionals in Solar Cell Development This document provides detailed application notes and experimental protocols for the fabrication of formamidinium lead iodide (FAPbI3) perovskite s...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Professionals in Solar Cell Development

This document provides detailed application notes and experimental protocols for the fabrication of formamidinium lead iodide (FAPbI3) perovskite solar cells using the two-step sequential deposition method. This technique is known for offering better control over perovskite film morphology and crystallinity, which are critical for achieving high-power conversion efficiencies.[1][2]

Overview of the Two-Step Sequential Deposition Method

The two-step sequential deposition method involves the deposition of lead iodide (PbI2) followed by its conversion to the FAPbI3 perovskite phase through a reaction with formamidinium iodide (FAI). This approach allows for independent optimization of the PbI2 layer before the introduction of the organic cation, leading to more uniform and higher-quality perovskite films compared to the one-step method.[1] The general process consists of depositing a PbI2 film onto a substrate, which is then exposed to a solution of FAI, followed by a thermal annealing step to facilitate the complete conversion to the α-FAPbI3 phase.[1]

Experimental Workflow

The following diagram illustrates the typical workflow for the two-step sequential deposition of FAPbI3 perovskite films.

FAPbI3 Two-Step Deposition Workflow Substrate_Cleaning Substrate Cleaning (e.g., ITO/FTO Glass) PbI2_Deposition Step 1: PbI2 Spin-Coating & Optional Annealing Substrate_Cleaning->PbI2_Deposition PbI2_Solution PbI2 Precursor Solution Preparation PbI2_Solution->PbI2_Deposition FAI_Solution FAI Precursor Solution Preparation FAI_Conversion Step 2: FAI Spin-Coating or Dipping FAI_Solution->FAI_Conversion PbI2_Deposition->FAI_Conversion Perovskite_Annealing Thermal Annealing FAI_Conversion->Perovskite_Annealing Characterization Device Characterization Perovskite_Annealing->Characterization

Caption: Workflow for FAPbI3 solar cell fabrication via the two-step method.

Detailed Experimental Protocols

Substrate Cleaning

Proper cleaning of the transparent conductive oxide (TCO) coated glass substrates (e.g., FTO or ITO) is crucial for ensuring good film adhesion and device performance.

  • Sequentially sonicate the substrates in a solution of detergent (e.g., Hellmanex), deionized (DI) water, acetone, and isopropanol (B130326) (IPA) for 15 minutes each.

  • Dry the substrates using a nitrogen gun.

  • Treat the substrates with UV-Ozone for 15 minutes immediately before depositing the subsequent layers to remove any remaining organic residues and improve the surface wettability.[3]

Precursor Solution Preparation

Lead Iodide (PbI2) Solution:

  • Dissolve PbI2 in a solvent mixture of N,N-dimethylformamide (DMF) and dimethyl sulfoxide (B87167) (DMSO). A common ratio is 9:1 (v/v).[4]

  • The concentration of PbI2 can be varied, but a typical starting point is 1.3 M.[4]

  • Stir the solution on a hotplate at approximately 70°C overnight to ensure complete dissolution.[3]

Formamidinium Iodide (FAI) Solution:

  • Dissolve FAI in a suitable alcohol solvent such as isopropanol (IPA), n-butanol (n-BuOH), or tert-butanol (B103910) (t-BuOH).[3]

  • A typical concentration for the FAI solution is in the range of 20-50 mg/mL.[3][4]

  • Stir the solution at room temperature until the FAI is fully dissolved.

Two-Step Perovskite Film Deposition

Step 1: PbI2 Film Deposition

  • Transfer the cleaned substrates into a nitrogen-filled glovebox.

  • Pre-heat the substrates to a desired temperature if the protocol requires it (e.g., 70°C).[5]

  • Deposit the PbI2 solution onto the substrate and spin-coat. A typical spin-coating program is a two-step process: a low-speed step (e.g., 1500 rpm for 10s) to spread the solution, followed by a high-speed step (e.g., 3000 rpm for 30s) to achieve the desired thickness.[3]

  • Anneal the PbI2-coated substrate on a hotplate. A common condition is 70°C for 10 minutes.[3] This step helps to remove residual solvent and form a stable PbI2 film.

Step 2: FAI Conversion

  • Allow the PbI2-coated substrate to cool to room temperature.

  • Deposit the FAI solution onto the PbI2 film and spin-coat. The spin-coating parameters for this step can influence the conversion process and final film morphology. A typical program might be 1500-2500 rpm for 15-30 seconds.[3]

  • Alternatively, the conversion can be performed by dipping the PbI2-coated substrate into the FAI solution for a specific duration.[1]

Post-Deposition Annealing
  • Immediately after the FAI deposition, transfer the substrate to a hotplate for thermal annealing.

  • A high-temperature annealing step is crucial for the complete conversion of PbI2 and FAI into the desired α-FAPbI3 phase.[1] A commonly used annealing temperature is 170°C for 10 minutes.[3]

Data Presentation: Deposition Parameters and Device Performance

The following tables summarize key experimental parameters and the resulting photovoltaic performance from various studies employing the two-step sequential deposition method for FAPbI3-based solar cells.

Table 1: PbI2 Deposition Parameters

PbI2 Concentration Solvent (v/v ratio) Spin-Coating Parameters Annealing Reference
0.46 g/mLDMF3000 rpm for 30 s70°C for 10 min[3]
1.3 MDMF:DMSO (9:1)2000 rpm for 30 s70°C for 1 min[4]

Table 2: FAI Conversion Parameters and Resulting Device Performance

FAI Concentration Solvent Spin-Coating/Dipping Parameters Perovskite Annealing PCE (%) Voc (V) Jsc (mA/cm²) FF Reference
50 mg/mLIPA1500-2500 rpm for 15 s170°C for 10 min----[3]
20 mg/mLIPADipping150°C----[1][4]
----22.07---[6]
----17---[7]

Note: Dashes (-) indicate that the specific data was not provided in the cited source.

Factors Influencing Film Quality and Device Performance

Several factors in the two-step deposition process can significantly impact the final quality of the FAPbI3 film and the overall performance of the solar cell.

  • PbI2 Film Morphology: The porosity and grain structure of the initial PbI2 film are critical for ensuring complete and uniform infiltration of the FAI solution.[6] Additives such as PbCl2 can be introduced to the PbI2 precursor to create a more porous film, facilitating better organic salt infiltration.[6]

  • FAI Solvent Choice: The solvent used for the FAI solution can influence the grain size of the resulting perovskite film. For instance, using tert-butanol has been shown to produce larger grain sizes (up to several micrometers) compared to isopropanol or n-butanol.[3][8]

  • Annealing Conditions: The annealing temperature and duration are crucial for driving the phase transition to the desired black α-FAPbI3 phase and removing any residual solvents. Insufficient annealing can lead to the formation of the undesirable yellow δ-FAPbI3 phase.

Logical Relationships in Process Optimization

The optimization of the two-step deposition process involves balancing several interconnected parameters. The following diagram illustrates these relationships.

FAPbI3 Optimization Logic cluster_inputs Input Parameters cluster_properties Intermediate Properties cluster_outputs Device Performance PbI2_Params PbI2 Solution & Deposition Parameters PbI2_Morphology PbI2 Film Porosity & Roughness PbI2_Params->PbI2_Morphology FAI_Params FAI Solution & Conversion Parameters Conversion_Rate FAI Conversion Rate & Uniformity FAI_Params->Conversion_Rate Annealing_Params Annealing Temperature & Time Perovskite_Morphology Perovskite Grain Size & Crystallinity Annealing_Params->Perovskite_Morphology PbI2_Morphology->Conversion_Rate Conversion_Rate->Perovskite_Morphology PCE Power Conversion Efficiency (PCE) Perovskite_Morphology->PCE Stability Device Stability Perovskite_Morphology->Stability

Caption: Interdependencies in optimizing the two-step deposition process.

References

Application

Application Notes: The Role of Formamidinium Iodide in Lead-Tin Mixed Perovskite Solar Cells

Introduction Formamidinium iodide (FAI) is a crucial organic cation precursor used in the fabrication of high-performance perovskite solar cells (PSCs). In the context of lead-tin (Pb-Sn) mixed perovskite systems, FAI is...

Author: BenchChem Technical Support Team. Date: December 2025

Introduction

Formamidinium iodide (FAI) is a crucial organic cation precursor used in the fabrication of high-performance perovskite solar cells (PSCs). In the context of lead-tin (Pb-Sn) mixed perovskite systems, FAI is instrumental in developing low-bandgap solar cells, which are essential for creating the bottom cell in highly efficient all-perovskite tandem solar cells.[1][2] Formamidinium (FA)-based perovskites, such as formamidinium lead iodide (FAPbI₃), are noted for their superior thermal stability and a more ideal bandgap (~1.48 eV) compared to their methylammonium (B1206745) (MA) counterparts (~1.57 eV).[3][4][5] This narrower bandgap allows for the absorption of a broader range of the solar spectrum.[5]

By alloying tin with lead and using formamidinium as the primary A-site cation, the bandgap can be further tuned to a range of 1.17 to 1.55 eV, making these materials ideal for tandem applications.[1] However, the inclusion of FAI and tin presents unique challenges. FAPbI₃ can exist in a photo-inactive hexagonal "yellow" δ-phase at room temperature; stabilizing the desired photoactive "black" α-phase is a primary research focus.[5][6] Additionally, the presence of tin introduces significant instability due to the facile oxidation of Sn²⁺ to Sn⁴⁺, which degrades device performance.[7][8] Consequently, research efforts are directed towards compositional engineering, such as incorporating other cations like cesium (Cs⁺) or using additives like tin(II) fluoride (B91410) (SnF₂), to enhance both phase and operational stability.[9][10][11]

Performance Data of Formamidinium-Based Lead-Tin Perovskite Solar Cells

The following tables summarize key performance metrics for various FA-based Pb-Sn perovskite solar cells reported in the literature.

Table 1: Device Performance Metrics

Perovskite CompositionFabrication MethodVoc (V)Jsc (mA/cm²)FF (%)PCE (%)Reference
(FASnI₃)₀.₆(MAPbI₃)₀.₄One-Step Spin Coating0.79526.8670.615.08[1][2]
FA-based low-bandgapBilayer Interdiffusion Growth (BIG)---20.4[9]
2D/3D (t-BA)₂(FA,Cs)ₙ₋₁Pbₙ₋ₓSnₓI₃ₙ₊₁ (n=5)One-Step Spin Coating---10.6[7]
Cs-doped FASnI₃One-Step Spin Coating---6.08[10][12]
FASnI₃ with SnF₂–pyrazine complexSolvent Engineering & Dripping---4.8[11]
2D/3D FACsPbI₃ (inverted)One-Step Spin Coating---18.2
2D/3D FACsPbI₃ (normal)One-Step Spin Coating---20.2

Voc: Open-circuit voltage; Jsc: Short-circuit current density; FF: Fill factor; PCE: Power conversion efficiency.

Table 2: Device Stability Data

Perovskite CompositionStability Test ConditionsInitial PCERetained PCE (%)DurationReference
FA-based low-bandgap (encapsulated)Continuous 1 sun illumination20.4%92%450 h[9]
2D/3D (n=4) (unencapsulated)Storage in nitrogen9.3%47%2000 h[7]
2D/3D (n=5) (unencapsulated)Storage in nitrogen10.6%29%2000 h[7]
Cs-doped FASnI₃Storage in N₂5.53%~90%2000 h[12]
FASnI₃ with SnF₂–pyrazine (encapsulated)Storage4.8%98%>100 days[11]
Cs-containing FAPbI₃-based1 sun illumination21.5%60%140 h[13]

Experimental Protocols

Protocol 1: One-Step Spin Coating Fabrication of (FASnI₃)₀.₆(MAPbI₃)₀.₄ Solar Cells

This protocol is adapted from the fabrication of an inverted planar perovskite solar cell with the structure ITO/PEDOT:PSS/Perovskite/C₆₀/BCP/Ag.[1]

1. Substrate Preparation: a. Patterned indium tin oxide (ITO) coated glass substrates are sequentially cleaned by ultrasonication in detergent, deionized water, acetone, and isopropanol (B130326) for 15 minutes each. b. The cleaned substrates are dried with a nitrogen gun and then treated with UV-ozone for 15 minutes.

2. Hole Transport Layer (HTL) Deposition: a. A layer of poly(3,4-ethylenedioxythiophene):polystyrenesulfonate (PEDOT:PSS) is deposited onto the ITO substrate by spin-coating. b. The substrates are then annealed at 150°C for 15 minutes in ambient air.

3. Perovskite Precursor Preparation: a. Prepare a methylammonium lead iodide (MAPbI₃) precursor solution. b. Prepare a formamidinium tin iodide (FASnI₃) precursor solution. c. Combine the FASnI₃ and MAPbI₃ precursor solutions at a molar ratio of 0.6:0.4 to form the final mixed-perovskite precursor solution.

4. Perovskite Film Deposition: a. Transfer the substrates with the PEDOT:PSS layer into a nitrogen-filled glovebox. b. Deposit the (FASnI₃)₀.₆(MAPbI₃)₀.₄ perovskite layer by spin-coating the precursor solution onto the PEDOT:PSS layer. c. Anneal the films at a specified temperature (e.g., 100°C) for a designated time to crystallize the perovskite.

5. Electron Transport Layer (ETL) and Electrode Deposition: a. Deposit a layer of C₆₀ (fullerene) onto the perovskite film via thermal evaporation. b. Deposit a thin layer of bathocuproine (BCP) on top of the C₆₀ layer, also by thermal evaporation. c. Finally, deposit a silver (Ag) back electrode (~100 nm) by thermal evaporation to complete the device.

G Protocol 1: One-Step Fabrication Workflow cluster_prep Substrate & HTL Preparation cluster_perovskite Perovskite Layer Formation (in Glovebox) cluster_contacts ETL & Electrode Deposition ITO_clean 1. ITO Substrate Cleaning (Ultrasonication, N2 Dry, UV-Ozone) PEDOT_coat 2. PEDOT:PSS Spin Coating ITO_clean->PEDOT_coat PEDOT_anneal 3. Annealing (150°C, 15 min) PEDOT_coat->PEDOT_anneal perov_coat 5. Perovskite Spin Coating PEDOT_anneal->perov_coat Transfer to Glovebox precursor_prep 4. Prepare (FASnI3)0.6(MAPbI3)0.4 Precursor Solution precursor_prep->perov_coat perov_anneal 6. Annealing perov_coat->perov_anneal C60_dep 7. C60 Thermal Evaporation perov_anneal->C60_dep BCP_dep 8. BCP Thermal Evaporation C60_dep->BCP_dep Ag_dep 9. Ag Electrode Evaporation BCP_dep->Ag_dep Final_Device Final_Device Ag_dep->Final_Device G Protocol 2: Two-Step Sequential Deposition Workflow cluster_step1 Step 1: Inorganic Layer cluster_step2 Step 2: Organic Conversion cluster_contacts Final Device Layers prep_sub 1. Prepare Substrate (e.g., FTO/TiO2) prep_pbi2_sol 2. Prepare PbI2 Solution (in DMF/DMSO) prep_sub->prep_pbi2_sol spin_pbi2 3. Spin-Coat PbI2 Film prep_pbi2_sol->spin_pbi2 anneal_pbi2 4. Anneal PbI2 Film (70°C) spin_pbi2->anneal_pbi2 spin_fai 6. Spin-Coat FAI onto PbI2 anneal_pbi2->spin_fai prep_fai_sol 5. Prepare FAI Solution (in Isopropanol) prep_fai_sol->spin_fai anneal_perov 7. Anneal for Conversion (140-170°C) spin_fai->anneal_perov spin_htm 8. Deposit HTL (e.g., Spiro-MeOTAD) anneal_perov->spin_htm evap_elec 9. Evaporate Metal Contact (e.g., Gold) spin_htm->evap_elec Final_Device Final_Device evap_elec->Final_Device G Key Relationships in FA-Based Pb-Sn Perovskites FAI Formamidinium Iodide (FAI) Perovskite FA-Pb-Sn Perovskite FAI->Perovskite HighThermStab Improved Thermal Stability (vs. MA-based) FAI->HighThermStab PbSn Lead-Tin (Pb-Sn) Halide PbSn->Perovskite SnOxidation Challenge: Sn2+ Oxidation PbSn->SnOxidation LowBG Low, Tunable Bandgap (Ideal for Tandems) Perovskite->LowBG PhaseInstability Challenge: Phase Instability (δ-phase) Perovskite->PhaseInstability CationEng Solution: Cation Engineering (Cs+, MA+) PhaseInstability->CationEng Mitigated by Additives Solution: Additives (e.g., SnF2) SnOxidation->Additives Mitigated by

References

Method

Application Notes and Protocols for Improving Perovskite Solar Cell Efficiency with Formamidinium Iodide

For Researchers, Scientists, and Drug Development Professionals This document provides detailed application notes and protocols for the utilization of formamidinium iodide (FAI) to enhance the efficiency and stability of...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the utilization of formamidinium iodide (FAI) to enhance the efficiency and stability of perovskite solar cells (PSCs). Formamidinium-based perovskites, particularly formamidinium lead iodide (FAPbI₃), are at the forefront of photovoltaic research due to their advantageous optoelectronic properties.

Introduction
Key Advantages of Formamidinium Iodide in Perovskite Solar Cells
  • Optimal Bandgap: The narrower bandgap of FAPbI₃ allows for greater absorption of incident sunlight, leading to higher potential short-circuit current densities (Jsc).[5]

  • Enhanced Thermal Stability: FAPbI₃ exhibits better resistance to degradation at elevated temperatures compared to MAPbI₃, a crucial factor for the long-term operational stability of solar cells.[2][3]

Experimental Protocols

This section details the synthesis of FAI and the fabrication of high-performance FAPbI₃-based perovskite solar cells.

Protocol 1: Synthesis of Formamidinium Iodide (FAI)

This protocol describes a common method for synthesizing FAI from formamidinium acetate (B1210297) and hydroiodic acid.

Materials:

Procedure:

  • Dissolve formamidinium acetate in ethanol.[7]

  • Slowly add a molar excess of hydroiodic acid (e.g., 1.5 to 2 times the molar amount of formamidinium acetate) to the solution while stirring.[8][9]

  • Heat the reaction mixture at 50°C for a duration of 10 minutes to 2 hours.[7][8][9]

  • Evaporate the solvent under vacuum to obtain a crude powder.[7]

  • Wash the resulting powder multiple times with diethyl ether or work up with chloroform to remove impurities.[7][8]

  • For further purification, recrystallize the FAI powder from a supersaturated ethanol solution. This can be achieved by dissolving the powder in hot ethanol and then allowing it to recrystallize overnight in a refrigerator.[8]

  • Collect the white, flake-like crystals and wash them again with diethyl ether.[8]

  • Dry the purified FAI crystals in a vacuum oven overnight at approximately 50-60°C before transferring to a glovebox for storage.[8][9]

Protocol 2: Fabrication of FAPbI₃-based Perovskite Solar Cells (One-Step Method)

This protocol outlines a representative one-step spin-coating method for depositing the perovskite active layer, incorporating additives for phase stabilization.

Materials:

  • Synthesized Formamidinium Iodide (FAI)

  • Lead (II) iodide (PbI₂)

  • Methylammonium (B1206745) bromide (MABr) or Cesium Iodide (CsI) for stabilization

  • Anhydrous N,N-dimethylformamide (DMF)

  • Anhydrous dimethyl sulfoxide (B87167) (DMSO)

  • Chlorobenzene (antisolvent)

  • Substrates (e.g., FTO-coated glass)

  • Hole Transport Layer (HTL) solution (e.g., PEDOT:PSS or Spiro-OMeTAD)

  • Electron Transport Layer (ETL) material (e.g., SnO₂, TiO₂)

  • Metal electrode material (e.g., Gold, Silver)

Procedure:

  • Substrate Preparation:

    • Clean the FTO-coated glass substrates sequentially with detergent, deionized water, acetone, and isopropanol (B130326) in an ultrasonic bath.

    • Dry the substrates with a nitrogen gun and treat with UV-Ozone for 15 minutes prior to use.

    • Deposit the electron transport layer (e.g., a compact layer of TiO₂ or SnO₂) onto the FTO substrate according to established literature procedures.

  • Perovskite Precursor Solution Preparation:

    • Inside a nitrogen-filled glovebox, prepare a perovskite precursor solution. For a mixed-cation approach to stabilize the α-phase, a typical composition could be FA₀.₉₅MA₀.₀₅PbI₃ or incorporate Cs⁺.[6][10]

    • Dissolve FAI, PbI₂, and a stabilizing agent (like MABr or CsI) in a mixed solvent of DMF and DMSO (commonly in a 4:1 volume ratio).[8][11] A typical molar concentration is around 1.4 M.

    • Stir the solution at room temperature or slightly elevated temperatures (e.g., 70°C) for several hours or overnight to ensure complete dissolution.[11]

  • Perovskite Film Deposition:

    • Transfer the prepared ETL-coated substrates into the glovebox.

    • Spin-coat the perovskite precursor solution onto the substrate. A typical two-step spin program is used: a low-speed spin (e.g., 1000 rpm for 10 seconds) followed by a high-speed spin (e.g., 6000 rpm for 30-40 seconds).[8]

    • During the high-speed step, dispense an antisolvent (e.g., chlorobenzene) onto the spinning substrate approximately 5-10 seconds before the end of the program.[8] This induces rapid crystallization and results in a uniform film.

    • Immediately transfer the substrate to a hotplate and anneal at a specific temperature, typically between 100°C and 170°C, for 10-30 minutes. The exact temperature and time depend on the specific perovskite composition.[8][9]

  • Device Completion:

    • After the perovskite film has cooled down, deposit the hole transport layer (e.g., Spiro-OMeTAD) via spin-coating.

    • Finally, thermally evaporate the metal back contact (e.g., gold or silver) to complete the device architecture (FTO/ETL/Perovskite/HTL/Metal).

Data Presentation

The inclusion of FAI, often in combination with other cations, has consistently led to improvements in PSC performance. The following tables summarize quantitative data from various studies.

Perovskite CompositionFabrication MethodV_oc (V)J_sc (mA/cm²)FF (%)PCE (%)Stability NoteReference
(FASnI₃)₀.₆(MAPbI₃)₀.₄One-Step0.79526.8670.615.08-[12]
FA₀.₉₁Cs₀.₀₉PbI₃Sequential Cesium Incorporation1.18--24.7Enhanced stability over FAPbI₃[13]
FAPbI₃ (Control)Sequential Cesium Incorporation1.09--22.6-[13]
Sb³⁺, S²⁻ alloyed-FAPbI₃Sequential Ambient-Air1.1526.4882.3325.07Retains ~95% PCE after 1080h[14]
Cs-containing FAPbI₃Perovskite Seeding Growth1.13->8021.5Retains 60% PCE after 140h[15]
FA₀.₉₅MA₀.₀₅PbI₃ with formateAnion Engineering---25.2-[6]

Mechanism of Performance Enhancement

Formamidinium iodide contributes to improved PSC efficiency and stability through several mechanisms, primarily by influencing the structural and electronic properties of the perovskite active layer.

  • Structural Stabilization: The larger ionic radius of the formamidinium cation compared to the methylammonium cation results in a more symmetric cubic perovskite structure with a Goldschmidt tolerance factor closer to unity. This ideal structure is electronically favorable. However, pure FAPbI₃ is prone to transforming into an undesirable non-perovskite phase. Incorporating smaller cations like Cesium (Cs⁺), Methylammonium (MA⁺), or Rubidium (Rb⁺) helps to stabilize the desired black α-phase by increasing the tolerance factor and the entropy of mixing, which lowers the free energy of the system.[4][10]

  • Reduced Non-radiative Recombination: By creating a more stable crystal structure with fewer defects, the use of FAI and its derivatives helps to suppress non-radiative recombination pathways. This leads to longer charge carrier lifetimes and diffusion lengths, allowing more photogenerated carriers to be collected at the electrodes, thereby increasing the short-circuit current density (J_sc) and V_oc.

Visualizations

Experimental Workflow

G Experimental Workflow for FAI-based PSC Fabrication cluster_0 Substrate Preparation cluster_1 Perovskite Layer Formation cluster_2 Device Completion cluster_3 Characterization sub_clean FTO Substrate Cleaning (Detergent, DI Water, Acetone, IPA) sub_uv UV-Ozone Treatment sub_clean->sub_uv sub_etl ETL Deposition (e.g., SnO2) sub_uv->sub_etl prec_prep Precursor Preparation (FAI, PbI2, Additives in DMF:DMSO) spin_coat One-Step Spin Coating + Antisolvent Quenching sub_etl->spin_coat prec_prep->spin_coat anneal Thermal Annealing (100-170 °C) spin_coat->anneal htl_dep HTL Deposition (e.g., Spiro-OMeTAD) anneal->htl_dep metal_evap Metal Contact Evaporation (e.g., Au) htl_dep->metal_evap char J-V Measurement, EQE, XRD, SEM, Stability Testing metal_evap->char

Mechanism of FAI-Induced Performance Enhancement

G Mechanism of FAI-Induced PSC Performance Enhancement FAI Formamidinium Iodide (FAI) + Cation/Anion Engineering (e.g., Cs+, MA+, Br-) Struct Structural Stabilization (α-Phase FAPbI3) FAI->Struct Defect Defect Passivation (e.g., Reduced Halide Vacancies) FAI->Defect Recomb Reduced Non-radiative Recombination Struct->Recomb IonMig Suppressed Ion Migration Struct->IonMig Defect->Recomb Voc Higher Voc Recomb->Voc Jsc Higher Jsc Recomb->Jsc Stab Enhanced Stability IonMig->Stab PCE Increased PCE Voc->PCE Jsc->PCE

Caption: How FAI enhances perovskite solar cell performance.

References

Application

Application Notes and Protocols for the Fabrication of Flexible Perovskite Solar Cells Using Formamidinium Iodide

For Researchers, Scientists, and Drug Development Professionals These application notes provide a detailed guide for the fabrication of flexible perovskite solar cells (PSCs) utilizing formamidinium iodide (FAI). The pro...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed guide for the fabrication of flexible perovskite solar cells (PSCs) utilizing formamidinium iodide (FAI). The protocols outlined below cover substrate preparation, precursor solution formulation, and thin-film deposition via both spin coating and slot-die coating, enabling the reproducible fabrication of high-performance flexible photovoltaic devices.

Introduction

Formamidinium lead iodide (FAPbI₃) has emerged as a leading perovskite material for solar cell applications due to its optimal bandgap of approximately 1.48 eV and superior thermal stability compared to its methylammonium (B1206745) (MA) counterparts.[1][2][3][4] These characteristics make it a promising candidate for achieving high power conversion efficiencies (PCEs). The fabrication of FAPbI₃ on flexible substrates, such as polyethylene (B3416737) terephthalate (B1205515) (PET), opens up possibilities for lightweight, portable, and wearable electronics.[5]

This document provides detailed experimental protocols for the fabrication of flexible FAPbI₃-based PSCs, along with a summary of reported device performance data.

Experimental Protocols

Flexible Substrate Cleaning

Thorough cleaning of the flexible indium tin oxide (ITO)-coated PET substrates is crucial for achieving high-quality perovskite films and optimal device performance.

Protocol:

  • Place the ITO/PET substrates in a substrate holder.

  • Sequentially sonicate the substrates in a bath of the following solutions for 10-15 minutes each:

    • Detergent solution (e.g., Hellmanex III)

    • Deionized (DI) water

    • Acetone

    • Isopropanol (IPA)[6]

  • After each sonication step, rinse the substrates thoroughly with DI water.[7]

  • Dry the substrates with a nitrogen (N₂) gun.[6]

  • Immediately before use, treat the substrates with UV-ozone for 15 minutes to enhance wettability.[7]

Perovskite Precursor Solution Preparation

The one-step method involves the deposition of a precursor solution containing both the organic and inorganic components of the perovskite.

Materials:

  • Formamidinium iodide (FAI)

  • Lead (II) iodide (PbI₂)

  • N,N-Dimethylformamide (DMF)

  • Dimethyl sulfoxide (B87167) (DMSO)

Protocol:

  • Prepare a stock solution by dissolving FAI and PbI₂ in a 4:1 (v/v) mixture of DMF and DMSO.[8]

  • A common molar ratio is 1:1 for FAI and PbI₂. For example, dissolve 0.172 g of FAI and 0.461 g of PbI₂ in a mixture of 580 mg of DMF and 95 µL of N-Methyl-2-pyrrolidone (NMP) as an alternative solvent system.[9]

  • Stir the solution on a hotplate at approximately 70 °C for at least 2 hours to ensure complete dissolution.[10]

  • Filter the solution through a 0.22 µm PTFE filter before use.

The two-step method involves the sequential deposition of the inorganic and organic precursor solutions.

Solution 1: PbI₂ Solution

  • Materials: Lead (II) iodide (PbI₂), N,N-Dimethylformamide (DMF)

  • Protocol: Dissolve PbI₂ in DMF (e.g., 461 mg in 1 ml) by stirring on a hotplate at 70 °C overnight.

Solution 2: FAI Solution

  • Materials: Formamidinium iodide (FAI), Isopropanol (IPA)

  • Protocol: Dissolve FAI in IPA (e.g., 10 mg/ml).

Deposition of Transport Layers

A common ETL for flexible PSCs is a bilayer of ZnO and SnO₂.[11][12]

Protocol (ZnO/SnO₂ Bilayer): [12]

  • Prepare a ZnO precursor solution.

  • Prepare a SnO₂ nanoparticle ink.

  • Deposit the ZnO layer onto the cleaned ITO/PET substrate, followed by annealing.

  • Subsequently, deposit the SnO₂ layer on top of the ZnO layer and anneal. Low-temperature annealing (below 150 °C) is crucial for flexible substrates.[11]

Spiro-OMeTAD is a widely used HTL material.[13]

Protocol (Spiro-OMeTAD):

  • Prepare a solution of Spiro-OMeTAD in chlorobenzene.

  • Additives such as 4-tert-butylpyridine (B128874) (tBP) and lithium bis(trifluoromethanesulfonyl)imide (Li-TFSI) are typically included to improve conductivity.

  • Deposit the HTL solution onto the perovskite layer via spin coating.

Perovskite Film Deposition

One-Step Protocol:

  • Transfer the cleaned and ETL-coated flexible substrate into a nitrogen-filled glovebox.

  • Dispense the one-step perovskite precursor solution onto the substrate.

  • Spin coat at a speed of 1000-4000 rpm for 30-60 seconds.[14][15]

  • During the last 5-10 seconds of spinning, dispense an anti-solvent (e.g., chlorobenzene) onto the center of the substrate to induce rapid crystallization.[16]

  • Anneal the film on a hotplate. A typical annealing temperature for FAPbI₃ is around 170 °C for 10 minutes, but this may need to be adjusted for flexible substrates to avoid damage.[17][18] Radiative thermal annealing can significantly reduce the annealing time to as short as 40 seconds at 170 °C.[17][18]

Two-Step Protocol:

  • Deposit the PbI₂ solution onto the ETL-coated substrate and spin coat. Anneal the PbI₂ film.

  • Deposit the FAI solution onto the PbI₂ film and spin coat.

  • Anneal the substrate to facilitate the conversion to the perovskite phase.

Slot-die coating is a scalable deposition technique suitable for large-area and roll-to-roll manufacturing.[5][19][20]

Protocol:

  • The flexible substrate is loaded onto a movable stage.

  • The perovskite precursor solution is fed to a slot-die head.

  • The substrate moves under the slot-die head at a constant speed (e.g., 1 m/min) to deposit a uniform wet film.[21]

  • An air knife or gas quenching is often used to control solvent evaporation and induce crystallization.[21]

  • The coated film is then annealed. For flexible substrates, a bed temperature of around 65 °C followed by annealing at 100 °C for 45 minutes has been reported.[21]

Deposition of the Back Electrode

Finally, a metal back electrode (e.g., gold or silver) is deposited on top of the HTL via thermal evaporation to complete the device.

Data Presentation

The following tables summarize the performance of flexible perovskite solar cells fabricated using formamidinium iodide-based perovskites as reported in the literature.

Table 1: Performance of Spin-Coated Flexible FAPbI₃-based Perovskite Solar Cells

Perovskite CompositionETLHTLPCE (%)Voc (V)Jsc (mA/cm²)FF (%)SubstrateReference
(FAPbI₃)₀.₈₅(MAPbBr₃)₀.₁₅SnO₂Spiro-OMeTAD19.87---Flexible[22]
FAPbI₃ZnO/SnO₂Spiro-OMeTAD21.42---ITO[11][12]
MA₀.₄₇FA₀.₅₃PbI₃--20.4----[23]
FAPbI₃TiO₂Spiro-OMeTAD12.3-17.7--[24]

Table 2: Performance of Slot-Die Coated Flexible FAPbI₃-based Perovskite Solar Cells

Perovskite CompositionETLHTL/ElectrodePCE (%)Voc (V)Jsc (mA/cm²)FF (%)SubstrateReference
(FAPbI₃)₀.₈₅(MAPbBr₃)₀.₁₅SnO₂Carbon6.9 (1 sun)---PET/ITO[21]
(FAPbI₃)₀.₈₅(MAPbBr₃)₀.₁₅SnO₂Carbon16.5 (1000 lux)---PET/ITO[21]

Visualizations

experimental_workflow cluster_substrate_prep Substrate Preparation cluster_layer_deposition Layer Deposition cluster_finalization Device Finalization sub_clean Flexible Substrate Cleaning (Sonication in Detergent, DI Water, Acetone, IPA) uv_ozone UV-Ozone Treatment sub_clean->uv_ozone etl ETL Deposition (e.g., ZnO/SnO₂) uv_ozone->etl perovskite Perovskite Deposition (Spin Coating or Slot-Die Coating) etl->perovskite htl HTL Deposition (e.g., Spiro-OMeTAD) perovskite->htl electrode Back Electrode Deposition (Thermal Evaporation) htl->electrode characterization Device Characterization electrode->characterization

Caption: Experimental workflow for the fabrication of flexible perovskite solar cells.

device_architecture cluster_device Device Architecture electrode_back Back Electrode (e.g., Au/Ag) htl Hole Transport Layer (HTL) (e.g., Spiro-OMeTAD) electrode_back->htl perovskite Formamidinium Iodide Perovskite (FAPbI₃) htl->perovskite etl Electron Transport Layer (ETL) (e.g., ZnO/SnO₂) perovskite->etl tco Transparent Conductive Oxide (e.g., ITO) etl->tco substrate Flexible Substrate (e.g., PET) tco->substrate

Caption: Typical device architecture of a flexible perovskite solar cell.

one_step_vs_two_step cluster_one_step One-Step Deposition cluster_two_step Two-Step Deposition one_step_solution Precursor Solution (FAI + PbI₂) one_step_deposition Spin Coating with Anti-Solvent Quenching one_step_solution->one_step_deposition one_step_annealing Thermal Annealing one_step_deposition->one_step_annealing two_step_pb_solution PbI₂ Solution two_step_pb_deposition Spin Coat PbI₂ two_step_pb_solution->two_step_pb_deposition two_step_fai_deposition Spin Coat FAI two_step_pb_deposition->two_step_fai_deposition two_step_fai_solution FAI Solution two_step_fai_solution->two_step_fai_deposition two_step_annealing Thermal Annealing (Conversion) two_step_fai_deposition->two_step_annealing

Caption: Comparison of one-step and two-step perovskite film deposition methods.

References

Method

The Role of Formamidinium Iodide in Advancing High-Brightness Perovskite LEDs: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals The emergence of metal halide perovskites has heralded a new era in optoelectronic devices, with perovskite light-emitting diodes (PeLEDs) demonstrating rem...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

The emergence of metal halide perovskites has heralded a new era in optoelectronic devices, with perovskite light-emitting diodes (PeLEDs) demonstrating remarkable progress in achieving high brightness and efficiency. Central to this advancement is the use of formamidinium iodide (FAI) as a key component in the perovskite structure. This document provides detailed application notes and experimental protocols for the utilization of FAI in the fabrication of high-brightness PeLEDs, targeting researchers and scientists in the field.

Introduction to Formamidinium Iodide in Perovskites

Quantitative Performance of FAI-Based Perovskite LEDs

Perovskite CompositionPeak EQE (%)Max Luminance (cd/m²)Current Efficiency (cd/A)Power Efficiency (lm/W)Emission Peak (nm)Reference
FAPbI₃14.2>10,000---[7]
FAPbBr₃ Nanocrystals6.0412,99820.53-519[8]
FAPbBr₃ Nanocrystals-2,7146.45.7531.3[2][3]
Multiphase FAPbBr₃6.01----[9]

Experimental Protocols

Synthesis of Formamidinium Iodide (FAI)

A common method for synthesizing FAI involves the reaction of formamidinium acetate (B1210297) with hydroiodic acid.

Materials:

  • Formamidinium acetate

  • Hydroiodic acid (57 wt% in water)

  • Ethanol

  • Chloroform

  • Diethyl ether

Procedure:

  • Dissolve formamidinium acetate in ethanol.

  • Slowly add hydroiodic acid to the solution while stirring.

  • Heat the reaction mixture at 50 °C for 2 hours.

  • Remove the solvents via vacuum evaporation.

  • Wash the resulting precipitate with chloroform.

  • Recrystallize the product from an ethanol/diethyl ether mixture to obtain purified FAI crystals.[10]

Perovskite Precursor Solution Preparation (FAPbI₃)

Materials:

  • Formamidinium iodide (FAI)

  • Lead(II) iodide (PbI₂)

  • N,N-Dimethylformamide (DMF)

Procedure:

  • In a nitrogen-filled glovebox, dissolve FAI and PbI₂ in DMF. A typical molar ratio is 2:1 (FAI:PbI₂), and a common concentration is 10 wt%.[11]

  • Stir the solution for several hours at room temperature until the precursors are fully dissolved, resulting in a clear yellow solution.

Fabrication of FAPbI₃-based PeLEDs (Spin-Coating Method)

This protocol outlines a typical procedure for fabricating a PeLED with a standard architecture.

Device Architecture: ITO / Hole Transport Layer (HTL) / Perovskite Emissive Layer / Electron Transport Layer (ETL) / Metal Cathode

Substrate Preparation:

  • Patterned indium tin oxide (ITO) coated glass substrates are sequentially cleaned by ultrasonication in detergent, deionized water, acetone, and isopropanol.

  • The substrates are then treated with UV-ozone for 15 minutes to enhance the wettability of the surface.

Layer Deposition:

  • Hole Transport Layer (HTL): A solution of an appropriate HTL material (e.g., PEDOT:PSS) is spin-coated onto the ITO substrate and annealed according to the material's specifications.

  • Perovskite Emissive Layer (FAPbI₃):

    • Transfer the substrates into a nitrogen-filled glovebox.

    • Spin-coat the prepared FAPbI₃ precursor solution onto the HTL. A two-step spin-coating process is often employed (e.g., 1000 rpm for 10 s followed by 5000 rpm for 15 s).[12]

    • During the second spin-coating step, an anti-solvent (e.g., chlorobenzene (B131634) or diethyl ether) is dripped onto the substrate to induce rapid crystallization and form a uniform film.[11][12]

    • Anneal the film at approximately 100-150 °C for a specified duration (e.g., 20 minutes) to promote crystallization into the desired black perovskite phase.[12]

  • Electron Transport Layer (ETL): An ETL material (e.g., TPBi or B3PYMPM) is deposited on top of the perovskite layer, either by spin-coating from a solution or through thermal evaporation.[2][3]

  • Metal Cathode: A metal cathode (e.g., LiF/Al or Ag) is deposited by thermal evaporation under high vacuum.

Encapsulation:

  • To improve operational stability, the fabricated device should be encapsulated using a UV-curable epoxy resin and a glass coverslip inside the glovebox to prevent degradation from moisture and oxygen.

Visualizations

Perovskite_Crystal_Structure cluster_unit_cell FAPbI₃ Perovskite Unit Cell Pb1 Pb2 Pb3 Pb4 I1 I2 I3 I4 FA FA⁺ Pb_label I_label FA_label

Caption: Schematic of the FAPbI₃ perovskite crystal structure.

PeLED_Device_Architecture Substrate Glass Substrate ITO ITO (Anode) Substrate->ITO HTL Hole Transport Layer (HTL) ITO->HTL Perovskite Formamidinium Perovskite (Emissive Layer) HTL->Perovskite ETL Electron Transport Layer (ETL) Perovskite->ETL Cathode Metal Cathode ETL->Cathode

Fabrication_Workflow cluster_prep Preparation cluster_fab Device Fabrication FAI_Synth FAI Synthesis Precursor_Sol Perovskite Precursor Solution Preparation FAI_Synth->Precursor_Sol Perovskite_Dep Perovskite Spin-Coating & Annealing Precursor_Sol->Perovskite_Dep Substrate_Clean Substrate Cleaning & UV-Ozone HTL_Dep HTL Deposition Substrate_Clean->HTL_Dep HTL_Dep->Perovskite_Dep ETL_Dep ETL Deposition Perovskite_Dep->ETL_Dep Cathode_Dep Cathode Evaporation ETL_Dep->Cathode_Dep Encapsulation Device Encapsulation Cathode_Dep->Encapsulation

References

Application

Application Notes and Protocols for Formamidinium Iodide in Sensitive and Fast-Response Photodetectors

Introduction Formamidinium lead iodide (FAPbI₃) has emerged as a highly promising perovskite material for optoelectronic applications, including high-performance photodetectors.[1][2] Its advantages over the more common...

Author: BenchChem Technical Support Team. Date: December 2025

Introduction

Formamidinium lead iodide (FAPbI₃) has emerged as a highly promising perovskite material for optoelectronic applications, including high-performance photodetectors.[1][2] Its advantages over the more common methylammonium (B1206745) lead iodide (MAPbI₃) include a more ideal bandgap for absorbing a broader range of the solar spectrum (around 1.48 eV) and superior thermal stability.[3][4][5] These characteristics make FAPbI₃ an excellent candidate for fabricating photodetectors that are not only highly sensitive but also exhibit a rapid response to light signals.[2][6]

This document provides detailed application notes and experimental protocols for researchers and scientists focused on the development of photodetectors using formamidinium iodide. It covers material synthesis, device fabrication, and characterization, supported by performance data from recent studies.

Data Presentation: Performance of FAI-Based Photodetectors

The performance of photodetectors is evaluated by several key metrics. The table below summarizes quantitative data from various studies on FAPbI₃-based photodetectors, showcasing the material's capability in different device architectures.

Device Structure/CompositionResponsivity (R)Detectivity (D*) (Jones)Response Time (Rise/Fall) (μs)On/Off RatioSpectral Range (nm)Reference
α-FAPbI₃ Thin Film (Photodiode)0.95 A/W @ 650 nm2.8 x 10¹²7.2 / 19.58.6 x 10⁴330-800[1][2]
FAPbI₃ Quantum Dots (QDs)-2.63 x 10¹¹30.58 / 31.26-300-900[7]
FAPbBr₂I Single Crystal0.8 A/W @ 376 nm1.81 x 10¹¹---[8][9]
FAₓMA₁₋ₓPbI₃ / FABr72.2 mA/W @ 254 nm4.67 x 10¹³---[3]
FACs Perovskite / MXene Electrode2.58 A/W1.013 x 10¹³--Visible[6]
(FAPbI₃)₀.₉₇(MAPbBr₃)₀.₀₃52.68 mA/W @ 254 nm4.65 x 10¹¹-> 10³UV[10]

Experimental Protocols

Detailed methodologies are crucial for reproducing and building upon existing research. The following sections provide step-by-step protocols for key experimental processes.

Protocol 1: Synthesis of Formamidinium Iodide (FAI)

This protocol describes a common method for synthesizing the FAI precursor salt from formamidinium acetate (B1210297).[11][12][13]

Materials:

  • Formamidinium acetate (FAA)

  • Hydroiodic acid (HI, 57 wt% in H₂O)

  • Ethanol (B145695)

  • Diethyl ether

  • Round-bottom flask, magnetic stirrer, rotary evaporator, vacuum oven.

Procedure:

  • Dissolve formamidinium acetate in ethanol in a round-bottom flask.

  • Slowly add a molar excess (typically 1.5-2x) of hydroiodic acid to the solution while stirring.[12][13]

  • Continue stirring the reaction mixture at 50°C for approximately 2 hours.[11]

  • Remove the solvents using a rotary evaporator to obtain a yellow-white powder.

  • Wash the resulting powder multiple times with diethyl ether to remove impurities.

  • Recrystallize the FAI powder from a supersaturated ethanol solution by heating to dissolve and then cooling to precipitate white, needle-like crystals.[12][13]

  • Collect the crystals by filtration and dry them overnight in a vacuum oven at approximately 50-60°C before transferring to a nitrogen-filled glovebox for storage.

Protocol 2: Fabrication of FAPbI₃ Perovskite Thin Film (Two-Step Sequential Deposition)

The two-step method provides good control over film morphology and is widely used for FAPbI₃.[11]

Materials:

  • Lead iodide (PbI₂)

  • Formamidinium iodide (FAI)

  • N,N-Dimethylformamide (DMF)

  • Isopropanol (B130326) (IPA) or other suitable alcohol (e.g., n-butanol, t-butanol)[11]

  • Substrates (e.g., ITO-coated glass)

  • Spin coater, hotplate.

Procedure:

  • Substrate Cleaning: Thoroughly clean the ITO-coated glass substrates by sequential sonication in detergent, deionized water, acetone, and isopropanol. Dry the substrates with a nitrogen gun and treat with UV-ozone for 15 minutes prior to use.[11]

  • PbI₂ Layer Deposition:

    • Prepare a PbI₂ solution in DMF (e.g., 0.46 g/mL) by stirring at 70°C overnight.[11]

    • Inside a nitrogen-filled glovebox, spin-coat the PbI₂ solution onto the cleaned substrate at 3000 rpm for 30 seconds.[11]

    • Anneal the PbI₂-coated substrate on a hotplate at 70°C for 10 minutes.[11]

  • FAI Layer Deposition & Conversion:

    • Prepare a FAI solution in isopropanol (e.g., 50 mg/mL).[11]

    • Spin-coat the FAI solution on top of the PbI₂ layer at a speed of 1500-2500 rpm for 15 seconds.[11]

  • Final Annealing:

    • Immediately transfer the substrate to a preheated hotplate and anneal at 170°C for 10 minutes.[11] This step facilitates the conversion of the layers into the desired black α-phase FAPbI₃ perovskite. The film should change color from yellow/orange to dark brown/black.

Protocol 3: Photodetector Device Assembly

This protocol outlines the assembly of a photodetector with a common "sandwiched" or vertical geometry.[1][2]

Materials:

  • FAPbI₃-coated substrate from Protocol 2.

  • Electron Transport Layer (ETL) material (e.g., SnO₂, PCBM).

  • Hole Transport Layer (HTL) material (e.g., Spiro-OMeTAD, TAPC).

  • Metal for top electrode (e.g., Gold (Au), Silver (Ag)).

  • Spin coater, thermal evaporator.

Procedure:

  • ETL Deposition (if applicable): Before depositing the perovskite, an ETL like SnO₂ can be spin-coated onto the ITO substrate to facilitate electron extraction.[3]

  • Perovskite Deposition: Fabricate the FAPbI₃ film on the ETL-coated substrate as described in Protocol 2.

  • HTL Deposition:

    • Prepare a solution of the HTL material (e.g., Spiro-OMeTAD in chlorobenzene (B131634) with additives).

    • Spin-coat the HTL solution onto the FAPbI₃ layer.

  • Top Electrode Deposition:

    • Define the active area of the device using a shadow mask.

    • Deposit the top metal electrode (e.g., 80-100 nm of Au or Ag) by thermal evaporation under high vacuum.

Protocol 4: Characterization of Photodetector Performance

Equipment:

  • Source measure unit (SMU)

  • Solar simulator or monochromatic light source with variable power (e.g., LEDs, lasers)

  • Oscilloscope

  • Function generator

Procedure:

  • Current-Voltage (I-V) Measurement:

    • Place the fabricated device in a light-tight testing box.

    • Connect the device to the SMU.

    • Measure the current density while sweeping the voltage (e.g., from -1V to 1V) first in the dark (to get dark current) and then under illumination at a known light intensity.

  • Responsivity (R) and Detectivity (D) Calculation:*

    • Responsivity (R) is the ratio of the generated photocurrent to the incident light power. It is calculated as: R = (I_light - I_dark) / (P_in * A), where I_light is the current under illumination, I_dark is the dark current, P_in is the incident light power density, and A is the active area of the device.[3]

    • Specific Detectivity (D)* represents the ability to detect weak signals. Assuming shot noise from the dark current is the major contributor, it is calculated as: D* = R / √(2 * q * J_dark), where q is the elementary charge and J_dark is the dark current density.[3]

  • Response Speed Measurement:

    • Connect the device to a voltage source and a series resistor.

    • Illuminate the device with a pulsed or modulated light source, controlled by a function generator.

    • Measure the voltage across the series resistor using an oscilloscope to observe the transient photocurrent. The rise time (typically 10% to 90% of the peak) and fall time (90% to 10% of the peak) can be determined from the resulting waveform.[1]

Visualizations

The following diagrams illustrate key aspects of FAPbI₃ photodetector fabrication and function.

G cluster_device Device Stack Top_Electrode Top Electrode (e.g., Au / Ag) HTL Hole Transport Layer (HTL) Perovskite Formamidinium Lead Iodide (FAPbI₃) (Active Layer) ETL Electron Transport Layer (ETL) Bottom_Electrode Transparent Bottom Electrode (e.g., ITO) Substrate Glass Substrate

Caption: Typical layered structure of a FAPbI₃-based photodetector.

G cluster_prep Preparation cluster_fab Fabrication cluster_char Characterization A Precursor Synthesis (e.g., FAI, PbI₂) B Solution Preparation (in DMF, IPA, etc.) A->B E PbI₂ Deposition (Spin Coating) B->E C Substrate Cleaning (Sonication, UV-Ozone) D ETL Deposition (Spin Coating) C->D D->E F FAI Deposition & Conversion (Spin Coating) E->F G Annealing (~170°C) F->G H HTL Deposition (Spin Coating) G->H I Electrode Deposition (Thermal Evaporation) H->I J I-V Measurement (Dark & Light) I->J K Response Speed (Transient Photocurrent) I->K L Performance Calculation (R, D*, EQE) J->L K->L

Caption: Experimental workflow for FAPbI₃ photodetector fabrication.

G cluster_device Photodetection Process ETL ETL Cathode Cathode ETL->Cathode 4. Charge Collection Perovskite FAPbI₃ Perovskite Exciton Electron-Hole Pair (Exciton) Generated HTL HTL Anode Anode HTL->Anode Photon Incident Photon (hν) Photon->Perovskite 1. Light Absorption Electron e⁻ Exciton->Electron 2. Charge Separation Hole h⁺ Exciton->Hole Electron->ETL 3. Charge Transport Hole->HTL

Caption: Mechanism of photodetection in a FAPbI₃ perovskite device.

References

Method

Application Notes and Protocols for Formamidinium Iodide Perovskite Precursor Solution Chemistry

For Researchers, Scientists, and Drug Development Professionals Introduction Formamidinium lead iodide (FAPbI₃) has emerged as a highly promising perovskite material for photovoltaic and other optoelectronic applications...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

Formamidinium lead iodide (FAPbI₃) has emerged as a highly promising perovskite material for photovoltaic and other optoelectronic applications due to its optimal bandgap (~1.48 eV) and superior thermal stability compared to its methylammonium (B1206745) counterpart.[1][2] However, the fabrication of high-quality, stable α-phase FAPbI₃ thin films is notoriously challenging. The photoactive black α-phase is thermodynamically unstable at room temperature, often converting to a non-photoactive yellow δ-phase.[3][4] The precursor solution chemistry plays a pivotal role in overcoming this challenge, directly influencing film morphology, crystallinity, and overall device performance and stability.[5]

These application notes provide a detailed overview and experimental protocols for the preparation of formamidinium iodide perovskite precursor solutions, covering common solvent systems, key additives, and deposition methodologies.

Precursor Solution Components and Formulations

The quality of the final perovskite film is intrinsically linked to the composition and purity of the precursor solution. The primary components are formamidinium iodide (FAI) and lead iodide (PbI₂), typically dissolved in a polar aprotic solvent.

Solvents

The choice of solvent is critical as it affects precursor solubility, solution stability, and crystallization kinetics during film deposition.[6] A combination of solvents is often employed to modulate these properties.

  • N,N-dimethylformamide (DMF): A widely used solvent due to its excellent ability to dissolve both FAI and PbI₂.[7]

  • Dimethyl sulfoxide (B87167) (DMSO): Often used as a co-solvent with DMF.[8] It forms strong complexes with PbI₂, which can help to control the crystallization process and improve film morphology.[2]

  • Alternative Solvents: For two-step deposition methods, alcohols like isopropanol (B130326) (IPA), n-butanol, and tert-butanol (B103910) are used to dissolve FAI for the conversion of a pre-deposited PbI₂ film.[6][9] The viscosity and polarity of these solvents can influence the grain size of the resulting perovskite film.[6]

Additives

Additives are frequently incorporated into the precursor solution to stabilize the α-phase, improve film morphology, passivate defects, and enhance device efficiency and stability.

  • Cation Engineering: Incorporating other cations like methylammonium (MA⁺) and cesium (Cs⁺) can help stabilize the perovskite crystal structure.[1][10]

  • Halide Engineering: The addition of bromide (Br⁻) can also contribute to phase stability.[7]

  • Hydrohalic Acids (e.g., HI, HBr): Small amounts of hydroiodic acid (HI) or hydrobromic acid (HBr) can significantly improve film uniformity and prevent the formation of defects.[2][7][11]

  • Chloride Additives (e.g., MACl, CsCl): Methylammonium chloride (MACl) and cesium chloride (CsCl) are used to assist in the crystallization of pure α-FAPbI₃.[11][12]

  • Novel Additives: Formamide iodide (FoAI) has been reported as an additive to suppress δ-phase formation.[10][13]

Quantitative Data Summary

The following tables summarize common precursor solution formulations found in the literature.

Table 1: One-Step Solution Formulations

Precursor SystemFAI Conc. (M)PbI₂ Conc. (M)Solvent System (v/v)Additive(s)Additive Conc.Reference
FAPbI₃1.01.0DMF/DMSO (8:1)--
FAPbI₃1.01.0DMF/DMSO (4:1)--[8]
(FAPbI₃) with FoAI1.01.0DMF/DMSO (8:1)FoAI5 mol%[13]
FAPbI₃0.880.88DMF--[7]
FAPbI₃ with HI0.550.55DMFHI60 µl per 1 ml[14]
Triple-Cation1.3-DMF/DMSO (7:3)MA, Cs, BrFA₀.₈₁MA₀.₁₀Cs₀.₀₉PbI₂.₇₀Br₀.₃₀[10]

Table 2: Two-Step Solution Formulations

StepPrecursorConcentrationSolventReference
1PbI₂0.46 g/mLDMF[6]
2FAI50 mg/mLIsopropanol, n-Butanol, or tert-Butanol[6]

Experimental Protocols

Protocol 1: One-Step FAPbI₃ Perovskite Precursor Solution Preparation

This protocol describes the preparation of a standard 1M FAPbI₃ solution in a DMF/DMSO solvent mixture.

Materials:

  • Formamidinium Iodide (FAI)

  • Lead (II) Iodide (PbI₂)

  • N,N-Dimethylformamide (DMF), anhydrous

  • Dimethyl Sulfoxide (DMSO), anhydrous

  • Magnetic stirrer and stir bar

  • Vials

  • Nitrogen-filled glovebox

Procedure:

  • Inside a nitrogen-filled glovebox, weigh out equimolar amounts of FAI and PbI₂ required for the desired volume and a 1M concentration.

  • Prepare the solvent mixture by combining DMF and DMSO in a 4:1 volume ratio.[8]

  • Add the FAI and PbI₂ powders to the solvent mixture.

  • Stir the solution at room temperature, or gently heat to ~70°C, overnight until the precursors are fully dissolved and the solution is clear.[8]

  • Before use, filter the solution through a 0.2 µm PTFE syringe filter to remove any undissolved particles.[8]

Protocol 2: Two-Step Sequential Deposition of FAPbI₃

This method involves the sequential deposition of PbI₂ and FAI.

Materials:

  • Lead (II) Iodide (PbI₂)

  • Formamidinium Iodide (FAI)

  • N,N-Dimethylformamide (DMF), anhydrous

  • Isopropanol (IPA), anhydrous

  • Substrates (e.g., FTO-coated glass)

  • Spin coater

  • Hotplate

Procedure:

  • Step 1: PbI₂ Deposition

    • Prepare a solution of PbI₂ in DMF (e.g., 0.46 g/mL).[6] Stir at 70°C until fully dissolved.

    • Clean the substrates thoroughly.

    • Inside a nitrogen-filled glovebox, spin-coat the PbI₂ solution onto the substrate. A typical spin program is 3000 rpm for 30 seconds.[6]

    • Anneal the PbI₂-coated substrate on a hotplate at 70°C for 10 minutes.[6]

  • Step 2: FAI Conversion

    • Prepare a solution of FAI in IPA (e.g., 50 mg/mL).[6]

    • Spin-coat the FAI solution onto the PbI₂ layer. A typical spin program is 2000 rpm for 15 seconds.[6]

    • Anneal the resulting film at a higher temperature (e.g., 170°C) for 10 minutes to facilitate the conversion to the α-FAPbI₃ phase.[6]

Visualization of Workflows

One-Step Perovskite Film Deposition Workflow

OneStepWorkflow substance substance process process output output fai FAI mix Mix & Stir fai->mix pbi2 PbI₂ pbi2->mix solvent DMF/DMSO solvent->mix additive Additive (optional) additive->mix precursor_sol Precursor Solution mix->precursor_sol spin_coat Spin Coating + Anti-Solvent precursor_sol->spin_coat anneal Annealing spin_coat->anneal film FAPbI₃ Film anneal->film

Caption: Workflow for one-step deposition of FAPbI₃ perovskite films.

Two-Step Perovskite Film Deposition Workflow

TwoStepWorkflow substance substance process process output output intermediate intermediate sub Substrate spin1 Spin Coat PbI₂ sub->spin1 pbi2_sol PbI₂ in DMF pbi2_sol->spin1 anneal1 Anneal (70°C) spin1->anneal1 pbi2_film PbI₂ Film anneal1->pbi2_film spin2 Spin Coat FAI pbi2_film->spin2 fai_sol FAI in IPA fai_sol->spin2 anneal2 Anneal (170°C) spin2->anneal2 final_film FAPbI₃ Film anneal2->final_film

Caption: Workflow for two-step sequential deposition of FAPbI₃ films.

Key Relationships in Precursor Chemistry

Relationships center_node center_node factor_node factor_node outcome_node outcome_node precursor Precursor Solution Chemistry morphology Film Morphology & Grain Size precursor->morphology influences stability α-Phase Stability precursor->stability determines defects Defect Density precursor->defects controls solvents Solvent System (DMF, DMSO, etc.) solvents->precursor additives Additives (Cs⁺, MA⁺, HI, etc.) additives->precursor ratio Precursor Ratio (FAI:PbI₂) ratio->precursor purity Precursor Purity purity->precursor performance Device Performance & Efficiency morphology->performance stability->performance defects->performance

Caption: Factors influencing FAPbI₃ film properties from precursor chemistry.

Conclusion

The precursor solution is the foundation of high-performance formamidinium lead iodide perovskite devices. Careful control over the choice of solvents, the incorporation of stabilizing additives, and the stoichiometry of the precursors is essential for achieving uniform, high-quality α-phase FAPbI₃ films. The protocols and data presented here provide a starting point for researchers to develop and optimize their own precursor solution chemistry for a variety of optoelectronic applications. Further research into novel solvent systems and additives continues to be a promising avenue for advancing the efficiency and stability of FAPbI₃-based technologies.

References

Application

Application Notes and Protocols for Anti-Solvent Engineering of FAPbI3 Films

For Researchers, Scientists, and Drug Development Professionals These application notes provide a comprehensive guide to utilizing anti-solvent engineering techniques for the morphological control of formamidinium lead i...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing anti-solvent engineering techniques for the morphological control of formamidinium lead iodide (FAPbI3) perovskite thin films. Mastery of these methods is crucial for fabricating high-quality, uniform films with large grain sizes and minimal defects, which are essential for high-performance and stable perovskite solar cells (PSCs).

Introduction to Anti-Solvent Engineering

The one-step spin coating of FAPbI3 precursor solutions often leads to rapid and uncontrolled crystallization, resulting in poor film morphology with pinholes and small grain sizes. Anti-solvent engineering is a widely adopted and effective method to overcome these challenges.[1][2][3][4] This technique involves introducing a solvent in which the perovskite precursors are insoluble (an "anti-solvent") during the spin-coating process. This rapidly induces supersaturation of the precursor solution on the substrate, leading to fast nucleation and the formation of a dense, uniform intermediate phase. Subsequent thermal annealing then promotes the growth of large, well-oriented crystalline grains, ultimately forming a high-quality perovskite film.[4]

The choice of anti-solvent, its application parameters (such as dripping time and volume), and the composition of the precursor solution are all critical factors that significantly influence the final film quality and the performance of the resulting photovoltaic devices.[1][5]

Key Anti-Solvents and Their Properties

A variety of anti-solvents have been successfully employed for the fabrication of FAPbI3 films. The selection of an appropriate anti-solvent is critical, as its properties, such as polarity and boiling point, will dictate its interaction with the precursor solvent and influence the crystallization kinetics.

Commonly used anti-solvents include:

  • Toluene: Known to produce films with large grain sizes and reduced pinholes, contributing to improved device stability.[6]

  • Chlorobenzene (CB): A widely used anti-solvent that effectively induces homogenous nucleation and leads to uniform perovskite films.

  • Diethyl Ether (DEE): Another effective anti-solvent, its volatility can be a key parameter in controlling the drying rate of the film.[1][6]

  • Ethyl Acetate (EA): A greener alternative to chlorinated solvents, it has been shown to produce high-quality films.

  • Isopropyl Alcohol (IPA): A high-polarity anti-solvent that has good miscibility with DMF, which can result in a smooth perovskite layer.[5]

The miscibility of the anti-solvent with the precursor solvent (commonly a mixture of DMF and DMSO) plays a crucial role. While immiscible anti-solvents can effectively wash away the precursor solvent, miscible anti-solvents can intermix and modulate the supersaturation rate in a more controlled manner.

Experimental Protocols

Here, we provide detailed protocols for the one-step spin coating of FAPbI3 with anti-solvent engineering. These protocols are intended as a starting point and may require optimization based on specific laboratory conditions and desired film characteristics.

Protocol 1: Standard FAPbI3 Deposition with Chlorobenzene Anti-Solvent

This protocol is a common starting point for fabricating high-quality FAPbI3 films.

1. Precursor Solution Preparation:

  • In a nitrogen-filled glovebox, dissolve Formamidinium Iodide (FAI) and Lead (II) Iodide (PbI2) in a 4:1 volumetric ratio of N,N-Dimethylformamide (DMF) and Dimethyl Sulfoxide (DMSO). A common molar concentration is 1.4 M for both FAI and PbI2.
  • To this solution, additives such as Methylammonium Chloride (MACl) (e.g., 28.36 mg) can be included to improve crystallinity and phase stability.[7]
  • Stir the solution at room temperature for at least 2 hours to ensure complete dissolution.

2. Substrate Preparation:

  • Prepare substrates (e.g., ITO-coated glass with an electron transport layer like SnO2) by sequential cleaning in an ultrasonic bath with detergent, deionized water, acetone, and isopropanol.
  • Dry the substrates with a nitrogen gun and treat with UV-Ozone for 15-30 minutes prior to use.[7]

3. Spin Coating and Anti-Solvent Dripping:

  • Transfer the cleaned substrates into the nitrogen-filled glovebox.
  • Dispense an adequate volume of the FAPbI3 precursor solution (e.g., 50 µL) onto the substrate.
  • Spin coat the substrate using a two-step program:
  • Step 1: 1000 rpm for 10 seconds (with a ramp-up of 200 rpm/s).
  • Step 2: 4000-6000 rpm for 30-45 seconds (with a ramp-up of 1000 rpm/s).
  • During the second step, at a specific time (e.g., 15-20 seconds into the step), rapidly drip a controlled volume of Chlorobenzene (e.g., 100-150 µL) onto the center of the spinning substrate.[8][7] The timing of this step is critical and often requires optimization.[1]

4. Annealing:

  • Immediately after spin coating, transfer the substrate to a hotplate.
  • Anneal the film at 150 °C for 15-45 minutes in the glovebox.[7] The annealing time may vary depending on the use of additives.

Protocol 2: Mixed-Cation FAPbI3 with Diethyl Ether Anti-Solvent

This protocol incorporates additional cations to enhance stability and performance.

1. Precursor Solution Preparation:

  • Prepare a stock solution of (FAPbI3)0.85(MAPbBr3)0.15 by dissolving FAI, PbI2, MABr, and PbBr2 in a DMF:DMSO (e.g., 4:1 v/v) solvent mixture.
  • Additives such as CsI or MACl can be included for further optimization.[9]

2. Substrate Preparation:

  • Follow the same procedure as in Protocol 1.

3. Spin Coating and Anti-Solvent Dripping:

  • Dispense the precursor solution onto the substrate.
  • Use a spin coating program, for example, 4000 rpm for 30 seconds.[1]
  • At a predetermined delay time (e.g., 10 seconds) after starting the spin coating, drip Diethyl Ether (e.g., 250 µL) onto the substrate.[1]

4. Annealing:

  • Transfer the film to a hotplate and anneal at 100 °C for 10 minutes.[1]

Quantitative Data Summary

The following tables summarize the impact of different anti-solvent engineering parameters on FAPbI3 film morphology and the performance of corresponding solar cell devices.

Table 1: Effect of Different Anti-Solvents on FAPbI3 Film and Device Properties

Anti-SolventGrain SizeFilm MorphologyPCE (%)Voc (V)Jsc (mA/cm²)FF (%)Reference
TolueneLarge, reduced pinholesUniform and dense----[6]
ChlorobenzeneUniformHomogeneous----[6]
Diethyl Ether-Improved coverage3.540.767.2963[1]

Table 2: Influence of Anti-Solvent Dripping Time on Device Performance (Anti-Solvent: Diethyl Ether)

Dripping Delay Time (s)PCE (%)Voc (V)Jsc (mA/cm²)FF (%)Reference
52.910.707.7253[1]
10 (Optimal)3.540.767.2963[1]
154.410.74--[1]
Without Anti-Solvent1.510.64-35[1]

Table 3: Impact of Additives in Precursor Solution with Anti-Solvent Treatment

AdditiveGrain SizePCE (%)Voc (V)Jsc (mA/cm²)FF (%)Reference
MACl~400-500 nm16.8---[9]
FEACl-24.30--84.37[7]
Without Additive~200-300 nm15.3---[9]

Visualizations

experimental_workflow cluster_prep Preparation cluster_fab Fabrication cluster_char Characterization Precursor FAPbI3 Precursor Solution Preparation SpinCoat Spin Coating Precursor->SpinCoat Substrate Substrate Cleaning & Preparation Substrate->SpinCoat AntiSolvent Anti-Solvent Dripping SpinCoat->AntiSolvent During 2nd step Annealing Thermal Annealing AntiSolvent->Annealing Morphology Morphological Analysis (SEM, AFM) Annealing->Morphology Performance Device Performance (J-V, EQE) Annealing->Performance

Caption: Experimental workflow for FAPbI3 film fabrication using the anti-solvent method.

logical_relationships cluster_params Process Parameters cluster_outcomes Film & Device Properties AntiSolventType Anti-Solvent Type (e.g., Toluene, CB, DEE) Crystallization Crystallization Rate & Nucleation Density AntiSolventType->Crystallization DrippingTime Dripping Time DrippingTime->Crystallization SpinSpeed Spin Speed SpinSpeed->Crystallization PrecursorComp Precursor Composition (with/without additives) PrecursorComp->Crystallization Morphology Film Morphology (Grain Size, Pinholes) Crystallization->Morphology Performance Device Performance (PCE, Voc, Jsc, FF) Morphology->Performance Stability Device Stability Morphology->Stability

Caption: Logical relationships between process parameters and resulting film/device properties.

References

Technical Notes & Optimization

Troubleshooting

strategies to prevent phase segregation in mixed-halide formamidinium perovskites

Technical Support Center: Mixed-Halide Formamidinium Perovskites Welcome to the technical support center for researchers working with mixed-halide formamidinium perovskites. This resource provides troubleshooting guides...

Author: BenchChem Technical Support Team. Date: December 2025

Technical Support Center: Mixed-Halide Formamidinium Perovskites

Welcome to the technical support center for researchers working with mixed-halide formamidinium perovskites. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address common challenges related to phase segregation, a critical instability that can affect device performance and reproducibility.

Troubleshooting Guides & FAQs

This section addresses specific issues you may encounter during your experiments.

Issue 1: My device performance drops under illumination.

Q1: My mixed-halide perovskite solar cell shows a decreasing open-circuit voltage (Voc) and a red-shifting photoluminescence (PL) peak during operation. What is causing this?

A1: This is a classic symptom of photoinduced halide segregation.[1] Under illumination or charge-carrier injection, the uniformly mixed bromide and iodide ions in your perovskite film demix, forming separate iodide-rich (lower bandgap) and bromide-rich (higher bandgap) domains.[2][3] The iodide-rich domains act as charge carrier traps, leading to a drop in Voc and a red-shifted emission characteristic of the newly formed lower-bandgap phase.[4] This process is often reversible in the dark but severely limits the operational stability of devices.[5]

Issue 2: How to prevent phase segregation from the start.

Q2: What is the most fundamental strategy to build inherent stability into my formamidinium-based mixed-halide perovskite?

A2: The most effective initial strategy is Compositional Engineering , specifically at the A-site of the ABX₃ perovskite structure.[6] Alloying the A-site with a mix of cations (e.g., formamidinium, methylammonium, and cesium) is a proven method to enhance phase stability.[6][7] The inclusion of smaller inorganic cations like cesium (Cs⁺) or rubidium (Rb⁺) can help stabilize the photoactive perovskite phase and suppress the formation of unwanted non-perovskite phases.[7] The size and dipole moment of the A-site cation play a crucial role in the perovskite's structural tolerance factor and overall crystal symmetry, which directly impacts stability.[8][9][10]

Issue 3: Improving film quality to enhance stability.

Q3: My perovskite film has a small grain structure with many grain boundaries. Could this be contributing to phase segregation?

A3: Yes, absolutely. Crystallinity Control is a critical factor in preventing halide segregation.[2][3] Perovskite films with higher crystallinity, meaning larger and more uniform grains with fewer grain boundaries, are significantly more stable. Grain boundaries can act as regions of high ionic mobility or high trap density, which are believed to be initial sites for the halide segregation process.[6] To improve film quality, consider optimizing your fabrication process through additive engineering, solvent annealing, or refining your antisolvent technique.[7][11][12]

Issue 4: Post-fabrication treatments for enhanced stability.

Q4: I have already optimized the bulk composition and film quality, but I still observe some degradation. What else can I do?

A4: In this case, Surface Passivation is your next line of defense. Defects on the surface of the perovskite film can act as nucleation sites for phase segregation. Passivating these defects can dramatically improve stability.[2][3] A common and effective method is to deposit a thin layer of a material that forms a 2D perovskite structure on top of your 3D film. This is often done by spin-coating a solution containing a bulky organic cation, such as phenethylammonium (PEA⁺) or 5-ammonium valeric acid (5-AVA⁺).[13][14] These layers can passivate surface defects and also act as a barrier against environmental stressors.[15][16]

Issue 5: Choosing the right additives.

Q5: What kind of additives can I incorporate directly into the precursor solution to suppress phase segregation?

A5: Additive engineering is a powerful tool. Small amounts of certain additives in the precursor solution can improve crystallinity, passivate defects, and relax crystal strain.[17] For instance, ammonium (B1175870) acetate (B1210297) (NH₄Ac) has been used to create component-pure α-FAPbI₃ films by interacting with the precursors and then fully volatilizing during annealing.[17] Lewis base additives can also be used to improve the crystallinity of the film and reduce segregation-related issues.[3] Another example is 5-ammonium valeric acid chloride (5-AVACl), which has been shown to stabilize the photoactive α-phase, increase grain size, and reduce non-radiative recombination.[13][14]

Quantitative Data Summary

The following tables summarize the impact of various stabilization strategies on device performance.

Table 1: Effect of A-Site Cation and Additive Engineering on FAPbI₃-based Solar Cells

StrategyPerovskite CompositionAverage PCE (%)Voc (V)Jsc (mA cm⁻²)FF (%)Key Stability Finding
Pristine FAPbI₃ FAPbI₃9.75 ± 0.610.95 ± 0.0318.93 ± 0.4053.69 ± 2.77Thermodynamically unstable at room temperature, prone to δ-phase formation.[13][14]
Additive Engineering FAPbI₃ + 1 mol% 5-AVACl13.50 ± 0.81---Stabilizes the α-phase and suppresses δ-phase formation, improving moisture stability.[13][14]
A-Site Alloying Csₓ(MA₀.₁₇FA₀.₈₃)₍₁₀₀₋ₓ₎Pb(I₀.₈₃Br₀.₁₇)₃Up to 21.1---Incorporation of Cs⁺ eliminates the yellow δ-phase, enhancing phase stability.[7]
Volatile Additive α-FAPbI₃ (via NH₄Ac)> 21.0---Maintained over 95% of initial efficiency after 1000 hours of aging.[17]

Experimental Protocols

Below are generalized methodologies for key experiments aimed at preventing phase segregation.

Protocol 1: A-Site Engineering via Cesium (Cs⁺) Incorporation

This protocol describes the inclusion of Cs⁺ into a formamidinium-lead-iodide precursor solution.

  • Precursor Preparation : Prepare a stock solution of the main perovskite precursors. For a typical FAPbI₃ solution, dissolve formamidinium iodide (FAI) and lead iodide (PbI₂) in a molar ratio of approximately 1:1 in a solvent mixture like DMF:DMSO.

  • Additive Solution : Prepare a separate stock solution of cesium iodide (CsI) in DMSO.

  • Mixing : Add a specific volume of the CsI stock solution to the FAPbI₃ precursor solution to achieve the desired molar percentage of cesium (e.g., 5-15%). For example, to create a Cs₀.₀₅(FA₀.₉₅)PbI₃ solution, the molar ratio of CsI:FAI:PbI₂ should be 0.05:0.95:1.

  • Film Deposition : Deposit the final mixed-cation precursor solution onto your substrate using spin-coating.

  • Antisolvent & Annealing : During the spin-coating process, use an antisolvent drip (e.g., chlorobenzene) to induce rapid crystallization.[7] Subsequently, anneal the film on a hotplate at a temperature typically between 100-150°C to form the final perovskite crystal structure.

Protocol 2: Post-Fabrication Surface Passivation with Bulky Amines

This protocol details a surface treatment step after the 3D perovskite film has been fabricated.

  • Perovskite Film Fabrication : Prepare your standard 3D mixed-halide perovskite film (e.g., FA-based) on a substrate and complete the annealing step.

  • Passivation Solution Preparation : Prepare a dilute solution of the passivating agent. For example, dissolve phenethylammonium iodide (PEAI) in a solvent like isopropanol (B130326) (IPA) at a concentration of ~2-10 mg/mL.

  • Surface Treatment : Allow the perovskite film to cool to room temperature. Then, deposit the PEAI solution onto the perovskite film via spin-coating at a moderate speed (e.g., 4000 rpm) for 30 seconds.

  • Final Annealing : Anneal the treated film at a lower temperature (e.g., ~100°C) for about 10 minutes to remove the solvent and promote the formation of a 2D passivation layer on the surface.

  • Characterization : Proceed with device completion (depositing charge transport layers and electrodes) or characterization to verify the effectiveness of the passivation.

Visualizations

Troubleshooting Workflow for Phase Segregation

G start Device Instability Observed (Voc loss, PL shift) q1 Is bulk composition optimized for stability? start->q1 sol1 Implement A-Site Engineering (e.g., add Cs+, Rb+) q1->sol1 No q2 Is film quality high? (large grains, low defects) q1->q2 Yes sol1->q1 Re-evaluate sol2 Implement Crystallinity Control (Additives, Antisolvent Opt.) q2->sol2 No sol3 Implement Surface Passivation (e.g., PEAI treatment) q2->sol3 Yes sol2->q2 Re-evaluate end_node Stable Device sol3->end_node

Caption: A decision tree for troubleshooting phase segregation.

Relationship Between Stabilization Strategies

G center Stable & Efficient Mixed-Halide Perovskite comp Compositional Engineering comp->center sub_comp1 A-Site Cation Alloying (Cs+, MA+, Rb+) comp->sub_comp1 sub_comp2 Halide Ratio Tuning (I:Br) comp->sub_comp2 cryst Crystallinity Control cryst->center sub_cryst1 Additive Engineering (e.g., 5-AVACl) cryst->sub_cryst1 sub_cryst2 Solvent/Antisolvent Method Optimization cryst->sub_cryst2 pass Surface Passivation pass->center sub_pass1 2D Layer Formation (e.g., PEAI) pass->sub_pass1 sub_pass2 Defect Passivation (Lewis Bases) pass->sub_pass2

Caption: Key strategies contributing to perovskite phase stability.

References

Optimization

Technical Support Center: Stabilizing the α-Phase of Formamidinium Lead Iodide (α-FAPbI3)

Welcome to the technical support center for the stabilization of the photoactive α-phase of formamidinium lead iodide (FAPbI3). This resource is designed for researchers, scientists, and professionals working on perovski...

Author: BenchChem Technical Support Team. Date: December 2025

Welcome to the technical support center for the stabilization of the photoactive α-phase of formamidinium lead iodide (FAPbI3). This resource is designed for researchers, scientists, and professionals working on perovskite-based technologies. Here you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and comparative data to assist you in your laboratory work.

Troubleshooting Guide

This guide addresses common issues encountered during the fabrication and stabilization of α-FAPbI3 thin films.

Question: My FAPbI3 film appears yellow (or has yellow patches) after annealing. What is the problem and how can I fix it?

Answer: A yellow appearance indicates the formation of the undesirable, photoinactive δ-phase of FAPbI3 instead of the desired black α-phase.[1] This is a common issue and can be caused by several factors:

  • Incomplete Phase Transition: The conversion from the δ-phase to the α-phase is a thermally activated process that typically requires annealing at temperatures around 150 °C.[1] If the annealing temperature is too low or the duration is too short, the conversion may be incomplete.

    • Solution: Optimize your annealing process. Ensure your hotplate is properly calibrated. Try increasing the annealing temperature to 150-170 °C or extending the annealing time.[2]

  • Moisture Contamination: FAPbI3 is highly sensitive to moisture, which can trigger the conversion from the α-phase back to the δ-phase, especially at room temperature.[3][4]

    • Solution: All fabrication steps should be carried out in a controlled, inert atmosphere with low humidity, such as a nitrogen-filled glovebox. Ensure all solvents and precursors are anhydrous.

  • Precursor Stoichiometry: An improper ratio of formamidinium iodide (FAI) to lead iodide (PbI2) can lead to the formation of the δ-phase.

    • Solution: Carefully control the stoichiometry of your precursor solution. Some protocols suggest using a slight excess of FAI.

Question: The Power Conversion Efficiency (PCE) of my FAPbI3-based solar cell is low and has poor reproducibility. What are the possible causes?

Answer: Low and irreproducible PCE can stem from several issues related to the quality and stability of the α-FAPbI3 film:

  • Presence of Defects: Defects in the perovskite crystal structure, such as vacancies and grain boundaries, act as non-radiative recombination centers, which reduces the open-circuit voltage (Voc) and fill factor (FF).[5]

    • Solution: Introduce passivating agents or additives to your precursor solution. Chloride-based additives like methylammonium (B1206745) chloride (MACl) can help improve crystallinity and reduce defects.[6][7] Surface passivation with larger organic cations can also be effective.

  • Poor Film Morphology: A non-uniform film with pinholes or small grains can lead to short-circuiting and increased recombination.

    • Solution: Optimize the spin-coating parameters (speed, duration, and anti-solvent dripping) to achieve a dense and uniform film. The use of certain additives can also promote larger grain growth.[8]

  • Phase Instability: If the α-phase is not properly stabilized, it can degrade over time, even under storage, leading to a decline in device performance.

    • Solution: Employ a robust stabilization strategy. This can include compositional engineering (e.g., incorporating small amounts of other cations like methylammonium or cesium) or using stabilizing additives.[9]

Question: My FAPbI3 film degrades rapidly when exposed to ambient air. How can I improve its stability?

Answer: The intrinsic instability of α-FAPbI3 in ambient conditions is a major challenge. Several strategies can enhance its stability:

  • Additive Engineering: The incorporation of specific additives is a widely used and effective method.

    • Chloride-Based Additives: Methylammonium chloride (MACl) is a common additive that promotes the formation and stability of the α-phase.[6] Propylammonium chloride (PACl) has been shown to offer improved moisture stability compared to MACl.[8]

    • Pseudo-halide Anions: Anions like thiocyanate (B1210189) (SCN⁻) or formate (B1220265) (HCOO⁻) can help stabilize the α-phase and passivate defects.[1]

  • Compositional Engineering:

    • Cation Mixing: Introducing smaller cations like methylammonium (MA⁺) or cesium (Cs⁺) can help stabilize the perovskite lattice.[9]

    • Anion Mixing: Partial substitution of iodide (I⁻) with bromide (Br⁻) can also improve stability, though it may increase the bandgap.[6]

  • Dimensionality Engineering: Introducing larger organic cations to form a 2D perovskite layer on top of the 3D FAPbI3 can protect the underlying film from moisture.[10]

  • Encapsulation: Encapsulating the final device is crucial to prevent long-term degradation from moisture and oxygen.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental reason for the instability of the α-phase of FAPbI3?

A1: The instability of α-FAPbI3 stems from its Goldschmidt tolerance factor being at the edge of the ideal range for a stable perovskite structure. The large size of the formamidinium (FA⁺) cation puts a strain on the lead-iodide inorganic framework, making the photoinactive hexagonal δ-phase thermodynamically more favorable at room temperature.[3][4] The transition to the desired photoactive cubic α-phase requires thermal energy (annealing) to overcome this energy barrier.[1]

Q2: How do chloride-based additives like MACl work to stabilize the α-phase?

A2: While the exact mechanism is still a subject of research, it is believed that MACl plays multiple roles. It can act as a template to guide the crystallization of the α-phase, improve the crystallinity of the film, and passivate defects.[6][7] It is also suggested that MACl can form an intermediate phase that facilitates the conversion to a stable α-FAPbI3 upon annealing.[6] Importantly, much of the MACl can be driven off during the high-temperature annealing step, leaving a more phase-pure FAPbI3 film.[6]

Q3: What are the advantages and disadvantages of compositional engineering (cation/anion mixing)?

A3:

  • Advantages: Cation and anion mixing can effectively stabilize the perovskite lattice by tuning the tolerance factor and reducing internal strain. This often leads to significantly improved phase stability.[9]

  • Disadvantages: A major drawback of mixing halides (e.g., iodide and bromide) is the potential for light-induced phase segregation, where the halides demix under illumination, leading to changes in the bandgap and reduced device stability.[4] Mixing cations can sometimes lead to an undesirable increase in the bandgap, which reduces the absorption of the solar spectrum.[6]

Q4: What is a two-step deposition method and how does it compare to a one-step method for FAPbI3?

A4:

  • One-Step Method: In a one-step method, all precursors (e.g., FAI and PbI2) are dissolved in a single solvent and deposited in a single spin-coating step.

  • Two-Step Method: In a two-step method, a layer of PbI2 is first deposited, followed by a second step where it is converted to FAPbI3 by reacting it with a solution of FAI.[2][11]

  • Comparison: The two-step method can offer better control over the film morphology and may lead to more uniform and higher-quality films. However, it can be more challenging to ensure the complete conversion of PbI2 to the perovskite phase. The choice between the two methods often depends on the specific experimental setup and desired film properties.

Quantitative Data Summary

The following tables summarize key performance parameters of FAPbI3 solar cells stabilized with different methods.

Table 1: Performance of FAPbI3 Solar Cells with Different Additives

Additive (molar ratio)Voc (V)Jsc (mA/cm²)Fill Factor (%)PCE (%)Reference
No Additive (Control)---< 18[8][12]
MACl (optimized)1.11424.1580.821.72[13]
PACl (20 mol%)---> 22.2[8]
Formate (HCOO⁻)---25.6 (certified 25.2)[1]
MDACl₂---23.7 (certified)[1]
CsI-PbI₂:DMSO complex---~21.9[14]

Table 2: Performance of Compositionally Engineered FAPbI3 Solar Cells

CompositionVoc (V)Jsc (mA/cm²)Fill Factor (%)PCE (%)Reference
(FAPbI₃)₀.₉₃(MAPbBr₃)₀.₀₇1.01722.19672.17616.301[6]
(FAPbI₃)₀.₉₉(FAPbBr₃)₀.₀₁---Higher than MAPbBr₃ mix[6]
Rb₀.₀₅FA₀.₉₅PbI₃---17.16[9]
FA₀.₉Cs₀.₁PbI₃---16.5[9]

Experimental Protocols

Protocol 1: FAPbI3 Film Fabrication with MACl Additive (One-Step Method)

This protocol is a general guideline based on common practices reported in the literature.[6][15]

  • Precursor Solution Preparation:

    • Prepare a 1.4 M stock solution of FAPbI3 in a mixed solvent of DMF:DMSO (e.g., 8:1 v/v).

    • To this solution, add the desired molar percentage of MACl (optimization is often required, but values around 20-40 mol% are common).

    • Stir the solution at room temperature for at least 1 hour to ensure complete dissolution.

  • Substrate Preparation:

    • Clean your substrates (e.g., FTO glass) sequentially with detergent, deionized water, acetone, and isopropanol (B130326) in an ultrasonic bath.

    • Dry the substrates with a nitrogen gun and treat with UV-ozone for 15 minutes prior to use.

    • Deposit the desired charge transport layers (e.g., TiO₂ or SnO₂).

  • Perovskite Deposition:

    • Transfer the substrates into a nitrogen-filled glovebox.

    • Dispense a sufficient amount of the precursor solution onto the substrate.

    • Spin-coat at a speed of around 4000-6000 rpm for 20-50 seconds.[6][15]

    • During the spin-coating, at a specific time (e.g., after 10 seconds), drop-cast an anti-solvent (e.g., 200 µL of toluene (B28343) or chlorobenzene).[6][15] This helps to induce rapid crystallization and form a uniform film.

  • Annealing:

    • Immediately transfer the film to a preheated hotplate inside the glovebox.

    • Anneal at 150 °C for 10-15 minutes.[6]

  • Cooling and Subsequent Layers:

    • Allow the film to cool down to room temperature.

    • Proceed with the deposition of the hole transport layer (e.g., Spiro-OMeTAD) and the metal electrode.

Protocol 2: FAPbI3 Film Fabrication via a Two-Step Sequential Method

This protocol is a generalized procedure based on published methods.[2][11]

  • PbI₂ Layer Deposition:

    • Prepare a solution of PbI2 in DMF (e.g., 0.46 g/mL). Stir at an elevated temperature (e.g., 70 °C) to aid dissolution.[2]

    • Spin-coat the PbI₂ solution onto the prepared substrate at around 3000 rpm for 30 seconds.[2]

    • Anneal the PbI₂ film at 70 °C for about 10 minutes.[2]

  • Conversion to Perovskite:

    • Prepare a solution of FAI in isopropanol (IPA) (e.g., 50 mg/mL).[2]

    • Spin-coat the FAI solution onto the PbI₂ layer at a speed of 1500-2500 rpm for 15 seconds.[2] This step should be performed in a controlled, inert atmosphere.

  • Final Annealing:

    • Anneal the film at a higher temperature, typically 170 °C, for 10 minutes to drive the conversion to the α-FAPbI3 phase.[2]

  • Cooling and Device Completion:

    • Cool the film to room temperature and proceed with the deposition of subsequent layers.

Visualizations

experimental_workflow cluster_prep Preparation cluster_fab Fabrication (in Glovebox) cluster_post Post-Processing sub_prep Substrate Cleaning & Transport Layer Deposition spin_coat Spin-Coating & Anti-Solvent Quenching sub_prep->spin_coat sol_prep Precursor Solution Preparation sol_prep->spin_coat anneal Thermal Annealing (~150-170°C) spin_coat->anneal cool Cooling to RT anneal->cool htm_dep Hole Transport Layer Deposition cool->htm_dep elec_dep Electrode Deposition htm_dep->elec_dep encap Encapsulation elec_dep->encap

Caption: A generalized experimental workflow for the fabrication of FAPbI3 perovskite solar cells.

stabilization_strategies cluster_comp Compositional Engineering cluster_add Additive Engineering cluster_dim Dimensionality Engineering start Goal: Stabilize α-FAPbI3 cation Cation Mixing (MA⁺, Cs⁺, Rb⁺) start->cation anion Anion Mixing (Br⁻) start->anion chloride Chloride Additives (MACl, PACl) start->chloride pseudo Pseudo-halides (SCN⁻, HCOO⁻) start->pseudo two_d 2D Perovskite Capping Layers start->two_d

Caption: Key strategies for stabilizing the alpha-phase of formamidinium lead iodide.

References

Troubleshooting

troubleshooting common defects in formamidinium iodide perovskite thin films

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for common defects encountered during the fabrication of formamidinium iodide (FAI) perovskite thin films. It is designe...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for common defects encountered during the fabrication of formamidinium iodide (FAI) perovskite thin films. It is designed for researchers, scientists, and professionals in the field of perovskite-based optoelectronics.

Troubleshooting Guides & FAQs

This section is organized by common defects observed in FAI perovskite thin films. Each subsection provides a question-and-answer format to directly address specific issues.

Pinholes and Voids

Pinholes and voids are common microstructural defects that can create shunt pathways, increase non-radiative recombination, and allow for the ingress of moisture and oxygen, leading to rapid device degradation.[1]

Question: I am observing a high density of pinholes in my FAI perovskite film. What are the primary causes?

Answer: High-density pinholes in FAI perovskite films are often a result of suboptimal processing conditions. The most common causes include:

  • Inadequate Precursor Solution Quality: The presence of impurities or aged precursor solutions where components may have degraded can lead to incomplete or non-uniform crystallization.[2]

  • Suboptimal Spin-Coating Parameters: Incorrect spin speeds or durations can result in uneven film formation.

  • Ineffective Anti-Solvent Treatment: The choice of anti-solvent, its volume, and the timing of its application are critical for inducing rapid and uniform nucleation.[3][4] Improper application can lead to the formation of voids.

  • Non-ideal Annealing Protocol: Both the temperature and duration of annealing play a crucial role in crystal growth and film morphology.[5]

Question: How can I modify my experimental protocol to eliminate pinholes?

Answer: To eliminate pinholes, a systematic optimization of the fabrication process is necessary. Consider the following adjustments:

  • Precursor Solution Preparation:

    • Ensure high purity of FAI and lead iodide (PbI₂) precursors.

    • Use freshly prepared precursor solutions to avoid degradation products that can interfere with crystallization.[2]

  • Spin-Coating and Anti-Solvent Treatment:

    • Optimize the spin-coating speed and duration to achieve a uniform wet film.

    • Experiment with different anti-solvents (e.g., chlorobenzene, toluene, diethyl ether) and dripping times.[3][4] The delay time before dripping the anti-solvent is a critical parameter to control.[3]

  • Annealing Process:

    • Optimize the annealing temperature and time. Lower annealing temperatures can sometimes result in rough films with pinholes.[6] A multi-step or "flash" annealing process might be beneficial.[7][8]

  • Substrate Surface Treatment: Ensure the substrate is impeccably clean and consider surface treatments to improve wettability.

Below is a troubleshooting workflow for addressing pinhole formation:

G start Pinhole Defect Observed precursor Evaluate Precursor Solution: - Purity of FAI and PbI2 - Freshness of Solution start->precursor spin_coating Optimize Spin-Coating: - Adjust Speed and Duration - Check Environment Humidity precursor->spin_coating If solution is optimal anti_solvent Refine Anti-Solvent Step: - Vary Anti-Solvent Type - Optimize Dripping Time and Volume spin_coating->anti_solvent If deposition is controlled annealing Adjust Annealing Protocol: - Optimize Temperature and Duration - Consider Multi-Step Annealing anti_solvent->annealing If anti-solvent step is optimized characterize Characterize Film: - SEM for Morphology - AFM for Surface Roughness annealing->characterize characterize->precursor If pinholes persist end Pinhole-Free Film characterize->end If pinholes are eliminated G cluster_strategies Stabilization Strategies goal Stable α-Phase FAPbI3 Film cation Cation Engineering (e.g., add MA+, Cs+) cation->goal anion Anion Engineering (e.g., add Br-) anion->goal additive Additive Engineering (e.g., MACl) additive->goal annealing Optimized Thermal Annealing annealing->goal

References

Optimization

optimizing annealing temperature and duration for FAPbI3 films

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for optimizing the annealing temperature and duration f...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for optimizing the annealing temperature and duration for formamidinium lead iodide (FAPbI3) perovskite films.

Frequently Asked Questions (FAQs)

Q1: What is the primary goal of annealing FAPbI3 films?

A1: The primary goal of annealing FAPbI3 films is to induce a phase transition from the non-photoactive, hexagonal δ-phase (yellow phase) to the photoactive, cubic α-phase (black phase).[1][2][3][4] This transition is crucial for fabricating efficient perovskite solar cells, as the α-phase possesses the desired optoelectronic properties, including a narrow bandgap suitable for solar energy absorption.[1][2] Proper annealing also improves the crystallinity, grain size, and morphology of the film, which reduces defects and enhances device performance.[1][5][6]

Q2: What is the typical temperature range for the δ- to α-phase transition in FAPbI3?

A2: The phase transition from δ-FAPbI3 to α-FAPbI3 generally occurs at elevated temperatures, with studies showing significant transformation above 150 °C.[1][2] A complete transition to the α-phase is often observed at temperatures around 175 °C.[1][2]

Q3: How does annealing temperature affect the morphology and crystallinity of the FAPbI3 film?

A3: Increasing the annealing temperature generally leads to improved film quality. As the temperature rises from around 125 °C to 175 °C, the film morphology evolves from having limited crystalline features to a fully crystallized structure with well-developed, compact grains.[1] This enhanced crystallinity at higher annealing temperatures can reduce crystal defects and phase impurities that act as non-radiative recombination centers, thereby improving the film's optoelectronic properties.[1]

Q4: Can the annealing duration be optimized to improve film quality?

A4: Yes, the annealing duration is a critical parameter. While a certain amount of time is necessary to complete the phase transition and solvent evaporation, prolonged annealing, especially at high temperatures, can be detrimental. It can lead to the decomposition of the perovskite film, for instance, into lead iodide (PbI2), which can negatively impact device performance and stability.[7] For some processes, such as flash infrared annealing, the optimal duration can be as short as a few hundred milliseconds, which is sufficient to evaporate the solvent without causing film decomposition.[8] Studies on conventional hotplate annealing have shown that an annealing time of 10 minutes at 170 °C can be significantly reduced to 40 seconds at the same temperature without compromising photovoltaic performance.[9]

Troubleshooting Guide

Issue 1: The FAPbI3 film remains yellow or has yellow patches after annealing.

  • Cause: This indicates an incomplete conversion from the δ-phase to the α-phase. The annealing temperature may be too low or the duration too short.

  • Solution:

    • Increase the annealing temperature. A systematic study starting from 150 °C and increasing in increments to 175 °C is recommended.[1][2]

    • Increase the annealing duration. However, be cautious of potential film degradation at higher temperatures.

    • Ensure uniform heating across the entire substrate.

Issue 2: The annealed FAPbI3 film has poor surface coverage, pinholes, or a rough morphology.

  • Cause: This can result from suboptimal annealing temperatures. Lower annealing temperatures (e.g., below 135 °C) can yield rough films with defects and pinholes.[5]

  • Solution:

    • Increase the annealing temperature to promote better grain growth and a more compact film. Temperatures above 135 °C have been shown to produce smoother and denser films.[5]

    • Optimize the precursor solution and deposition technique, as these also significantly influence film morphology.

Issue 3: The perovskite solar cell shows low power conversion efficiency (PCE) despite a visually good black film.

  • Cause: The presence of residual PbI2 or other defects can act as recombination centers, reducing device performance. Annealing at excessively high temperatures (e.g., above 135-150 °C for some mixed-halide perovskites) can cause the decomposition of organic cations, leading to the formation of PbI2.[5][7]

  • Solution:

    • Carefully optimize the annealing temperature and duration to find a balance between achieving a pure α-phase and preventing decomposition.

    • Characterize the film using X-ray diffraction (XRD) to check for the presence of a PbI2 peak (typically around 12.7°).[5]

    • Consider a slightly lower annealing temperature or a shorter duration if PbI2 formation is detected.

Issue 4: The device performance is inconsistent across different batches.

  • Cause: Inconsistent annealing conditions, such as temperature fluctuations or variations in ramp-up/cool-down rates, can lead to variability in film quality.

  • Solution:

    • Ensure precise and repeatable control over the annealing temperature and duration using a calibrated hotplate or oven.

    • Standardize the entire fabrication process, including precursor preparation and film deposition, to minimize batch-to-batch variations.

Quantitative Data Summary

Table 1: Effect of Annealing Temperature on FAPbI3 Film Properties

Annealing Temperature (°C)Predominant PhaseFilm MorphologyGrain Size
125Mixed α and δ phasesPlanar film with limited crystalline features-
150Mostly α-phaseDefined crystalline grains-
175Complete α-phaseFully crystallized with well-developed, compact grainsIncreased

Data synthesized from references[1][2].

Table 2: Influence of Annealing Temperature on (FAPbI3)0.8(MAPbBr3)0.2 Perovskite Solar Cell Performance

Annealing Temperature (°C)Jsc (mA/cm²)Voc (V)FF (%)PCE (%)
75----
95----
115----
13520.60.8865.912.0
155----
175----

Data for the optimal device is from reference[5]. The study indicates that power conversion efficiency increased with annealing temperature up to 135 °C.

Experimental Protocols

General Protocol for FAPbI3 Film Annealing:

  • Precursor Preparation: Prepare a precursor solution of FAPbI3. For mixed-cation/halide perovskites, the stoichiometry will vary. For example, a (FAPbI3)0.8(MAPbBr3)0.2 precursor solution can be made by dissolving FAI, MABr, PbI2, and PbBr2 in a mixed solvent like DMSO and γ-butyrolactone (GBL).[5]

  • Film Deposition: Deposit the precursor solution onto the substrate using a technique such as spin-coating.

  • Annealing: Transfer the substrate to a pre-heated hotplate or into an oven in a controlled environment (e.g., an inert atmosphere like a nitrogen-filled glovebox). Anneal the film at the desired temperature for a specific duration. A common starting point is 150 °C for 10-15 minutes.[10]

  • Characterization: After cooling down, characterize the film using techniques such as UV-Vis spectroscopy to check the absorption spectrum, XRD to determine the crystal structure and phase purity, and SEM to observe the surface morphology.[1][5]

Visualizations

experimental_workflow cluster_prep Precursor Preparation cluster_fab Film Fabrication cluster_char Characterization cluster_device Device Performance start Dissolve FAI and PbI2 in solvent deposition Spin-coat precursor solution onto substrate start->deposition annealing Thermal Annealing deposition->annealing xrd XRD (Phase Purity) annealing->xrd sem SEM (Morphology) annealing->sem uvvis UV-Vis (Absorption) annealing->uvvis pce PCE Measurement xrd->pce sem->pce uvvis->pce

Caption: Experimental workflow for FAPbI3 film fabrication and characterization.

logical_relationship temp Annealing Temperature phase α-Phase Formation temp->phase promotes crystallinity Crystallinity & Grain Size temp->crystallinity improves morphology Film Morphology (Compactness) temp->morphology improves decomposition Perovskite Decomposition (PbI2) temp->decomposition can cause (if too high) duration Annealing Duration duration->phase enables duration->decomposition can cause (if too long) defects Defect Density phase->defects reduces performance Device Performance phase->performance increases crystallinity->defects reduces crystallinity->performance increases morphology->defects reduces morphology->performance increases defects->performance decreases decomposition->defects increases

Caption: Relationship between annealing parameters and film/device properties.

References

Troubleshooting

methods for reducing non-radiative recombination in FAI-based perovskites

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for reducing non-radiative recombination in Formamidini...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for reducing non-radiative recombination in Formamidinium Lead Iodide (FAI)-based perovskites.

Frequently Asked Questions (FAQs)

  • Bulk Defects: These include point defects such as vacancies (e.g., iodide and formamidinium vacancies), interstitials, and anti-site defects that can act as traps for charge carriers, leading to non-radiative recombination.[2][3]

  • Interfaces: The interfaces between the perovskite absorber layer and the electron transport layer (ETL) or the hole transport layer (HTL) are major sites for non-radiative recombination.[1][4] Mismatched energy levels and surface defects at these interfaces can create pathways for charge carriers to recombine before they can be extracted.[1]

Identifying the primary source of non-radiative recombination is crucial for targeted optimization. A combination of characterization techniques can help distinguish between bulk and interfacial losses.

  • Photoluminescence Quantum Yield (PLQY): Measuring the PLQY of the neat perovskite film and comparing it to the PLQY of the perovskite film with the charge transport layers can help identify interfacial recombination. A significant drop in PLQY after depositing the transport layers suggests that interfacial recombination is a dominant loss mechanism.

  • Time-Resolved Photoluminescence (TRPL): TRPL measurements can provide insights into the charge carrier lifetime. A shorter carrier lifetime in the presence of transport layers indicates efficient charge extraction but can also be a sign of increased non-radiative recombination at the interfaces. Comparing the carrier lifetimes of passivated and unpassivated films can reveal the effectiveness of the passivation strategy in reducing recombination.

  • Open-Circuit Voltage (Voc) Deficit Analysis: The difference between the theoretical maximum Voc (based on the perovskite's bandgap) and the experimentally measured Voc is the Voc deficit. A large Voc deficit is indicative of significant non-radiative recombination.

  • Defect Passivation: This involves treating the perovskite surface or bulk with molecules that can "heal" or passivate the defects, rendering them electronically inactive. Common passivating agents include organic ammonium (B1175870) salts (e.g., guanidinium (B1211019) iodide - GAI, phenethylammonium iodide - PEAI), Lewis acids and bases, and polymers.[5][6][7]

  • Compositional Engineering: Modifying the composition of the perovskite by incorporating other cations (e.g., methylammonium (B1206745) - MA, cesium - Cs) or anions (e.g., bromide - Br) can improve the material's intrinsic stability and reduce defect formation.

Troubleshooting Guides

A low Voc is a common issue directly linked to high non-radiative recombination. The following steps can help you troubleshoot and address this problem.

Troubleshooting Workflow for Low Voc

start Low Voc Observed diagnosis Diagnose Recombination Source (PLQY, TRPL) start->diagnosis bulk_reco Bulk Recombination Dominant diagnosis->bulk_reco Low PLQY on neat film interface_reco Interface Recombination Dominant diagnosis->interface_reco PLQY drops with CTLs solution_bulk Solution: - Optimize Annealing - Additive Engineering - Compositional Tuning bulk_reco->solution_bulk solution_interface Solution: - Surface Passivation (e.g., GAI, PEAI) - 2D/3D Heterostructure - Optimize ETL/HTL interface_reco->solution_interface remeasure Fabricate New Device & Remeasure Voc solution_bulk->remeasure solution_interface->remeasure remeasure->start Issue Persists

Caption: A flowchart for diagnosing and addressing low Voc in perovskite solar cells.

Possible Cause 1: High Defect Density in the Perovskite Bulk

  • Solution:

    • Additive Engineering: Introduce additives into the perovskite precursor solution. For example, adding a small amount of guanidinium iodide (GAI) can help to passivate defects within the bulk of the perovskite film.[5]

Possible Cause 2: Significant Recombination at the Perovskite/Charge Transport Layer Interfaces

  • Solution:

    • Surface Passivation: Apply a passivation layer to the surface of the perovskite film before depositing the charge transport layer. A common and effective method is to spin-coat a dilute solution of an organic ammonium salt, such as phenethylammonium iodide (PEAI), onto the perovskite film.[7] This can passivate surface defects and reduce interfacial recombination.

    • Optimize Charge Transport Layers: Ensure that the ETL and HTL have appropriate energy level alignment with the perovskite to facilitate efficient charge extraction and minimize interfacial recombination.

Quantitative Data on Passivation Effects

Passivation StrategyPassivating AgentSubstrateKey Performance Metrics (Before -> After Passivation)Reference
Surface Passivation Guanidinium Iodide (GAI) & Butane Diammonium Iodide (BDAI)FTO/NiOxPCE: (Reference) -> 20.7% (with GAI), FF: (Reference) -> 80% (with GAI)[5]
Surface Passivation Phenethylammonium Iodide (PEAI)ITO/SnO2PCE: 23.32% (certified), Voc: up to 1.18 V[7]
2D/3D Heterostructure 3-fluoro phenethylammonium iodide (3F-PEAI)ITO/NiOxDark Current: Reduced by two orders of magnitude[8]
Synergistic Bimolecular Interlayer 4-methoxyphenylphosphonic acid (MPA) and 2-phenylethylammonium iodide (PEAI)p-i-n devicePCE: 25.53% (stabilized), Voc loss: 59 mV[10]

Experimental Protocols

Protocol 1: Guanidinium Iodide (GAI) and Octylammonium Bromide (OABr) Mixed Cation Passivation

This protocol is adapted from a study that utilized a mixture of guanidinium and octylammonium salts for surface passivation.[11]

  • Prepare the Passivation Solution:

    • Prepare stock solutions of guanidinium bromide (GuaBr) and octylammonium bromide (OABr) in isopropanol.

    • Mix the GuaBr and OABr solutions in a 1:1 volume ratio (other ratios such as 1:2 and 2:1 can also be explored).[11] The final concentration of the mixed solution should be optimized, typically in the range of 1-5 mg/mL.

  • Perovskite Film Fabrication:

    • Anneal the perovskite film on a hotplate at 100°C for 30 minutes.[11]

  • Passivation Treatment:

    • After the initial annealing, spin-coat the prepared GAI/OABr passivation solution onto the perovskite film.

    • Perform a second annealing step at 100°C for 10 minutes.[11]

  • Device Completion:

    • Proceed with the deposition of the subsequent layers (e.g., C60, BCP, and metal electrode).

Experimental Workflow for Perovskite Fabrication and Passivation

sub_prep Substrate Cleaning & ETL Deposition perov_dep 3D Perovskite Precursor Spin-Coating sub_prep->perov_dep anneal1 First Annealing (e.g., 100°C, 30 min) perov_dep->anneal1 pass_dep Passivation Solution Spin-Coating anneal1->pass_dep anneal2 Second Annealing (e.g., 100°C, 10 min) pass_dep->anneal2 htl_dep HTL & Electrode Deposition anneal2->htl_dep characterization Device Characterization (J-V, EQE, Stability) htl_dep->characterization

Caption: A general workflow for fabricating a passivated perovskite solar cell.

Protocol 2: Formation of a 2D/3D Perovskite Heterostructure

  • Prepare the 2D Perovskite Precursor Solution:

    • Dissolve a bulky organic ammonium salt (e.g., phenethylammonium iodide - PEAI, butylammonium (B8472290) iodide - BAI) in a suitable solvent like isopropanol. The concentration is typically in the range of 2-10 mg/mL.

  • Fabricate the 3D Perovskite Film:

  • Surface Treatment:

    • After the 3D perovskite film has cooled to room temperature, spin-coat the prepared 2D perovskite precursor solution onto its surface.

    • Anneal the film again, typically at a lower temperature (e.g., 100°C) for a shorter duration (e.g., 5-10 minutes) to promote the formation of the 2D layer without damaging the underlying 3D perovskite.

  • Device Completion:

    • Deposit the remaining layers of the solar cell.

References

Optimization

understanding degradation pathways in formamidinium iodide solar cells

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers in understanding and mitigating degradation pathways in formamidinium iodide (FAI)-based perovskit...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers in understanding and mitigating degradation pathways in formamidinium iodide (FAI)-based perovskite solar cells.

Troubleshooting Guides

This section addresses common issues encountered during the fabrication and testing of FAI solar cells, offering potential causes and solutions.

Issue Observation Potential Causes Recommended Actions & Troubleshooting
Rapid Efficiency Drop in Ambient Air Significant decrease in power conversion efficiency (PCE) within hours or days of exposure to ambient conditions. The perovskite film may turn yellow.Moisture-Induced Degradation: FAI perovskites are highly susceptible to moisture, leading to the formation of lead iodide (PbI2) and volatilization of formamidinium iodide (FAI).[1] The interaction of water and oxygen can accelerate this degradation.[1]1. Control Fabrication Environment: Fabricate and encapsulate devices in an inert atmosphere (e.g., nitrogen-filled glovebox) with low relative humidity (RH). 2. Encapsulation: Use high-quality encapsulation with materials like glass/glass with epoxy resin or sputtered inorganic barrier layers to prevent moisture ingress.[1] 3. Compositional Engineering: Incorporate hydrophobic cations or additives. For instance, adding phenethylammonium iodide (PEAI) can act as a barrier against moisture.[1]
Phase Segregation and Yellowing Under Illumination Appearance of yellow, photo-inactive δ-phase FAPbI3 within the dark, photoactive α-phase perovskite film, often accelerated by light.[2]Inherent Phase Instability: The desired α-phase of FAPbI3 is metastable at room temperature and can spontaneously convert to the δ-phase.[2][3] This transition is often initiated at grain boundaries and defect sites.[4] Light-Induced Degradation: Illumination can provide the thermodynamic driving force for phase segregation, especially in mixed-cation perovskites.[5][6]1. Compositional Stabilization: Introduce other cations (e.g., Cesium (Cs+), Methylammonium (B1206745) (MA+)) or halides (e.g., Bromide (Br-)) to stabilize the α-phase.[3][7][8] For example, Cs0.05(MA0.17FA0.83)0.95Pb(I0.83Br0.17)3 has shown improved stability.[9] 2. Additive Engineering: Use additives like methylenediammonium dichloride (MDACl2), which can degrade to form species that stabilize the α-phase.[10] 3. Substrate Templating: Utilize 2D perovskites as templates to guide the growth of stable FAPbI3 films.[11]
Performance Loss at Elevated Temperatures Degradation of device performance when operated or stored at high temperatures (e.g., 60-85 °C).Thermal Decomposition: FAI-based perovskites can decompose at elevated temperatures, releasing volatile products like iodine (I2) vapor, hydrogen cyanide (HCN), and sym-triazine.[12][13][14][15] The release of I2 vapor can lead to an autocatalytic degradation process.[12][16] Interfacial Reactions: Degradation can initiate from the perovskite bulk rather than just the interfaces, but reactions at the charge transport layers can also contribute.[12][16]1. Reduce Iodine Content: Formulations with reduced iodine content may exhibit enhanced thermal stability.[12][16] 2. Cation Selection: Formamidinium is generally more thermally resilient than methylammonium.[13][15] 3. Encapsulation: Proper encapsulation is crucial to contain volatile degradation products and prevent further reactions.[17]
Formation of Voids and Pinholes Observation of microscopic voids or pinholes in the perovskite film, particularly at the buried interface with the hole transport layer (HTL).Poor Film Crystallization: Incomplete conversion of precursor materials or dewetting during annealing can lead to morphological defects.1. Additive-Assisted Crystallization: Employ additives like MACl to improve the crystallization process and reduce the formation of voids.[18] 2. Solvent Engineering: Optimize the solvent system and annealing process to promote uniform and dense film formation. 3. Interfacial Modification: Modify the HTL surface to improve the wettability and adhesion of the perovskite precursor solution.
Inconsistent Device Performance High variability in PCE and other photovoltaic parameters between devices fabricated under seemingly identical conditions.Sensitivity to Processing Conditions: The final perovskite film quality is highly sensitive to subtle variations in the fabrication environment, such as humidity and temperature.[9][19] Precursor Degradation: FAI precursors can degrade during storage or in solution, affecting the stoichiometry and quality of the resulting perovskite film.[20][21]1. Strict Environmental Control: Maintain tight control over temperature and humidity during fabrication. 2. Fresh Precursors: Use fresh, high-purity precursor materials and prepare solutions shortly before use. 3. Standardized Protocols: Develop and adhere to standardized and reproducible fabrication protocols.

Frequently Asked Questions (FAQs)

1. What are the primary degradation pathways for formamidinium iodide (FAI) solar cells?

The primary degradation pathways for FAI solar cells are driven by environmental stressors:

  • Moisture: FAI perovskites readily react with water, leading to the decomposition of the perovskite structure into lead iodide (PbI2) and the release of volatile FAI.[1] This process is often visible as a color change from dark brown/black (photoactive α-phase) to yellow (inactive δ-phase and PbI2).[1][2]

  • Heat: At elevated temperatures, FAI perovskites can undergo thermal decomposition.[13][15] This can release volatile species such as iodine (I2) vapor, which can then accelerate further degradation in an autocatalytic cycle.[12][14][16]

  • Light: Light can exacerbate other degradation mechanisms. For instance, it can provide the energy for ion migration and phase segregation, particularly in mixed-halide or mixed-cation perovskites.[5][6] The combination of heat and light is particularly detrimental.[12][14]

  • Inherent Phase Instability: The desired black, photoactive α-phase of FAPbI3 is metastable at room temperature and can spontaneously convert to the yellow, photo-inactive δ-phase.[2][3]

2. How can I stabilize the photoactive α-phase of FAPbI3?

Stabilizing the α-phase is crucial for long-term device performance. Several strategies are effective:

  • Compositional Engineering:

    • A-site Cation Mixing: Incorporating smaller cations like methylammonium (MA+), cesium (Cs+), or rubidium (Rb+) can improve the tolerance factor and stabilize the perovskite crystal structure.[3][7]

    • X-site Halide Mixing: Partial substitution of iodide (I-) with bromide (Br-) can also enhance phase stability, though it may slightly increase the bandgap.[8]

  • Additive Engineering: The addition of small amounts of certain compounds to the precursor solution can direct the crystallization process and passivate defects. Methylammonium chloride (MACl) and methylenediammonium dichloride (MDACl2) are commonly used additives.[10][19]

  • Dimensionality Control: Introducing larger organic cations to form 2D/3D mixed perovskite structures can improve stability by acting as a protective barrier against environmental factors.[11][22]

3. What is the role of iodine vapor in the degradation process?

Under combined heat and light stress, FAI perovskites can release iodine (I2) vapor.[12][14][23] This I2 vapor can then react with the perovskite material, leading to further decomposition. This creates a self-propagating, autocatalytic degradation cycle that can cause significant damage, including the formation of porous PbI2 regions and even rupture of the top electrode due to pressure buildup.[12][16]

4. How does humidity affect mixed-cation FAI perovskites?

Even with mixed cations, humidity remains a significant challenge. In FA-Cs mixed-cation perovskites, for example, exposure to both light and high humidity can lead to a multi-step degradation process. This includes phase separation into Cs-rich and FA-rich domains, followed by the evaporation of FAI, leaving behind PbI2.[4]

5. What are some key characterization techniques to study degradation?

To understand the degradation mechanisms in your FAI solar cells, a combination of techniques is recommended:

  • X-Ray Diffraction (XRD): To monitor changes in the crystal structure, such as the transition from the α-phase to the δ-phase or the formation of PbI2.[12][24]

  • Scanning Electron Microscopy (SEM): To observe changes in the film morphology, such as the formation of pinholes, cracks, or the growth of new crystalline phases on the surface.

  • Photoluminescence (PL) and Electroluminescence (EL) Imaging: To visualize spatial variations in performance and identify areas of non-radiative recombination, which often correspond to degraded regions.[12]

  • Mass Spectrometry: To identify volatile degradation products released from the solar cell under stress, such as I2, HCN, and sym-triazine.[13][15]

Experimental Protocols

Protocol 1: Accelerated Thermal Degradation Study

Methodology:

  • Measure the initial performance (J-V curve, EQE) of all devices.

  • Place the experimental group of unencapsulated or encapsulated devices on a hotplate in a nitrogen-filled glovebox or a temperature-controlled chamber.

  • Set the temperature to a constant stress level (e.g., 85 °C).

  • At regular intervals (e.g., 1, 5, 10, 24, 48 hours), remove a subset of devices and allow them to cool to room temperature.

  • Measure their J-V characteristics and EQE spectra.

  • Perform post-mortem analysis (XRD, SEM) on degraded devices to identify changes in crystal structure and morphology.

  • Plot the normalized PCE, Voc, Jsc, and Fill Factor as a function of aging time to quantify the degradation rate.

Protocol 2: Moisture-Induced Degradation Study

Objective: To evaluate the stability of FAI solar cells against humidity.

Methodology:

  • Measure the initial performance of freshly fabricated devices.

  • Place the devices in a humidity-controlled chamber. Set the relative humidity (RH) to a specific level (e.g., 50% or 85%).

  • Maintain the devices in the dark at a constant temperature (e.g., 25 °C).

  • Periodically remove the devices and measure their performance parameters.

  • Visually inspect the perovskite film for any color change.

  • Use XRD to track the potential formation of the δ-phase FAPbI3 and PbI2.

  • Compare the stability of encapsulated versus unencapsulated devices to assess the effectiveness of the encapsulation method.

Visualizing Degradation Pathways

Below are diagrams illustrating key degradation pathways in FAI solar cells.

Moisture_Degradation alpha_FAPbI3 α-FAPbI₃ (Photoactive) Hydrated_Perovskite Hydrated Perovskite Intermediate alpha_FAPbI3->Hydrated_Perovskite Reversible Hydration delta_FAPbI3 δ-FAPbI₃ (Inactive Phase) alpha_FAPbI3->delta_FAPbI3 Phase Transition (Accelerated by H₂O) H2O Moisture (H₂O) H2O->alpha_FAPbI3 Exposure PbI2 PbI₂ (Degradation Product) Hydrated_Perovskite->PbI2 Irreversible Decomposition FAI_volatile FAI (volatile) Hydrated_Perovskite->FAI_volatile Release

Caption: Moisture-induced degradation pathway in FAPbI3 solar cells.

Thermal_Light_Degradation alpha_FAPbI3 α-FAPbI₃ Perovskite Degradation_Start Initial Decomposition (at defect sites) alpha_FAPbI3->Degradation_Start Stressors Heat (Δ) + Light (hν) Stressors->alpha_FAPbI3 I2_vapor I₂ Vapor Release Degradation_Start->I2_vapor Autocatalysis Autocatalytic Degradation Cycle I2_vapor->Autocatalysis Drives Autocatalysis->alpha_FAPbI3 Accelerates Decomposition PbI2_rich Porous PbI₂-rich Regions Autocatalysis->PbI2_rich Leads to Electrode_Rupture Top Electrode Rupture Autocatalysis->Electrode_Rupture Vapor Pressure Buildup

Caption: Combined heat and light-induced autocatalytic degradation.

Phase_Stability_Logic FAPbI3 Pure FAPbI₃ Metastable Metastable α-Phase at Room Temperature FAPbI3->Metastable delta_Phase δ-Phase Formation (Inactive) Metastable->delta_Phase Spontaneous Transition Strategies Stabilization Strategies Strategies->Metastable Prevents Transition Composition Compositional Engineering (Cs⁺, MA⁺, Br⁻) Strategies->Composition Additives Additive Engineering (MACl) Strategies->Additives Stable_alpha Stable α-Phase FAPbI₃ Composition->Stable_alpha Additives->Stable_alpha

Caption: Logic for stabilizing the α-phase of FAPbI3.

References

Troubleshooting

Technical Support Center: Surface Passivation for Formamidinium Iodide Perovskite Films

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the surface passivation of formamidin...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the surface passivation of formamidinium iodide (FAI) perovskite films.

Frequently Asked Questions (FAQs)

Q1: What are the primary goals of surface passivation on FAPbI₃ films?

A1: The primary goals of surface passivation are to:

  • Reduce non-radiative recombination: Surface defects act as traps for charge carriers, leading to energy loss through non-radiative pathways. Passivation neutralizes these defects, increasing the photoluminescence quantum yield and the open-circuit voltage (Voc) of the solar cell.[1][2][3]

  • Improve environmental stability: The surface of perovskite films is particularly vulnerable to degradation from moisture, oxygen, and heat.[4] Passivation layers can act as a protective barrier, enhancing the long-term stability of the device.[5][6]

  • Enhance charge extraction: By reducing interfacial defects, passivation can facilitate more efficient transfer of charge carriers to the adjacent transport layers, improving the fill factor (FF) and short-circuit current density (Jsc).[7][8]

Q2: What are the common types of surface defects in FAPbI₃ films?

A2: Common surface defects include:

  • Halide (Iodide) Vacancies: Missing iodide ions on the perovskite surface create positively charged defects that can trap electrons.

  • Formamidinium (FA⁺) Vacancies: The volatile nature of the FA⁺ cation can lead to its evaporation, leaving behind negatively charged vacancies.

  • Lead (Pb²⁺) Defects: These can include undercoordinated Pb²⁺ ions, Pb clusters, and metallic lead (Pb⁰) at the surface, which can act as recombination centers.

  • Interstitial Defects: Atoms or ions, such as FA⁺ or Pb²⁺, located in non-lattice positions create strain and electronic disorder.[9][10]

  • Dangling Bonds: Uncoordinated atoms at the surface have unsatisfied valencies that can trap charge carriers.[2]

Q3: What are the main categories of passivating agents for FAPbI₃?

A3: Passivating agents can be broadly categorized as:

  • Organic Halide Salts: Large organic cations like phenethylammonium (PEA⁺), butylammonium (B8472290) (BA⁺), and guanidinium (B1211019) (Gua⁺) combined with a halide (typically iodide or bromide) can form a 2D or quasi-2D perovskite layer on top of the 3D FAPbI₃.[3][11][12]

  • Lewis Acids and Bases: Molecules that can accept or donate electron pairs can interact with and neutralize surface defects. For example, Lewis bases can coordinate with undercoordinated Pb²⁺ ions.

  • Polymers: Polymers like polyethylene (B3416737) oxide (PEO) can passivate defects through interactions between their functional groups and the perovskite surface.[2]

  • Alkali Halides: Simple inorganic salts like cesium iodide (CsI) have been shown to be effective in passivating surface defects.[13]

  • Small Molecules: Aromatic molecules like benzene (B151609) and its derivatives (e.g., benzylamine) can passivate defects through charge-transfer interactions.[5][9][10]

Troubleshooting Guide

Observed Problem Potential Cause(s) Suggested Solution(s)
Low Open-Circuit Voltage (Voc) High density of surface defects causing significant non-radiative recombination.- Introduce a surface passivation step using organic halide salts (e.g., PEAI, GuaBr) to reduce defect density.- Optimize the annealing process to improve film crystallinity and reduce defects.
Low Fill Factor (FF) Poor charge extraction at the perovskite/charge transport layer interface due to interfacial defects or energy level misalignment.- Apply a passivation layer that also improves energy level alignment, such as a 2D perovskite layer.- Ensure the passivation treatment does not leave behind an insulating layer that impedes charge transport.
Low Short-Circuit Current Density (Jsc) Incomplete light absorption or poor charge carrier collection.- While primarily related to the bulk properties of the perovskite, severe surface recombination can reduce Jsc. Effective passivation can help.- Ensure the passivation layer is not too thick, as it could absorb light without contributing to the photocurrent.
Poor Device Stability (Rapid Degradation in Air) - High susceptibility to moisture and oxygen due to a defective and exposed surface.- Residual PbI₂ at the surface can accelerate degradation.- Use hydrophobic passivating agents like long-chain alkylammonium halides to create a moisture-resistant barrier.- Some passivation treatments can convert residual PbI₂ into a more stable perovskite phase.
Visible Yellowing of the Film Degradation of the black α-phase FAPbI₃ into the yellow δ-phase, often initiated at the surface by moisture or heat.- Implement a robust passivation strategy to protect the film from environmental factors.- Ensure the precursor stoichiometry is optimized to minimize the formation of unstable phases.
Inconsistent Device Performance - Non-uniformity of the passivation layer across the film surface.- Incomplete reaction of the passivating agent with the perovskite surface.- Optimize the deposition method for the passivation layer (e.g., spin coating speed, concentration of the solution) to ensure uniform coverage.- Adjust the post-passivation annealing temperature and time to promote a complete reaction.

Quantitative Data on Passivation Techniques

The following table summarizes the performance improvements observed with various surface passivation techniques for FAPbI₃-based perovskite solar cells.

Passivation Agent / Technique Power Conversion Efficiency (PCE) Open-Circuit Voltage (Voc) Fill Factor (FF) Short-Circuit Current Density (Jsc) Reference
Control (No Passivation) 16.8%1.16 V--[14]
Benzylamine (BnAm) 19.3%1.22 V--[14]
Benzylamine (BA) 19.2%1.12 V--[5]
Guanidinium Bromide (GuaBr) & Octylammonium Bromide (OABr) Mixture 23.13%1.21 V--[3]
Benzamidine Hydrochloride (PFACl) 24.9%---[15]
Cyclopropylcarbamidine Hydrochloride (CPAH) 22.8%-Enhanced-[7]
Cesium Iodide (CsI) 24.1%-82.2%-[13]
Guanidinium Iodide (GAI) & Butane Diammonium Iodide (BDAI) Mixture 22.1%-83.4%-[16]

Experimental Protocols

Example Protocol: Dual-Cation Passivation with Guanidinium Bromide (GuaBr) and Octylammonium Bromide (OABr)

This protocol is adapted from a method shown to significantly enhance device performance and stability.[3][11]

1. Materials and Solution Preparation:

  • Guanidinium Bromide (GuaBr)
  • n-Octylammonium Bromide (OABr)
  • Isopropanol (IPA)
  • Prepare a stock solution of GuaBr in IPA (e.g., 10 mg/mL).
  • Prepare a stock solution of OABr in IPA (e.g., 10 mg/mL).
  • Prepare the final passivation solution by mixing the GuaBr and OABr stock solutions in a 1:1 volume ratio (referred to as 1G-1O).[11]

2. Perovskite Film Fabrication:

  • Deposit the 3D FAPbI₃ perovskite film on the substrate (e.g., via spin coating of the precursor solution).
  • Anneal the 3D perovskite film on a hotplate at 100 °C for 30 minutes.[11]

3. Surface Passivation Step:

  • Allow the perovskite film to cool to room temperature.
  • Spin coat the 1G-1O passivation solution onto the surface of the 3D perovskite film.
  • Perform a second annealing step on a hotplate at 100 °C for 10 minutes.[11]

4. Device Completion:

  • Deposit the hole transport layer (HTL) and the metal electrode to complete the solar cell device.

Visualizations

Passivation_Workflow cluster_prep Preparation cluster_fab Fabrication cluster_final Completion prep_3d Prepare 3D FAPbI3 precursor solution spin_3d Spin coat 3D perovskite film prep_3d->spin_3d prep_pass Prepare passivation solution (e.g., 1G-1O in IPA) spin_pass Spin coat passivation layer prep_pass->spin_pass anneal_3d Anneal at 100°C for 30 min spin_3d->anneal_3d anneal_3d->spin_pass anneal_pass Anneal at 100°C for 10 min spin_pass->anneal_pass deposit_htl Deposit Hole Transport Layer anneal_pass->deposit_htl deposit_metal Deposit Metal Electrode deposit_htl->deposit_metal Troubleshooting_Logic Start Device exhibits poor performance Check_Voc Is Voc low? Start->Check_Voc Check_FF Is FF low? Check_Voc->Check_FF No High_Recomb High non-radiative recombination likely Check_Voc->High_Recomb Yes Check_Stability Is stability poor? Check_FF->Check_Stability No Poor_Interface Poor interfacial charge extraction Check_FF->Poor_Interface Yes Env_Degrad High susceptibility to environmental degradation Check_Stability->Env_Degrad Yes Sol_Passivate Apply surface passivation (e.g., 2D layer formation) High_Recomb->Sol_Passivate Sol_Interface Optimize passivation layer for better energy alignment Poor_Interface->Sol_Interface Sol_Hydrophobic Use hydrophobic passivating agents Env_Degrad->Sol_Hydrophobic

References

Optimization

managing moisture and oxygen sensitivity of formamidinium iodide devices

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for managing the moisture and oxygen sens...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for managing the moisture and oxygen sensitivity of formamidinium iodide (FAI) based perovskite devices.

Frequently Asked Questions (FAQs)

A1: The most common visual indicator of degradation is a change in the color of the perovskite film from its desired dark, black/brown alpha (α)-phase to a yellow, non-photoactive delta (δ)-phase.[1] This color change is often accompanied by a significant decrease in photovoltaic performance, including a drop in power conversion efficiency (PCE), short-circuit current density (Jsc), open-circuit voltage (Voc), and fill factor (FF).[2] You may also observe the formation of porous, PbI2-rich regions on the film.[3]

Q2: What are the main environmental factors that cause this degradation?

A2: The primary environmental culprits are moisture (H₂O) and oxygen (O₂), especially when present simultaneously.[1][4][5][6] Moisture can lead to the dissolution of FAI from the perovskite surface, and in synergy with oxygen, can cause the oxidation of iodide ions.[4][5][6] This process disrupts the perovskite crystal structure and leads to the formation of the undesirable δ-phase.[1][4]

Q3: My device fabrication is conducted in a glovebox, but I still see rapid degradation. What could be the issue?

A3: Even in a controlled glovebox environment, residual moisture or oxygen can be present. Ensure your glovebox's purification system is functioning optimally and that the atmosphere has consistently low levels of H₂O and O₂ (typically <0.1 ppm). Other factors that can contribute to instability, even when fabricated in an inert atmosphere, include:

  • Intrinsic defects: The perovskite film itself can have inherent defects like iodine vacancies and interstitials that act as degradation initiation sites.[7]

  • Precursor quality: The purity of your FAI and other precursors is crucial. Impurities can introduce defects and accelerate degradation.

  • Thermal stress: High-temperature annealing steps during fabrication can sometimes induce thermal degradation if not carefully controlled.[1]

Q4: How can I improve the intrinsic stability of the FAPbI₃ material itself?

A4: Several strategies can enhance the intrinsic stability of the FAPbI₃ perovskite:

  • Compositional Engineering: Introducing other cations (e.g., methylammonium (B1206745) (MA+), cesium (Cs+)) and halides (e.g., bromide (Br-)) to form mixed-cation, mixed-halide perovskites can stabilize the α-phase.[2][5][8][9] For instance, incorporating MAPbBr₃ into FAPbI₃ has been shown to improve phase stability and overall device performance.[8]

  • Additive Engineering: The addition of small amounts of specific compounds to the precursor solution can passivate defects and improve film quality. Examples include methylammonium chloride (MACl) and 5-ammonium valeric acid chloride (5-AVACl).

Q5: What is the purpose of an anti-solvent wash during the one-step spin-coating process?

A5: The anti-solvent wash (e.g., with chlorobenzene (B131634) or toluene) is a critical step in the one-step solution processing of perovskite films. It is used to rapidly induce supersaturation of the precursor solution on the spinning substrate. This leads to fast and uniform nucleation of the perovskite crystals, resulting in a more homogenous and crystalline film with fewer defects.

Troubleshooting Guide

Issue Possible Causes Recommended Solutions
Yellowing of the perovskite film 1. Exposure to ambient air (moisture and oxygen).2. Intrinsic phase instability of FAPbI₃, transitioning from the photoactive α-phase to the non-photoactive δ-phase.[1]1. Handle and store devices in an inert atmosphere (e.g., a nitrogen-filled glovebox).2. Implement stabilization strategies such as compositional engineering (e.g., adding Cs⁺ or MA⁺ cations) or using additives in the precursor solution.[2][5][8][9]3. Encapsulate the device to provide a physical barrier against moisture and oxygen.
Low Power Conversion Efficiency (PCE) 1. Poor film morphology (pinholes, small grains).2. High density of defect states leading to non-radiative recombination.3. Incomplete conversion of precursors to the perovskite phase.1. Optimize the spin-coating parameters (speed, time, anti-solvent dripping) to achieve a uniform and dense film.2. Use additives (e.g., MACl) to passivate defects and improve crystallinity.3. Adjust the annealing temperature and time to ensure complete conversion to the α-phase.[1]
Rapid degradation of performance under illumination 1. Light-induced ion migration.2. Photochemical reactions catalyzed by UV light, especially in the presence of moisture, leading to the release of volatile species like I₂.[2]1. Incorporate a UV filter in your measurement setup or as part of the encapsulation.2. Use passivation strategies to reduce defect density and ion migration pathways.3. Ensure thorough encapsulation to prevent the ingress of moisture that can exacerbate photodegradation.
Hysteresis in J-V curves 1. Ion migration within the perovskite layer.2. Charge trapping at defect sites.1. Employ defect passivation techniques with additives.2. Optimize the interfaces between the perovskite and the charge transport layers to facilitate efficient charge extraction.
Poor device-to-device reproducibility 1. Inconsistent film deposition.2. Variations in the ambient conditions during fabrication (if not in a controlled environment).3. Degradation of precursor solutions over time.1. Strictly control all fabrication parameters, including precursor solution age, spin-coating conditions, and annealing profiles.2. Fabricate devices in a controlled inert atmosphere (glovebox).3. Always use freshly prepared precursor solutions.

Data Presentation

Table 1: Effect of Compositional Engineering on FAPbI₃ Solar Cell Performance

Perovskite CompositionVoc (V)Jsc (mA/cm²)FF (%)PCE (%)Reference
(FAPbI₃)₀.₉₃(MAPbBr₃)₀.₀₇1.01722.19672.17616.301[2]
(FAPbI₃)₀.₉₉(FAPbBr₃)₀.₀₁1.01623.41369.62216.569[2]
(FAPbI₃)₀.₈₅(MAPbBr₃)₀.₁₅>1.1~22>70>18[8]

Table 2: Stability of FAPbI₃-based Devices with and without Surface Treatment/Encapsulation

Device Structure / ConditionInitial PCE (%)Stability MetricEnvironmentReference
Unencapsulated CsFA-untreated19.73.7% PCE drop after H₂O/air exposureAmbient H₂O and air[1]
Unencapsulated CsFA with PEAI treatment-Stable PCE after H₂O/air exposureAmbient H₂O and air[1]
Unencapsulated, MAI post-treatment17.24Retained ~90% of initial PCE after 15 daysAmbient[9]
Unencapsulated, with TFHSP passivation24.6Retained 91% of initial PCE after 1000 hAir with 60% RH[10]
Unencapsulated, with 3-(aminomethyl)pyridine (B1677787) treatment25.07Retained 97.22% of initial PCE after 1000 hContinuous 1-Sun illumination at 85°C in N₂[11]

Experimental Protocols

Protocol 1: Synthesis of Formamidinium Iodide (FAI)
  • Dissolve formamidinium acetate (B1210297) (e.g., 11.5 g, 0.11 mol) in ethanol (B145695) (80 mL).

  • Slowly add hydroiodic acid (57 wt. % in H₂O, e.g., 30 mL, 0.227 mol).

  • Stir the reaction mixture at 50 °C for 2 hours.

  • Remove the solvents via vacuum evaporation.

  • Work up the residue with chloroform (B151607).

  • Filter the resulting yellow crystals and wash them with chloroform (3 x 30 mL).

  • Recrystallize the product from an ethanol/diethyl ether mixture.

  • Dry the final white, needle-like crystals in a vacuum oven overnight.[2]

Protocol 2: One-Step Solution Processing of FAPbI₃ Film

This protocol should be performed in a nitrogen-filled glovebox.

  • Substrate Preparation:

    • Clean patterned ITO-coated glass substrates by sonicating in a sequence of deionized water with detergent, deionized water, and isopropanol (B130326) (15 minutes each).

    • Dry the substrates with a nitrogen gun and treat with UV-ozone for 20 minutes before use.

  • Electron Transport Layer (ETL) Deposition:

    • Spin-coat a SnO₂ nanoparticle solution onto the substrates at 3000 rpm for 30 seconds.

    • Anneal the substrates at 150 °C for 30 minutes in air.

  • Perovskite Film Deposition:

    • Prepare a 1.4 M perovskite precursor solution by dissolving FAI and PbI₂ (1:1 molar ratio) in a mixed solvent of anhydrous DMF and DMSO (e.g., 4:1 v/v). If using additives, dissolve them in this solution.

    • Filter the precursor solution through a 0.2 µm PTFE filter.

    • Transfer the substrates with the ETL into the glovebox.

    • Spin-coat the perovskite precursor solution in a two-step program:

      • 1000 rpm for 10 seconds.

      • 4000 rpm for 30 seconds.

    • During the second step (e.g., at 20 seconds), dispense 100 µL of an anti-solvent (e.g., chlorobenzene) onto the center of the spinning substrate.

    • Immediately transfer the substrate to a hotplate and anneal at 150 °C for 15 minutes.

  • Hole Transport Layer (HTL) and Electrode Deposition:

    • Prepare a spiro-OMeTAD solution with dopants (e.g., Li-TFSI and tBP).

    • Spin-coat the HTL solution onto the perovskite layer at 4000 rpm for 30 seconds.

    • Deposit the metal electrode (e.g., 80 nm of gold) by thermal evaporation through a shadow mask.

Protocol 3: Two-Step Sequential Deposition of FAPbI₃ Film

This protocol should be performed in a nitrogen-filled glovebox.

  • PbI₂ Layer Deposition:

    • Prepare a PbI₂ solution in DMF (e.g., 0.46 g/mL) by stirring at 70 °C overnight.

    • Spin-coat the PbI₂ solution onto the prepared substrate at 3000 rpm for 30 seconds.

    • Anneal the PbI₂ film at 70 °C for 10 minutes.

  • FAI Conversion:

    • Prepare an FAI solution in isopropanol (e.g., 50 mg/mL).

    • Spin-coat the FAI solution on top of the PbI₂ layer at 2000 rpm for 15 seconds.

    • Anneal the film at 170 °C for 10 minutes to facilitate the conversion to the FAPbI₃ perovskite phase.[2]

Protocol 4: Device Encapsulation with UV-Curable Epoxy
  • Place a clean glass coverslip over the active area of the completed perovskite solar cell.

  • Apply a UV-curable epoxy resin around the edges of the glass coverslip, ensuring a complete seal.

  • Cure the epoxy by exposing it to a UV lamp for the manufacturer-specified time. This process should be carried out at room temperature to avoid thermal damage to the device.

Visualizations

experimental_workflow cluster_prep Substrate & Precursor Preparation cluster_fab Device Fabrication (in Glovebox) cluster_post Post-Fabrication sub_clean Substrate Cleaning (DI Water, IPA, UV-Ozone) etl ETL Deposition (e.g., SnO2) sub_clean->etl perovskite Perovskite Deposition (Spin-coating + Anti-solvent) etl->perovskite Transfer to Glovebox precursor Prepare FAI Precursor Solution in Glovebox precursor->perovskite anneal Annealing (e.g., 150°C for 15 min) perovskite->anneal htl HTL Deposition (e.g., Spiro-OMeTAD) anneal->htl electrode Metal Electrode Deposition (Evaporation) htl->electrode encap Encapsulation (UV-curable epoxy) electrode->encap testing Device Testing (J-V, Stability) encap->testing degradation_pathway start α-FAPbI₃ (Stable, Photoactive) intermediate FAI Dissolution & Iodide Oxidation start->intermediate env Moisture (H₂O) & Oxygen (O₂) env->intermediate defects Intrinsic Defects (e.g., Iodine Vacancies) defects->intermediate end δ-FAPbI₃ + PbI₂ (Degraded, Inactive) intermediate->end performance_loss Decreased PCE, Jsc, Voc, FF end->performance_loss troubleshooting_guide decision decision issue issue start Device Performance Issue q1 Is the film yellow? start->q1 a1_yes Phase degradation to δ-FAPbI₃ q1->a1_yes Yes q2 Is PCE low with good film color? q1->q2 No sol1 Solution: - Encapsulate device - Use mixed cations/additives a1_yes->sol1 end Re-evaluate Fabrication Process sol1->end a2_yes Likely high defect density or poor film morphology q2->a2_yes Yes q3 Is there high J-V hysteresis? q2->q3 No sol2 Solution: - Optimize annealing - Use passivating additives a2_yes->sol2 sol2->end a3_yes Ion migration or charge trapping q3->a3_yes Yes q3->end No sol3 Solution: - Defect passivation - Optimize interfaces a3_yes->sol3 sol3->end

References

Troubleshooting

techniques to minimize hysteresis in formamidinium iodide solar cells

Technical Support Center: Formamidinium Iodide Solar Cells This guide provides researchers and scientists with troubleshooting strategies and frequently asked questions to address and minimize current density-voltage (J-...

Author: BenchChem Technical Support Team. Date: December 2025

Technical Support Center: Formamidinium Iodide Solar Cells

This guide provides researchers and scientists with troubleshooting strategies and frequently asked questions to address and minimize current density-voltage (J-V) hysteresis in formamidinium iodide (FAI)-based perovskite solar cells.

Frequently Asked Questions (FAQs)

Q1: What is J-V hysteresis in perovskite solar cells and why is it a concern?

A1: J-V hysteresis is a phenomenon where the current density-voltage (J-V) curve of a perovskite solar cell differs depending on the voltage scan direction (i.e., from forward bias to short circuit, or reverse) and scan rate.[1] This results in a loop-like shape instead of a single, well-defined curve.[1] Hysteresis is a significant concern because it complicates the accurate determination of the solar cell's power conversion efficiency (PCE) and points to underlying instabilities that can affect long-term device performance.[2]

A2: The scientific consensus is that J-V hysteresis is primarily caused by the migration of mobile ions within the perovskite crystal lattice, particularly iodide (I⁻) ions and formamidinium (FA⁺) cations.[3][4][5] This ion migration under an applied electric field leads to several secondary effects that collectively produce the hysteresis loop:

  • Electric Field Screening: Mobile ions accumulate at the interfaces between the perovskite layer and the electron/hole transport layers (ETL/HTL).[3][4] This ionic charge screens the internal electric field, affecting the efficiency of charge carrier separation and extraction.[6]

  • Charge Carrier Trapping and Detrapping: The presence of defects in the perovskite bulk or at the interfaces can trap charge carriers. The slow trapping and de-trapping of these charges can contribute to the delayed current response observed as hysteresis.[1][2]

  • Interfacial Recombination: The accumulation of mobile ions can increase charge recombination at the perovskite/contact interfaces.[6][7] The interplay between ion migration and interfacial recombination is a key driver of significant hysteresis.[7]

  • Ferroelectric Polarization: Some perovskite materials exhibit ferroelectric properties, where spontaneous electric polarization can be altered by an external field, adding another time-dependent factor to the device's response.[1][2]

Q3: How is hysteresis quantified?

A3: Hysteresis is commonly quantified using the Hysteresis Index (HI), which is calculated from the J-V curves measured during reverse (from VOC to JSC) and forward (from JSC to VOC) scans. A common formula is:

HI = (PCEReverse - PCEForward) / PCEReverse

Where PCEReverse is the Power Conversion Efficiency from the reverse scan and PCEForward is from the forward scan. An ideal, hysteresis-free cell would have an HI value of 0.

Q4: What are the main strategies to minimize hysteresis in FAI solar cells?

A4: The primary strategies aim to either suppress ion migration, reduce defect densities, or improve the quality of the interfaces. The three main approaches are:

  • Compositional Engineering: Incorporating different cations (like methylammonium (B1206745) (MA⁺) or cesium (Cs⁺)) and/or anions (like bromide (Br⁻)) into the FAI lattice to form mixed-perovskite compositions.[8][9] This can improve the structural stability of the perovskite's photoactive alpha-phase and reduce hysteresis.[8][10]

  • Additive Engineering: Introducing small amounts of specific additives into the perovskite precursor solution.[11] These additives can improve the perovskite film's crystallinity, passivate defects at grain boundaries and surfaces, and immobilize mobile ions.[11][12]

  • Interface Passivation: Modifying the interfaces between the perovskite active layer and the charge transport layers (ETL and HTL).[13][14] This is a highly effective strategy to reduce interfacial defects, which are major sites for ion accumulation and non-radiative recombination.[15][16]

Troubleshooting Guide

This troubleshooting guide provides a logical workflow to diagnose and solve the issue.

G start_node High Hysteresis Observed (HI > 0.15) decision1 Is the perovskite film quality poor? (e.g., small grains, pinholes) start_node->decision1 process1 Focus on Bulk Film Quality: 1. Compositional Engineering 2. Additive Engineering decision1->process1  Yes decision2 Is hysteresis still present after improving film quality? decision1->decision2  No process1->decision2 process2 Focus on Interfaces: 1. ETL/Perovskite Passivation 2. HTL/Perovskite Passivation 3. Improve Energy Level Alignment decision2->process2  Yes end_node Hysteresis Minimized (HI < 0.05) decision2->end_node  No process2->end_node

Caption: Logical workflow for troubleshooting hysteresis in FAI solar cells.

Solution 1: Compositional Engineering

Q: How can I use mixed cations/anions to reduce hysteresis?

A: By creating a more stable perovskite crystal structure, you can intrinsically reduce the driving force for ion migration. FAI on its own can be structurally unstable at room temperature, tending to convert to an undesirable non-perovskite "yellow" phase.

  • Strategy: Incorporate small amounts of other ions to form mixed-cation, mixed-halide perovskites. The incorporation of methylammonium (MA⁺) and bromide (Br⁻) into FAPbI₃ can effectively stabilize the desired black perovskite phase.[9] Similarly, adding inorganic cesium (Cs⁺) can enhance thermal stability and suppress phase impurities.[17][18]

  • Example Compositions:

    • (FAPbI₃)₁₋ₓ(MAPbBr₃)ₓ: This mixture is known to stabilize the perovskite phase and can lead to efficiencies over 18% with minimal hysteresis.[8][19]

    • Csₓ(FA₁₋ᵧMAᵧ)₁₋ₓPb(I₁₋₂Br₂)₃: "Triple-cation" perovskites are widely used for achieving both high efficiency and stability. A common starting point is with x≈0.05.

Quantitative Impact of Compositional Engineering

Perovskite CompositionKey BenefitPCE (Reverse Scan)PCE (Forward Scan)Hysteresis Index (HI)Reference
FAPbI₃ (baseline)Wide absorptionVariableVariableOften > 0.20General
FA₀.₈₅Cs₀.₁₅PbI₃Improved phase & thermal stability~11.8%Not ReportedReduced vs. FAPbI₃[10]
(FAPbI₃)₀.₈₅(MAPbBr₃)₀.₁₅High phase stability>18%Not Reported"Very small hysteresis"[8]
Cs₀.₀₅(FA₀.₈₃MA₀.₁₇)₀.₉₅Pb(I₀.₉Br₀.₁)₃High efficiency & stability~21.1% (stabilized)Not ReportedReduced vs. non-Cs device[14]
Solution 2: Additive Engineering

Q: What is a reliable protocol for using additives to improve film quality and reduce hysteresis?

A: Additives are used in small quantities in the precursor solution to modulate crystal growth, passivate defects, and reduce non-radiative recombination.

  • Mechanism: MACl is believed to form an intermediate phase during annealing that facilitates the growth of high-quality α-phase FAPbI₃. This results in films with lower defect densities and, consequently, reduced hysteresis.[9] Studies have shown that with sufficient MACl concentration (>3 mg/mL), hysteresis can become negligible.[12]

Experimental Protocol: MACl Additive for FAPbI₃ Film

This protocol assumes a standard one-step spin-coating process.

  • Precursor Preparation:

    • Prepare a 1.5 M stock solution of the main perovskite precursor (e.g., FAPbI₃ with Cs⁺/MA⁺ additives) in a 4:1 v/v mixture of DMF:DMSO.

    • Prepare a separate stock solution of MACl in DMF:DMSO.

    • Add the MACl solution to the main precursor solution to achieve a final concentration of 20-40 mg/mL. Stir for 30 minutes before use.

  • Spin Coating:

    • Pre-heat cleaned and surface-treated substrates (e.g., ITO/SnO₂) to 150°C for 10 minutes.

    • Dispense 40 µL of the MACl-containing precursor solution onto the substrate.

    • Spin at 1000 rpm for 10 s, then accelerate to 4000 rpm for 40 s.

    • During the second step (at ~30 s), dispense 150 µL of an anti-solvent (e.g., chlorobenzene) onto the spinning substrate.

  • Annealing:

    • Immediately transfer the substrate to a preheated hotplate at 150°C and anneal for 15 minutes in a nitrogen-filled glovebox.

  • Cool Down & Characterization:

    • Allow the film to cool to room temperature before depositing subsequent layers (HTL, electrode).

    • Characterize the film using XRD and SEM to confirm improved crystallinity and morphology. Measure J-V curves to verify hysteresis reduction.

Solution 3: Interface Passivation

Q: My bulk perovskite film appears to be high quality, but hysteresis persists. How do I address interfacial issues?

A: Interfacial defects are a dominant cause of hysteresis.[3][4] Even with a pristine bulk film, poor interfaces can lead to charge accumulation, ion migration, and recombination. Passivation involves introducing a thin layer of a material that "heals" these defects.

  • Strategy: Employ an in situ dual-interface passivation strategy. This can be achieved by adding a molecule to the perovskite precursor that segregates to both the top and bottom interfaces during film formation and annealing.[13][16]

  • Mechanism: Certain ionic liquids or large organic salts, when added to the precursor, are "squeezed out" of the growing perovskite crystal lattice. They accumulate at the grain boundaries and, most importantly, at the ETL/perovskite and perovskite/HTL interfaces. These molecules can then passivate defects like uncoordinated Pb²⁺ ions or halide vacancies, leading to reduced recombination and smoother charge extraction.[13][16]

G cluster_before Before Passivation cluster_after After Interface Passivation ETL_b ETL PVSK_b Perovskite Bulk ETL_a ETL HTL_b HTL PVSK_a Perovskite Bulk HTL_a HTL defect1 defect2 label_trap Defect Sites (Charge Traps, Ion Accumulation) label_trap->defect1 label_trap->defect2 pass_top Passivation Layer pass_bot Passivation Layer label_pass Passivated Interfaces (Reduced Recombination, Improved Extraction)

Caption: Mechanism of interface passivation to reduce defects and hysteresis.

Quantitative Impact of Interface Passivation

Passivation StrategyKey BenefitPCEVOC (V)HysteresisReference
PbS QDs at HTL interfaceReduced non-radiative recombination21.07%1.146Reduced[15]
In situ dual-passivation (MS additive)Reduced recombination, better extraction>25%~1.19Substantially improved[13]
MACl treatment of buried interfaceEliminates voids, improves extraction>23%Not ReportedNegligible[12]

References

Reference Data & Comparative Studies

Validation

A Comparative Guide to the Advanced Characterization of Formamidinium Iodide Perovskite Films

For Researchers, Scientists, and Drug Development Professionals Formamidinium lead iodide (FAPbI₃) has emerged as a highly promising material in the field of perovskite photovoltaics and optoelectronics, primarily due to...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Formamidinium lead iodide (FAPbI₃) has emerged as a highly promising material in the field of perovskite photovoltaics and optoelectronics, primarily due to its favorable bandgap and superior thermal stability compared to its methylammonium (B1206745) (MAPbI₃) counterpart.[1][2] This guide provides a comparative overview of the advanced characterization of FAPbI₃ films, with a focus on contrasting its properties with common alternatives such as MAPbI₃ and mixed-cation perovskites. The information presented herein is supported by experimental data and detailed methodologies to assist researchers in their evaluation and development of next-generation perovskite-based devices.

Comparative Performance Data

The selection of a perovskite material is often dictated by its intrinsic photophysical and structural properties. The following tables summarize key performance indicators for FAPbI₃ and its common alternatives, offering a quantitative basis for comparison.

Table 1: Comparison of Optoelectronic Properties

Perovskite MaterialBandgap (eV)Photoluminescence (PL) Peak (nm)Carrier Lifetime (ns)
Formamidinium Lead Iodide (FAPbI₃) ~1.48[2]~800-820Can exceed 100s
Methylammonium Lead Iodide (MAPbI₃) ~1.55[2]~760-780Typically in the 10s to 100s
Mixed Cation (Cs,FA,MA)Pb(I,Br)₃ Tunable (e.g., 1.52-1.63)TunableOften enhanced, >1000

Table 2: Comparison of Structural and Stability Metrics

Perovskite MaterialCrystal Structure (at room temp)Thermal StabilityPhase Stability
Formamidinium Lead Iodide (FAPbI₃) Trigonal (α-phase is photoactive but metastable)Higher than MAPbI₃Prone to phase transition to inactive δ-phase[2]
Methylammonium Lead Iodide (MAPbI₃) TetragonalDecomposes at lower temperatures than FAPbI₃More stable at room temperature but sensitive to moisture
Mixed Cation (Cs,FA,MA)Pb(I,Br)₃ CubicSignificantly enhancedPhase stabilized by cation/halide mixing[2]

Experimental Protocols

Accurate and reproducible characterization is fundamental to advancing perovskite research. Below are detailed methodologies for key experimental techniques used to evaluate perovskite films.

X-Ray Diffraction (XRD)
  • Objective: To determine the crystal structure, phase purity, and crystallite size of the perovskite film.

  • Methodology:

    • A thin film of the perovskite material is deposited on a suitable substrate (e.g., FTO glass).

    • The sample is mounted on the XRD goniometer.

    • A monochromatic X-ray beam (typically Cu Kα, λ = 1.54 Å) is directed at the sample.

    • The diffracted X-rays are detected as a function of the diffraction angle (2θ).

    • The resulting diffractogram is analyzed to identify the characteristic peaks corresponding to the perovskite crystal phases (e.g., α-phase FAPbI₃, δ-phase FAPbI₃, PbI₂).

    • The crystallite size can be estimated from the peak broadening using the Scherrer equation.

Scanning Electron Microscopy (SEM)
  • Objective: To visualize the surface morphology, grain size, and film uniformity.

  • Methodology:

    • A conductive coating (e.g., gold or carbon) may be sputtered onto the perovskite film to prevent charging, although modern SEMs with low-vacuum modes can often image uncoated samples.

    • The sample is placed in the SEM chamber.

    • A focused beam of high-energy electrons is scanned across the surface of the sample.

    • The signals from the interaction of the electron beam with the sample (secondary electrons, backscattered electrons) are detected to form an image.

    • Magnification is adjusted to resolve individual grains and assess the overall film coverage and pinholes.

Transmission Electron Microscopy (TEM)
  • Objective: To obtain high-resolution images of the crystal lattice, grain boundaries, and defects within the perovskite film.

  • Methodology:

    • A very thin cross-section of the perovskite film (typically <100 nm) is prepared using techniques like focused ion beam (FIB) milling or ultramicrotomy.

    • The thin section is placed on a TEM grid.

    • A high-energy electron beam is transmitted through the sample.

    • The transmitted electrons are focused by a series of electromagnetic lenses to form an image or a diffraction pattern on a detector.

    • Analysis of the resulting images and diffraction patterns provides information on the atomic structure and crystallographic orientation.

UV-Visible (UV-Vis) Spectroscopy
  • Objective: To determine the optical absorption properties and estimate the bandgap of the perovskite film.

  • Methodology:

    • The perovskite film is deposited on a transparent substrate (e.g., glass or quartz).

    • The sample is placed in the light path of a UV-Vis spectrophotometer.

    • The absorbance or transmittance of the film is measured over a range of wavelengths (typically 300-900 nm).

    • The optical bandgap is determined by plotting (αhν)² versus hν (a Tauc plot), where α is the absorption coefficient and hν is the photon energy, and extrapolating the linear portion of the curve to the energy axis.

Photoluminescence (PL) and Time-Resolved Photoluminescence (TRPL) Spectroscopy
  • Objective: To investigate the radiative recombination processes, defect densities, and charge carrier dynamics.

  • Methodology:

    • Steady-State PL:

      • The perovskite film is excited with a continuous-wave laser at an energy above its bandgap.

      • The emitted light (photoluminescence) is collected and analyzed by a spectrometer to obtain the PL spectrum, revealing the peak emission wavelength and intensity.

    • Time-Resolved PL (TRPL):

      • The perovskite film is excited with a short laser pulse (picosecond or femtosecond).

      • The decay of the PL intensity over time is measured using a high-speed detector (e.g., a streak camera or a time-correlated single-photon counting system).

      • The resulting decay curve is fitted with one or more exponential functions to determine the charge carrier lifetimes, which are indicative of the material's quality and the prevalence of non-radiative recombination pathways.

Visualizing Workflows and Relationships

To better illustrate the characterization process and the interplay of various material properties, the following diagrams are provided.

Experimental_Workflow Start Perovskite Film Fabrication XRD X-Ray Diffraction (XRD) Start->XRD SEM Scanning Electron Microscopy (SEM) Start->SEM UVVis UV-Vis Spectroscopy Start->UVVis PL Photoluminescence (PL & TRPL) Start->PL TEM Transmission Electron Microscopy (TEM) Start->TEM Analysis Data Analysis & Interpretation XRD->Analysis SEM->Analysis UVVis->Analysis PL->Analysis TEM->Analysis Performance Device Performance Evaluation Analysis->Performance

Caption: General experimental workflow for perovskite film characterization.

Property_Performance_Relationship Morphology Film Morphology (Grain Size, Uniformity) Efficiency Power Conversion Efficiency (PCE) Morphology->Efficiency Stability Device Stability Morphology->Stability Crystallinity Crystallinity & Phase Purity Crystallinity->Efficiency Crystallinity->Stability Optoelectronics Optoelectronic Properties (Bandgap, Carrier Lifetime) Optoelectronics->Efficiency Defects Defect Density Defects->Efficiency Defects->Stability Efficiency->Stability

Caption: Logical relationship between material properties and device performance.

References

Comparative

Formamidinium vs. Methylammonium Iodide: A Comparative Guide for Perovskite Solar Cell Development

In the rapidly advancing field of perovskite photovoltaics, the choice of the organic cation is a critical determinant of a device's ultimate performance and longevity. Among the most extensively studied cations are form...

Author: BenchChem Technical Support Team. Date: December 2025

In the rapidly advancing field of perovskite photovoltaics, the choice of the organic cation is a critical determinant of a device's ultimate performance and longevity. Among the most extensively studied cations are formamidinium (FA⁺) and methylammonium (B1206745) (MA⁺). This guide provides an objective comparison of formamidinium iodide (FAI) and methylammonium iodide (MAI) in perovskite solar cells, supported by experimental data, detailed protocols, and visual workflows to aid researchers, scientists, and drug development professionals in their material selection and experimental design.

At a Glance: FAI vs. MAI Perovskites

Formamidinium-based perovskites have emerged as a leading candidate for achieving both high power conversion efficiency (PCE) and enhanced stability compared to their methylammonium-based counterparts. The key distinctions lie in their intrinsic structural and chemical properties, which translate to significant differences in device performance and durability under operational stressors.

PropertyFormamidinium Lead Iodide (FAPbI₃)Methylammonium Lead Iodide (MAPbI₃)Key Difference
Bandgap (eV) ~1.48[1][2][3]~1.55[1][3]FAPbI₃ has a narrower bandgap, allowing for broader light absorption closer to the ideal for single-junction solar cells.[4]
Power Conversion Efficiency (PCE) Reported up to 24-25%[4]Typically in the range of 20-22%[3][4]The narrower bandgap and potentially lower defect densities in FAPbI₃ contribute to higher achievable efficiencies.[4]
Thermal Stability More stable, can withstand higher temperatures.[1][5][6][7]Prone to degradation at elevated temperatures (e.g., 85°C).[6]The larger size of the FA⁺ cation leads to a more stable crystal structure at higher temperatures.[6]
Moisture Stability Generally considered more stable against humidity.Highly sensitive to moisture, which can trigger rapid degradation to PbI₂.[8][9][10][11]While FAPbI₃ shows better moisture tolerance, both materials require encapsulation for long-term stability.
Phase Stability Can exist in a non-photoactive yellow δ-phase at room temperature, requiring stabilization strategies for the desired black α-phase.[1][2]The photoactive black phase is generally stable at room temperature.The preparation of phase-pure α-FAPbI₃ is a critical challenge in device fabrication.

Performance and Stability Under Stress

The operational stability of perovskite solar cells is a critical hurdle for their commercialization. Standardized testing protocols, such as the International Summit on Organic Photovoltaic Stability (ISOS) protocols, are crucial for comparing the long-term performance of different perovskite compositions.[12][13][14][15][16]

Thermal Stress: Formamidinium lead iodide exhibits significantly better thermal stability than methylammonium lead iodide.[1][5][7] MAPbI₃ can degrade at temperatures as low as 85°C, a temperature that can be reached by solar cells under real-world operating conditions.[6] In contrast, FAPbI₃-based perovskites can endure more than 1000 hours under continuous heat and light exposure, a two to three-fold improvement over MA-based cells.[4]

Humidity Stress: Moisture is a well-known degradation trigger for hybrid organic-inorganic perovskites. Methylammonium lead iodide is particularly susceptible to moisture-induced degradation, where water molecules can facilitate the decomposition of the perovskite structure into lead iodide (PbI₂) and aqueous methylammonium iodide.[8][9][11] While FAPbI₃ is more resilient to humidity, prolonged exposure will still lead to degradation, underscoring the necessity of robust encapsulation for all perovskite devices.

Experimental Protocols

The fabrication of high-quality perovskite films is paramount for achieving high-performance solar cells. Below are generalized one-step and two-step solution-processing protocols for the deposition of FAPbI₃ and MAPbI₃ layers.

Fabrication of FAPbI₃-based Perovskite Solar Cells (Two-Step Method)
  • PbI₂ Deposition: A solution of lead iodide (PbI₂) in a solvent mixture of N,N-dimethylformamide (DMF) and dimethyl sulfoxide (B87167) (DMSO) (e.g., 9:1 volume ratio) is spin-coated onto the substrate.[17] The film is then annealed at a moderate temperature (e.g., 70°C) for a short duration.[17]

  • Conversion to Perovskite: The PbI₂-coated substrate is then dipped into a solution of formamidinium iodide (FAI) in isopropanol (B130326) (IPA).[17]

  • Annealing: The film is subsequently annealed at a higher temperature (e.g., 150°C) to promote the formation of the desired black α-phase of FAPbI₃.[18]

Fabrication of MAPbI₃-based Perovskite Solar Cells (One-Step Method)
  • Precursor Solution Preparation: A precursor solution is prepared by dissolving methylammonium iodide (MAI) and lead iodide (PbI₂) in a solvent like DMF or a mixture of DMF and DMSO.

  • Spin-Coating: The precursor solution is spin-coated onto the substrate.

  • Anti-Solvent Dripping: During the spin-coating process, an anti-solvent such as chlorobenzene (B131634) is dripped onto the rotating substrate to induce rapid crystallization and form a uniform film.

  • Annealing: The film is then annealed at a temperature typically around 100°C.[19][20]

Stability Testing Protocol (ISOS-L-1 Example)

This protocol outlines a basic light soaking test to evaluate operational stability.

  • Initial Characterization: Measure the initial current-voltage (I-V) curve of the encapsulated device under standard test conditions (STC: 1000 W/m², AM1.5G spectrum, 25°C) to determine the initial PCE, open-circuit voltage (Voc), short-circuit current density (Jsc), and fill factor (FF).

  • Light Soaking: Continuously illuminate the device at its maximum power point (MPP) using a solar simulator under controlled temperature and atmosphere (e.g., inert nitrogen atmosphere).

  • Periodic Measurement: Periodically interrupt the light soaking to measure the I-V curve under STC.

  • Data Analysis: Plot the normalized PCE, Voc, Jsc, and FF as a function of time to determine the device's stability, often characterized by the T₈₀ lifetime (the time it takes for the PCE to drop to 80% of its initial value).[12]

Visualizing the Comparison

To better illustrate the relationships and workflows, the following diagrams have been generated using the DOT language.

FAI_vs_MAI_Properties cluster_fai Formamidinium Iodide (FAI) cluster_mai Methylammonium Iodide (MAI) FAI FAI FAI_Bandgap Narrower Bandgap (~1.48 eV) FAI->FAI_Bandgap FAI_PCE Higher PCE (up to 25%) FAI->FAI_PCE FAI_Thermal Enhanced Thermal Stability FAI->FAI_Thermal FAI_Phase α-phase requires stabilization FAI->FAI_Phase MAI_PCE Lower PCE (~22%) MAI_Thermal Lower Thermal Stability MAI MAI MAI_Bandgap Wider Bandgap (~1.55 eV) MAI->MAI_Bandgap MAI->MAI_PCE MAI->MAI_Thermal MAI_Moisture High Moisture Sensitivity MAI->MAI_Moisture Perovskite_Fabrication_Workflow cluster_prep Substrate Preparation cluster_deposition Perovskite Deposition cluster_completion Device Completion Cleaning Substrate Cleaning ETL Electron Transport Layer Deposition Cleaning->ETL Precursor Precursor Solution Preparation ETL->Precursor Spin_Coating Spin-Coating Precursor->Spin_Coating Annealing Annealing Spin_Coating->Annealing HTL Hole Transport Layer Deposition Annealing->HTL Electrode Electrode Deposition HTL->Electrode Encapsulation Encapsulation Electrode->Encapsulation Stability_Testing_Workflow Initial_Char Initial Device Characterization (I-V Curve) Stress_Application Application of Stressor (e.g., Light, Heat, Humidity) Initial_Char->Stress_Application Periodic_Meas Periodic Performance Measurement Stress_Application->Periodic_Meas Over Time Periodic_Meas->Stress_Application Data_Analysis Data Analysis (e.g., T80 Lifetime) Periodic_Meas->Data_Analysis Degradation_Analysis Post-mortem Degradation Analysis Data_Analysis->Degradation_Analysis

References

Validation

Unraveling the Thermal Fortitude of Perovskites: A Comparative Analysis of FAPbI3 and MAPbI3

A deep dive into the thermal stability of formamidinium lead iodide (FAPbI3) and methylammonium (B1206745) lead iodide (MAPbI3) reveals critical insights for the development of durable and efficient perovskite-based opto...

Author: BenchChem Technical Support Team. Date: December 2025

A deep dive into the thermal stability of formamidinium lead iodide (FAPbI3) and methylammonium (B1206745) lead iodide (MAPbI3) reveals critical insights for the development of durable and efficient perovskite-based optoelectronic devices. This comprehensive guide synthesizes experimental data to provide researchers, scientists, and drug development professionals with a clear comparison of these two prominent perovskite materials.

Formamidinium lead iodide (FAPbI3) is generally recognized for its superior thermal stability compared to its methylammonium counterpart, MAPbI3.[1][2] This enhanced stability is a crucial factor for the long-term operational performance of perovskite solar cells and other devices, which can experience significant temperature fluctuations.[3][4][5] The difference in thermal resilience stems primarily from the nature of the organic cation and its interaction with the inorganic lead-iodide framework.

Key Performance Metrics: A Quantitative Comparison

The thermal stability of these perovskites can be quantified through several key parameters, including decomposition temperature and the activation energy required for thermal degradation. The following tables summarize the critical data gathered from various experimental studies.

Perovskite MaterialOnset of Significant Decomposition TemperatureKey Degradation ProductsNotes
MAPbI3 70 - 85 °C (surface degradation)[3][6]; 277 - 327 °C (bulk)[7]CH3I, NH3, PbI2, CH4 (at elevated temperatures)[7][8][9]Degradation is often initiated at the surface and can be accelerated by moisture.[3][6]
FAPbI3 ~150 °CPbI2, Formamidinium Iodide (FAI) which can further decompose to NH3 and HCN[9][10][11]Exhibits a higher threshold for thermal decomposition compared to MAPbI3.[1]
Perovskite MaterialActivation Energy for DecompositionExperimental Conditions
MAPbI3 1.54 eV[12]Vacuum, in the dark
0.96 eV[12]In air (presence of moisture)
2.07 eV[7]For the (110) surface
FAPbI3 Not explicitly stated in the provided results, but generally higher than MAPbI3-

The Degradation Cascade: Unraveling the Pathways

The thermal degradation of both MAPbI3 and FAPbI3 is a complex process involving the breakdown of the perovskite structure into several byproducts.

For MAPbI3 , the process typically initiates with the deprotonation of the methylammonium cation, leading to the evolution of volatile species such as methylamine (B109427) (CH3NH2) and hydrogen iodide (HI), or methyl iodide (CH3I) and ammonia (B1221849) (NH3).[13] This is followed by the collapse of the inorganic framework into lead iodide (PbI2).[6][7] At higher temperatures, methane (B114726) (CH4) has also been identified as a degradation product.[9]

FAPbI3 , on the other hand, demonstrates a more robust thermal behavior. Its degradation pathway also leads to the formation of PbI2, but the initial step involves the release of formamidinium iodide (FAI).[10] FAI can subsequently decompose into ammonia (NH3) and hydrogen cyanide (HCN).[9][10] The larger size and stronger hydrogen bonding of the formamidinium cation are believed to contribute to its enhanced stability within the perovskite lattice.

G cluster_MAPbI3 MAPbI3 Thermal Degradation cluster_FAPbI3 FAPbI3 Thermal Degradation MAPbI3 MAPbI3 Volatiles_MA Volatile Species (CH3I, NH3, HI, CH3NH2) MAPbI3->Volatiles_MA Heat PbI2_MA PbI2 MAPbI3->PbI2_MA Heat FAPbI3 FAPbI3 FAI Formamidinium Iodide (FAI) FAPbI3->FAI Heat PbI2_FA PbI2 FAPbI3->PbI2_FA Heat Volatiles_FA Volatile Species (NH3, HCN) FAI->Volatiles_FA

A simplified comparison of the thermal degradation pathways for MAPbI3 and FAPbI3.

Experimental Corner: Methodologies for Assessing Thermal Stability

A variety of analytical techniques are employed to characterize the thermal stability of perovskite materials. The following outlines the typical experimental protocols.

Thermogravimetric Analysis (TGA)

  • Objective: To determine the temperature at which a material loses mass due to decomposition.

  • Protocol:

    • A small, precisely weighed sample of the perovskite powder is placed in a TGA crucible.

    • The sample is heated at a constant rate (e.g., 10 °C/min) under a controlled atmosphere (e.g., nitrogen or air).

    • The mass of the sample is continuously monitored as a function of temperature.

    • The onset of mass loss indicates the beginning of thermal decomposition. The resulting curve provides information on the decomposition stages and the amount of volatile products released.

Differential Scanning Calorimetry (DSC)

  • Objective: To measure the heat flow associated with thermal transitions in a material.

  • Protocol:

    • A small, encapsulated sample of the perovskite is placed in the DSC instrument alongside an empty reference pan.

    • The sample and reference are heated at a controlled rate.

    • The difference in heat flow required to maintain the sample and reference at the same temperature is measured.

    • Endothermic or exothermic peaks in the DSC curve indicate phase transitions or decomposition events.

In-situ X-Ray Diffraction (XRD)

  • Objective: To monitor changes in the crystal structure of the perovskite as a function of temperature.

  • Protocol:

    • A thin film or powder sample of the perovskite is mounted on a temperature-controlled stage within an XRD instrument.

    • XRD patterns are collected at various temperatures as the sample is heated.

    • Changes in the diffraction peaks, such as the appearance of new peaks corresponding to PbI2 or the disappearance of the perovskite peaks, provide direct evidence of thermal decomposition and phase transitions.[11]

G cluster_workflow Experimental Workflow for Thermal Stability Analysis start Perovskite Sample (FAPbI3 or MAPbI3) tga Thermogravimetric Analysis (TGA) start->tga dsc Differential Scanning Calorimetry (DSC) start->dsc xrd In-situ X-Ray Diffraction (XRD) start->xrd results Comparative Data (Decomposition T, Phase Changes) tga->results dsc->results xrd->results

A typical experimental workflow for the comparative analysis of perovskite thermal stability.

References

Comparative

Formamidinium Iodide Perovskite Solar Cells: A Comparative Guide to Performance Benchmarks

For Researchers, Scientists, and Drug Development Professionals Formamidinium iodide (FAI)-based perovskite solar cells (PSCs) have emerged as a frontrunner in photovoltaic research, demonstrating high power conversion e...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Formamidinium iodide (FAI)-based perovskite solar cells (PSCs) have emerged as a frontrunner in photovoltaic research, demonstrating high power conversion efficiencies (PCEs) and improved thermal stability compared to their methylammonium (B1206745) (MA) counterparts.[1][2][3][4] This guide provides a comparative analysis of FAI PSC performance benchmarks, supported by experimental data and detailed fabrication protocols.

Performance Benchmarks: A Comparative Overview

Formamidinium lead iodide (FAPbI₃) possesses a bandgap of approximately 1.48 eV, which is closer to the ideal for single-junction solar cells than the ~1.55 eV of methylammonium lead iodide (MAPbI₃), allowing for broader absorption of the solar spectrum.[2][3][4][5] This fundamental advantage, combined with superior thermal stability, has propelled FAPbI₃-based devices to certified efficiencies exceeding 25%.[3][6]

Perovskite CompositionPCE (%)Voc (V)Jsc (mA/cm²)FF (%)Stability
Formamidinium-Based (Lead-Halide)
FAPbI₃ (with passivation)23.69 (certified)1.15625.5881.60Maintained 92% of initial efficiency after 1000 hours.[7]
SCI-FA₀.₉₁Cs₀.₀₉PbI₃24.7 (23.8 certified)1.18--Enhanced stability due to reduced ion migration.[6]
FAPbI₃ (2D template)24.1---Maintained 97% of efficiency for 1,000 hours at 85°C.[8][9]
FA₀.₉₂MA₀.₀₈PbI₃ (PEAI post-treatment)23.32----
Methylammonium-Based (Lead-Halide)
MAPbI₃16.68~1.1~21-Generally lower thermal and moisture stability compared to FAPbI₃.[10]
Lead-Free Alternatives
FASnI₃ (modified)14.6---Lower efficiency and stability challenges due to Sn²⁺ oxidation.[1]
MASnI₃16.59---Promising lead-free alternative, but requires further optimization.[10]
MAGeI₃12.42---Lower efficiency due to a wider bandgap and higher defect density.[10]

Experimental Protocols

Synthesis of Formamidinium Iodide (FAI)

High-purity FAI is crucial for optimal device performance. A common synthesis route involves the reaction of formamidinium acetate (B1210297) with hydroiodic acid.

  • Reaction: Dissolve formamidinium acetate in ethanol (B145695). In a separate container, add a molar excess of hydroiodic acid. Slowly add the acid to the formamidinium acetate solution while stirring.

  • Crystallization: The FAI product will precipitate out of the solution. The mixture is then cooled to further promote crystallization.

  • Purification: The crude product is washed with a non-polar solvent like diethyl ether to remove unreacted precursors and byproducts. Recrystallization from a solvent such as ethanol is performed to achieve high purity. The purified FAI crystals are then dried under vacuum.

Perovskite Precursor Solution Preparation (One-Step Method)

This method involves the creation of a single solution containing all the necessary components for the perovskite layer.

  • Composition: A common precursor solution consists of FAI and lead iodide (PbI₂) in a 1:1 molar ratio.

  • Solvent System: A mixed solvent system, typically N,N-dimethylformamide (DMF) and dimethyl sulfoxide (B87167) (DMSO) in a 4:1 volume ratio, is often used to improve precursor solubility and film morphology.

  • Additives: Small amounts of additives like methylammonium chloride (MACl) or cesium iodide (CsI) can be incorporated to enhance crystallinity and phase stability.

  • Procedure: The precursors and additives are dissolved in the solvent mixture and stirred, sometimes with gentle heating, until a clear solution is formed. The solution is typically filtered through a 0.22 µm PTFE filter before use.

Perovskite Film Deposition via Spin Coating

Spin coating is a widely used technique for depositing uniform thin films of the perovskite active layer.

  • Substrate Preparation: Substrates (e.g., FTO-coated glass) are sequentially cleaned with detergent, deionized water, acetone, and isopropanol (B130326) in an ultrasonic bath. A UV-ozone treatment is often applied to ensure a hydrophilic surface.

  • Deposition: A specific volume of the perovskite precursor solution is dispensed onto the substrate. The substrate is then spun at a low speed (e.g., 1000-2000 rpm) for a few seconds to spread the solution, followed by a high-speed spin (e.g., 4000-6000 rpm) to achieve the desired thickness and induce crystallization.

  • Anti-Solvent Quenching: During the high-speed spinning step, an anti-solvent (e.g., chlorobenzene, toluene, or diethyl ether) is dripped onto the center of the substrate. This induces rapid supersaturation and promotes the formation of a uniform and dense perovskite film with large crystal grains.

  • Annealing: The substrate is then annealed on a hotplate at a specific temperature (typically 100-150 °C) for a set duration (e.g., 10-30 minutes) to remove residual solvent and complete the perovskite crystallization process.

Device Characterization

The performance of the fabricated perovskite solar cells is evaluated using several key characterization techniques.

  • Current Density-Voltage (J-V) Measurement: This is the primary method for determining the solar cell's performance parameters. The device is illuminated under a calibrated solar simulator (AM 1.5G, 100 mW/cm²), and the current is measured as the voltage is swept across a defined range. This measurement provides the PCE, Voc, Jsc, and FF. To account for hysteresis effects common in perovskite solar cells, both forward and reverse voltage scans are typically performed.

  • Stabilized Power Output (SPO): To assess the operational stability and obtain a more accurate measure of the device's efficiency, the cell is held at its maximum power point (MPP) for an extended period (e.g., several minutes to hours), and the power output is monitored over time.

  • External Quantum Efficiency (EQE): EQE measurements determine the ratio of collected charge carriers to incident photons at each wavelength. Integrating the EQE spectrum with the solar spectrum provides a calculated Jsc value, which can be compared to the value obtained from the J-V curve for consistency.

Visualizing the Experimental Workflow

The following diagram illustrates a typical workflow for the fabrication and characterization of formamidinium iodide perovskite solar cells.

experimental_workflow cluster_synthesis Precursor Synthesis cluster_solution Solution Preparation cluster_fabrication Device Fabrication cluster_characterization Characterization FAI_synthesis FAI Synthesis precursor_solution Precursor Solution (FAI + PbI2 in DMF:DMSO) FAI_synthesis->precursor_solution PbI2_procurement PbI2 Procurement PbI2_procurement->precursor_solution spin_coating Perovskite Spin Coating & Anti-Solvent Quenching precursor_solution->spin_coating substrate_cleaning Substrate Cleaning (FTO Glass) etl_deposition ETL Deposition (e.g., SnO2) substrate_cleaning->etl_deposition etl_deposition->spin_coating annealing Annealing spin_coating->annealing htl_deposition HTL Deposition (e.g., Spiro-OMeTAD) annealing->htl_deposition electrode_deposition Electrode Deposition (e.g., Gold) htl_deposition->electrode_deposition jv_measurement J-V Measurement electrode_deposition->jv_measurement spo_measurement SPO Measurement electrode_deposition->spo_measurement eqe_measurement EQE Measurement electrode_deposition->eqe_measurement

Fabrication and characterization workflow for FAI perovskite solar cells.

Logical Relationship of Key Fabrication Steps

The quality of the final perovskite film is highly dependent on the interplay between several critical steps in the fabrication process. The following diagram illustrates these relationships.

fabrication_relationships precursor_quality Precursor Purity film_morphology Film Morphology (Grain Size, Uniformity) precursor_quality->film_morphology solvent_system Solvent System (e.g., DMF:DMSO) solvent_system->film_morphology spin_parameters Spin Coating Parameters spin_parameters->film_morphology anti_solvent Anti-Solvent Application anti_solvent->film_morphology annealing_conditions Annealing (Temp & Time) annealing_conditions->film_morphology device_performance Device Performance (PCE, Stability) film_morphology->device_performance

Interdependencies of fabrication steps affecting final device performance.

References

Validation

Unraveling the Structure of FAPbI3: A Comparative Guide to Crystal Analysis Techniques

For researchers, scientists, and drug development professionals delving into the world of perovskite solar cells, a thorough understanding of the crystal structure of formamidinium lead iodide (FAPbI3) is paramount. This...

Author: BenchChem Technical Support Team. Date: December 2025

For researchers, scientists, and drug development professionals delving into the world of perovskite solar cells, a thorough understanding of the crystal structure of formamidinium lead iodide (FAPbI3) is paramount. This guide provides a comprehensive comparison of X-ray diffraction (XRD), the gold-standard for crystal structure analysis, with alternative and complementary techniques, supported by experimental data and detailed protocols.

Formamidinium lead iodide (FAPbI3) stands out as a promising material for next-generation solar cells due to its excellent optoelectronic properties. However, its performance is intrinsically linked to its crystal structure, which is known to exist in several polymorphic forms. The desired photoactive black α-phase is metastable at room temperature and can transition to the non-photoactive yellow δ-phase, a major hurdle for device stability.[1][2] Therefore, accurate characterization of the FAPbI3 crystal structure is crucial for optimizing material synthesis and device fabrication.

X-Ray Diffraction: The Cornerstone of Crystal Structure Analysis

X-ray diffraction (XRD) is the most widely used technique for determining the crystal structure of materials. It relies on the principle of Bragg's law, where a beam of X-rays is diffracted by the periodic arrangement of atoms in a crystal, producing a unique diffraction pattern. This pattern serves as a fingerprint of the crystal structure, allowing for phase identification, determination of lattice parameters, and assessment of crystallinity.[3]

In the context of FAPbI3, XRD is instrumental in distinguishing between the desired α-phase and the undesirable δ-phase. The α-phase typically exhibits a cubic or pseudo-cubic structure, while the δ-phase has a hexagonal structure.[4][5] These different crystal symmetries give rise to distinct sets of diffraction peaks, enabling researchers to monitor phase transitions under various conditions, such as temperature and humidity.[6][7]

Unveiling the Nuances with Advanced XRD Techniques

For a more in-depth analysis, Rietveld refinement of XRD data can be employed. This powerful method involves fitting a theoretical diffraction pattern, calculated from a crystal structure model, to the experimental data. By refining various parameters such as lattice parameters, atomic positions, and site occupancies, a highly detailed and accurate crystal structure model can be obtained.[8][9][10]

A Comparative Look: Alternative and Complementary Techniques

While XRD provides invaluable information about the long-range order of the crystal lattice, a multi-technique approach is often necessary for a complete understanding of the complex structural properties of FAPbI3.

Technique Principle Information Obtained Advantages for FAPbI3 Analysis Limitations
X-ray Diffraction (XRD) Diffraction of X-rays by the crystal lattice.Phase identification, lattice parameters, crystallinity, texture.Gold standard for phase identification, relatively straightforward and accessible.[3]Less sensitive to local structural disorder and light elements (e.g., the organic cation).
Neutron Diffraction Scattering of neutrons by atomic nuclei.Precise determination of light atom positions, magnetic ordering.Highly sensitive to the orientation and dynamics of the formamidinium cation.[11][12]Requires access to a nuclear reactor or spallation source, larger sample sizes needed.[13]
Electron Diffraction Diffraction of electrons by the crystal lattice.High-resolution structural information from very small crystal domains.Can be used to study nano-scale crystallites and defects.[11][12]Strong interaction with matter can lead to multiple scattering events, requiring complex data analysis.[13]
Raman Spectroscopy Inelastic scattering of light by molecular vibrations.Phase identification, local structural distortions, cation dynamics.Highly sensitive to short-range order and polymorphism not easily detected by XRD.[6][14][15]Can be susceptible to laser-induced sample degradation.[14]
Solid-State Nuclear Magnetic Resonance (ssNMR) Interaction of nuclear spins with an external magnetic field.Local atomic environments, cation dynamics and disorder, ion mobility.Provides unique insights into the local structure and dynamics of the organic cation.[8][16][17]Requires specialized equipment and expertise, can be time-consuming.
Transmission Electron Microscopy (TEM) Imaging with a beam of electrons transmitted through a thin specimen.High-resolution imaging of the crystal lattice, visualization of defects and grain boundaries.Allows for direct visualization of the crystal structure at the nanoscale.[4][18][19]Requires extensive and destructive sample preparation (thin sectioning).

Quantitative Insights: Lattice Parameters and Phase Transitions

The precise dimensions of the unit cell, known as lattice parameters, are critical indicators of the crystal structure and can be accurately determined from XRD data. The table below summarizes typical lattice parameters for the α and δ phases of FAPbI3. It is important to note that these values can vary slightly depending on the synthesis method and the presence of dopants or strain.

FAPbI3 Phase Crystal System Space Group Lattice Parameter (a) Lattice Parameter (c) Reference
α-phaseCubicPm-3m~6.36 Å-[20]
δ-phaseHexagonalP63mc~8.8 Å~14.5 Å[9]

The transition between the α and δ phases is a key factor in the stability of FAPbI3-based devices. In-situ temperature-dependent XRD is a powerful tool to study these phase transitions. Typically, the transformation from the non-photoactive δ-phase to the photoactive α-phase occurs upon heating, with reported transition temperatures often in the range of 150-175 °C.[14][21]

Experimental Protocols

X-ray Diffraction Analysis of FAPbI3 Thin Films

1. Sample Preparation:

  • FAPbI3 thin films are typically deposited on a suitable substrate (e.g., FTO-coated glass) using techniques such as spin coating or vapor deposition.

  • The films are then annealed at a specific temperature (e.g., 150-175 °C) to promote the formation of the desired α-phase. The annealing atmosphere (e.g., inert gas or ambient air) can also influence the final crystal structure.[14][15]

2. XRD Measurement:

  • A powder X-ray diffractometer equipped with a Cu Kα radiation source (λ = 1.5406 Å) is commonly used.

  • The diffraction pattern is typically collected over a 2θ range of 10° to 60° with a step size of 0.02°.

  • For in-situ temperature-dependent measurements, a heating stage is used to control the sample temperature while collecting the diffraction patterns.

3. Data Analysis:

  • The obtained diffraction pattern is analyzed to identify the crystalline phases present by comparing the peak positions with standard diffraction databases (e.g., ICDD).

  • The characteristic peaks for the α-FAPbI3 phase are typically observed around 14°, 20°, 24.5°, 28°, and 31.5°, corresponding to the (100), (110), (111), (200), and (210) crystal planes of the cubic structure, respectively.[20]

  • The δ-phase is characterized by a strong peak at a lower 2θ value, typically around 11.8°.[6]

  • For quantitative analysis, Rietveld refinement can be performed using specialized software (e.g., GSAS, FullProf) to obtain detailed structural information.

Visualizing the Workflow and Comparisons

To further clarify the process of FAPbI3 crystal structure analysis and the relationship between different characterization techniques, the following diagrams are provided.

XRD_Workflow cluster_prep Sample Preparation cluster_analysis XRD Analysis cluster_output Results start FAPbI3 Precursor Solution deposition Thin Film Deposition (e.g., Spin Coating) start->deposition annealing Thermal Annealing (e.g., 150-175 °C) deposition->annealing xrd X-ray Diffraction Measurement annealing->xrd data_proc Data Processing (Background Subtraction, Peak Identification) xrd->data_proc phase_id Phase Identification (α vs. δ phase) data_proc->phase_id refinement Rietveld Refinement (Lattice Parameters, Atomic Positions) phase_id->refinement structure Crystal Structure Determination refinement->structure properties Correlation with Optoelectronic Properties structure->properties

Caption: Experimental workflow for analyzing the crystal structure of FAPbI3 using X-ray diffraction.

Technique_Comparison cluster_alternatives Alternative & Complementary Techniques XRD X-ray Diffraction (Long-Range Order) Raman Raman Spectroscopy (Local Structure, Vibrational Modes) XRD->Raman Complements with local structure info Neutron Neutron Diffraction (Light Atoms, Cation Dynamics) XRD->Neutron Complements with light atom sensitivity ssNMR Solid-State NMR (Local Environment, Dynamics) XRD->ssNMR Complements with local dynamics TEM Transmission Electron Microscopy (Nanoscale Imaging, Defects) XRD->TEM Complements with nanoscale visualization

Caption: Comparison of XRD with alternative techniques for FAPbI3 crystal structure analysis.

References

Comparative

A Comparative Guide to Measuring Photoluminescence Quantum Yield in Formamidinium Iodide Films

For researchers, scientists, and drug development professionals, understanding the efficiency of light emission in materials is paramount. In the field of perovskite photovoltaics and optoelectronics, the photoluminescen...

Author: BenchChem Technical Support Team. Date: December 2025

For researchers, scientists, and drug development professionals, understanding the efficiency of light emission in materials is paramount. In the field of perovskite photovoltaics and optoelectronics, the photoluminescence quantum yield (PLQY) of formamidinium lead iodide (FAPbI₃) films is a critical parameter that dictates device performance. This guide provides a comparative analysis of methods to measure PLQY, presents supporting experimental data for FAPbI₃ films with various modifications, and offers detailed experimental protocols.

Unveiling Emission Efficiency: Absolute vs. Relative PLQY Measurement

The two primary methods for determining the PLQY of thin films are the absolute and relative methods. The absolute method directly measures the ratio of emitted to absorbed photons using an integrating sphere, offering a direct and accurate measurement without the need for a reference standard.[1][2] The relative method, on the other hand, compares the fluorescence intensity of the sample to a standard with a known PLQY.[2] While simpler in terms of equipment, the accuracy of the relative method is contingent on the accuracy of the standard's known quantum yield.[2]

Performance Under the Microscope: PLQY of FAPbI₃ Films

The intrinsic PLQY of FAPbI₃ films can be significantly influenced by factors such as defects, grain boundaries, and surface states, which lead to non-radiative recombination and a reduction in emission efficiency. Various strategies, including the use of additives and surface passivation, have been developed to mitigate these losses and enhance the PLQY. The following table summarizes the PLQY of FAPbI₃ films under different conditions and provides a comparison with methylammonium (B1206745) lead iodide (MAPbI₃) films.

Perovskite CompositionFilm Treatment/AdditivePhotoluminescence Quantum Yield (PLQY) (%)Reference
(FAPbI₃)₀.₉₈(MAPbBr₃)₀.₀₂Control (untreated)0.4%[3]
(FAPbI₃)₀.₉₈(MAPbBr₃)₀.₀₂CsI Surface Passivation8%[3]
FAPbI₃Formamide Iodide (FoAI) AdditiveHigher PL intensity than control[4]
MAPbI₃MABr Treatment (4 mg/mL)-[5]
FAPbI₃-Higher PL intensity than MAPbI₃[6][7]

Experimental Protocols: A Step-by-Step Guide

Absolute PLQY Measurement of Thin Films

This protocol outlines the direct measurement of PLQY using an integrating sphere, a highly reflective spherical cavity that collects all emitted and scattered light from the sample.

Equipment:

  • Fluorometer equipped with an integrating sphere

  • Monochromatic light source (e.g., laser or xenon lamp with a monochromator)

  • Optical fiber and spectrometer

  • Sample holder for thin films

  • Blank substrate (as a reference)

Procedure:

  • System Setup: Couple the monochromatic light source to the integrating sphere via an optical fiber.[3]

  • Reference Measurement (Blank Scan):

    • Place the blank substrate (e.g., uncoated glass) in the sample holder within the integrating sphere.[3]

    • Record the spectrum of the excitation light scattered by the blank. This measurement accounts for the initial intensity of the light source.[8]

  • Sample Measurement:

    • Replace the blank substrate with the FAPbI₃ film sample in the same position.[3]

    • Irradiate the sample with the same monochromatic light source.

    • Record the spectrum, which will include both the scattered excitation light and the photoluminescence from the sample.[8]

  • Data Analysis:

    • The number of absorbed photons is calculated by subtracting the integrated intensity of the scattered excitation light in the sample measurement from the integrated intensity in the blank measurement.[9]

    • The number of emitted photons is determined by integrating the area under the photoluminescence emission peak in the sample's spectrum.[9]

    • The PLQY is calculated as the ratio of the number of emitted photons to the number of absorbed photons.[9]

Relative PLQY Measurement of Thin Films

This protocol describes the comparison of the sample's emission to a standard of known PLQY.

Equipment:

  • Fluorometer

  • UV-Vis spectrophotometer

  • Standard sample with a known PLQY (e.g., a solution of Rhodamine 6G or a solid-state standard)

  • Cuvette (for liquid standards) or sample holder for films

Procedure:

  • Standard and Sample Preparation:

    • Prepare the standard sample. If it is a solution, ensure its absorbance at the excitation wavelength is low (typically < 0.1) to minimize reabsorption effects.

    • The FAPbI₃ film should also have a low absorbance at the excitation wavelength.

  • Absorbance Measurement:

    • Measure the absorbance of both the standard and the FAPbI₃ film at the chosen excitation wavelength using a UV-Vis spectrophotometer.

  • Photoluminescence Measurement:

    • Place the standard in the fluorometer and measure its emission spectrum using a specific excitation wavelength.

    • Without changing any of the fluorometer settings (e.g., excitation wavelength, slit widths), replace the standard with the FAPbI₃ film and measure its emission spectrum.

  • Data Analysis:

    • Integrate the emission spectra of both the standard and the sample to obtain their respective integrated fluorescence intensities.

    • Calculate the PLQY of the FAPbI₃ film using the following equation: Φ_sample = Φ_standard * (I_sample / I_standard) * (A_standard / A_sample) * (n_sample² / n_standard²) where:

      • Φ is the PLQY

      • I is the integrated emission intensity

      • A is the absorbance at the excitation wavelength

      • n is the refractive index of the medium (for thin films, this is typically the refractive index of the film itself or the surrounding medium, which can often be assumed to be the same if measured in air).

Visualizing the Process and Influences

To better understand the experimental workflow and the factors influencing the PLQY of FAPbI₃ films, the following diagrams are provided.

experimental_workflow cluster_prep Sample Preparation cluster_measurement PLQY Measurement cluster_analysis Data Analysis FAI_film Formamidinium Iodide (FAI) Film Spectrometer Fluorometer with Integrating Sphere FAI_film->Spectrometer Blank Blank Substrate Blank->Spectrometer Spectra Emission & Scatter Spectra Spectrometer->Spectra Excitation Monochromatic Excitation Excitation->Spectrometer Calculation PLQY Calculation Spectra->Calculation Result PLQY Value Calculation->Result

Absolute PLQY Measurement Workflow

influencing_factors cluster_positive Increases PLQY cluster_negative Decreases PLQY PLQY Photoluminescence Quantum Yield (PLQY) Passivation Surface Passivation Passivation->PLQY reduces surface traps Additives Defect-Healing Additives Additives->PLQY reduces bulk defects High_Crystallinity High Film Crystallinity High_Crystallinity->PLQY fewer defect sites Defects Point Defects & Vacancies Non_Rad Non-Radiative Recombination Defects->Non_Rad Grain_Boundaries Grain Boundaries Grain_Boundaries->Non_Rad Non_Rad->PLQY competes with radiative emission

Factors Influencing PLQY in FAPbI₃ Films

References

Validation

A Comparative Guide to Transient Absorption Spectroscopy of FAI-Based Perovskites

For Researchers, Scientists, and Drug Development Professionals Unraveling Charge Carrier Dynamics: A Quantitative Comparison The behavior of photogenerated charge carriers—their generation, relaxation, and recombination...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Unraveling Charge Carrier Dynamics: A Quantitative Comparison

The behavior of photogenerated charge carriers—their generation, relaxation, and recombination—directly dictates the efficiency and longevity of perovskite devices. Below is a summary of key quantitative parameters determined from TAS studies on FAPbI₃ thin films. These parameters, including carrier lifetimes and recombination rate constants, are crucial for evaluating material quality and predicting device performance.

ParameterValueMaterialMeasurement TechniqueReference
Charge Carrier Mobility (µ) 27 ± 2 cm²/VsFAPbI₃Time-Resolved Terahertz Spectroscopy (TRTS)--INVALID-LINK--[1][2]
~2.5 cm²/VsFAPbI₃ (polycrystalline)Time-Resolved Microwave Conductivity (TRMC)--INVALID-LINK--[3][4]
Bimolecular Recombination Rate Constant (k₂) 7.6 x 10⁻¹¹ cm³/sFAPbI₃Time-Resolved Terahertz Spectroscopy (TRTS)--INVALID-LINK--[1][2]
Auger Recombination Rate Constant (k₃) 6.5 x 10⁻²⁹ cm⁶/sFAPbI₃Time-Resolved Terahertz Spectroscopy (TRTS)--INVALID-LINK--[1][2]
Charge Carrier Lifetime Biexponential decayFAPbI₃Femtosecond Transient Absorption Spectroscopy--INVALID-LINK--[5]
Increases from ~600 ns at room temperature to over 2 µs at -150 °CFAPbI₃Time-Resolved Microwave Conductivity (TRMC)--INVALID-LINK--[3][4]

Experimental Insights: A Closer Look at the Protocols

The quantitative data presented above are highly dependent on the experimental conditions under which they were acquired. Understanding these protocols is crucial for accurate interpretation and for designing future experiments.

Sample Preparation
  • Rehman et al. (2015): FAPbI₃ thin films were prepared on quartz substrates. The perovskite precursor solution was spin-coated in a nitrogen-filled glovebox.

  • Versees et al. (2017): Polycrystalline FAPbI₃ was synthesized and the black perovskite phase was isolated for measurements.

  • Jeon et al. (2022): FAPbI₃ perovskite films were prepared for steady-state and transient absorption spectroscopy.

Transient Absorption Spectroscopy Setup
  • General Setup: A standard pump-probe setup is typically used. An ultrafast laser system generates both the pump and probe pulses. The pump pulse excites the sample, and the time-delayed probe pulse measures the resulting change in absorption.

  • Rehman et al. (2015) - TRTS:

    • Excitation: 400 nm pump pulses were used to excite the FAPbI₃ films.

    • Probe: The change in the transmission of a terahertz (THz) probe pulse was measured as a function of time delay after photoexcitation. This technique is sensitive to the mobile charge carrier population.

  • Jeon et al. (2022) - Femtosecond TAS:

    • Method: Femtosecond transient absorption spectroscopy was used to investigate the dynamics of the charge carriers under various pump fluences.

Visualizing the Process: From Excitation to Recombination

TAS_Workflow cluster_laser Ultrafast Laser System cluster_setup Pump-Probe Setup cluster_data Data Acquisition Laser Femtosecond Laser OPA Optical Parametric Amplifier Laser->OPA Generates tunable pump & probe BeamSplitter Beam Splitter OPA->BeamSplitter DelayStage Optical Delay Stage BeamSplitter->DelayStage Probe Beam Sample Perovskite Sample BeamSplitter->Sample Pump Beam DelayStage->Sample Detector Detector Sample->Detector Computer Computer & Software Detector->Computer Signal Processing caption Experimental workflow for transient absorption spectroscopy.

A typical experimental workflow for transient absorption spectroscopy.

The diagram above illustrates the typical setup for a transient absorption spectroscopy experiment. An ultrafast laser generates a pulse that is split into a pump and a probe beam. The pump excites the perovskite sample, and the time-delayed probe measures the change in absorption, providing information on the dynamics of the excited states.

Perovskite_Photophysics Photoexcitation Photon Absorption (hν) HotCarriers Hot Carrier Generation Photoexcitation->HotCarriers CarrierCooling Carrier Cooling & Thermalization HotCarriers->CarrierCooling ~ps FreeCarriers Free Carrier Population (e⁻ + h⁺) CarrierCooling->FreeCarriers TrapStates Trap State Filling FreeCarriers->TrapStates Trapping Recombination Recombination FreeCarriers->Recombination TrapStates->Recombination Trap-assisted Radiative Radiative (PL) Recombination->Radiative Bimolecular NonRadiative Non-Radiative Recombination->NonRadiative Auger, Defect-mediated caption Key photophysical processes in FAI-based perovskites.

Key photophysical processes in FAI-based perovskites after photoexcitation.

References

Comparative

A Comparative Guide to Certifying Solar Cell Efficiency: Formamidinium Iodide vs. Alternatives

For researchers and professionals in the fields of renewable energy and materials science, accurately certifying the power conversion efficiency (PCE) of novel photovoltaic materials is a critical step toward validating...

Author: BenchChem Technical Support Team. Date: December 2025

For researchers and professionals in the fields of renewable energy and materials science, accurately certifying the power conversion efficiency (PCE) of novel photovoltaic materials is a critical step toward validating their potential. This guide provides a comparative analysis of the protocols used to certify formamidinium iodide (FAI) perovskite solar cells and other leading solar cell technologies. It includes a summary of certified performance data, detailed experimental methodologies, and a standardized workflow for efficiency certification.

Performance Data Comparison

The following table summarizes the certified record efficiencies and key performance parameters for formamidinium iodide perovskite solar cells and a range of alternative photovoltaic technologies. These values have been certified by accredited laboratories under standard test conditions (STC).

Solar Cell TechnologyCertified Power Conversion Efficiency (PCE) (%)Open-Circuit Voltage (VOC) (V)Short-Circuit Current Density (JSC) (mA/cm²)Fill Factor (FF) (%)Certifying Body
Formamidinium Lead Iodide (FAPbI3) Perovskite 25.21[1]Data not readily availableData not readily availableData not readily availableCertified
Crystalline Silicon (c-Si) - Monocrystalline (n-type) 27.81[2]Data not readily availableData not readily available87.55[2]Institute for Solar Energy Research Hamelin (ISFH)[2]
Tunnel Oxide Passivated Contact (TOPCon) Silicon 27.02[1][3]>0.740[4]Data not readily availableData not readily availableNational Photovoltaic Industry Measurement and Testing Center (NPVM)[1][3][4]
Heterojunction (HJT) Silicon 27.08[5]Data not readily availableData not readily availableData not readily availableInstitute for Solar Energy Research Hamelin (ISFH)[5]
Quantum Dot (QD) Solar Cells 18.1[6]Data not readily availableData not readily availableData not readily availableNational Renewable Energy Laboratory (NREL)[6]
Dye-Sensitized Solar Cells (DSSC) 15.2[7]>1[8]Data not readily availableData not readily availableCertified[7]
Organic Solar Cells (OSC) 20.82[9]Data not readily availableData not readily availableData not readily availableCertified[9]

Experimental Protocols for Efficiency Certification

The certification of solar cell efficiency follows rigorous, standardized protocols to ensure accuracy and comparability of results across different laboratories and technologies. The primary standards are developed by the International Electrotechnical Commission (IEC). For emerging technologies like perovskite solar cells, additional specific best practices and stability testing protocols from organizations like the International Summit on Organic Photovoltaic Stability (ISOS) are crucial.

I. Standard Test Conditions (STC)

For all solar cell technologies, the primary performance is measured under Standard Test Conditions (STC) to provide a common baseline for comparison.[10][11] These conditions are:

  • Irradiance: 1000 W/m²[10][11][12]

  • Cell Temperature: 25°C[10][11][12]

  • Light Spectrum: Air Mass 1.5 (AM1.5)[10][11][12]

II. Current-Voltage (I-V) Characteristic Measurement

The core of efficiency certification is the measurement of the current-voltage (I-V) curve of the solar cell under STC.[13] From this curve, the key performance parameters are determined:

  • Open-Circuit Voltage (VOC): The maximum voltage when no current is flowing.

  • Short-Circuit Current Density (JSC): The maximum current density at zero voltage.

  • Fill Factor (FF): A measure of the "squareness" of the I-V curve, calculated as the ratio of the maximum power to the product of VOC and JSC.

  • Power Conversion Efficiency (PCE): The ratio of the maximum power output to the input light power.

Protocol for Formamidinium Iodide Perovskite Solar Cells:

Due to the common occurrence of hysteresis in perovskite solar cells, specific considerations must be taken during I-V measurements:[5][14]

  • Preconditioning: The cell should be preconditioned under a specific bias (e.g., near the maximum power point or open-circuit) for a defined duration before the scan to allow the device to reach a more stable state.[14]

  • Scan Direction and Rate: I-V curves should be measured by scanning the voltage in both forward (from short-circuit to open-circuit) and reverse (from open-circuit to short-circuit) directions.[14] The scan rate should be reported, as it can significantly influence the measured efficiency.[14]

  • Stabilized Power Output: The most reliable measure of perovskite solar cell efficiency is the stabilized power output at the maximum power point (MPP).[5] This involves holding the cell at a constant voltage near the MPP and recording the power output until it stabilizes.[12]

III. Stability Testing Protocols

Beyond the initial efficiency measurement, assessing the operational stability of the solar cell is crucial for determining its long-term performance.

For Formamidinium Iodide Perovskite Solar Cells (ISOS Protocols):

The ISOS protocols provide a framework for stability testing of perovskite solar cells under various stressors.[9] Key tests include:

  • ISOS-D (Dark Stability): The device is stored in the dark at elevated temperatures (e.g., 65°C or 85°C) and, in some cases, high humidity to assess its intrinsic stability.[12]

  • ISOS-L (Light Stability): The device is continuously illuminated (e.g., 1-sun intensity) at a controlled temperature to evaluate its performance under operational conditions.

  • ISOS-T (Thermal Cycling): The device is subjected to repeated temperature cycles to assess its durability against thermal stress.[9]

For Crystalline Silicon and Thin-Film Solar Modules (IEC 61215 & IEC 61646):

These standards are more mature and focus on module-level testing to qualify for long-term outdoor operation.[13][15][16][17][18] Key tests include:

  • Thermal Cycling Test: Modules are subjected to a large number of temperature cycles (e.g., -40°C to +85°C) to test for fatigue and delamination.[13][19]

  • Damp Heat Test: Modules are exposed to high temperature (e.g., 85°C) and high relative humidity (e.g., 85%) for an extended period (e.g., 1000 hours) to test for moisture ingress and corrosion.[13][19]

  • Humidity Freeze Test: This test combines high humidity with sub-zero temperatures to evaluate the module's resistance to freezing and thawing cycles.[13][19]

  • UV Preconditioning Test: Modules are exposed to a defined dose of UV radiation to assess the stability of the encapsulant and other polymeric materials.[16]

Standardized Certification Workflow

The following diagram illustrates a generalized workflow for the efficiency certification of a solar cell, from initial sample preparation to final reporting. This process ensures that all necessary steps are taken to produce reliable and comparable data.

Solar Cell Efficiency Certification Workflow Solar Cell Efficiency Certification Workflow cluster_pre_test 1. Pre-Testing cluster_performance_testing 2. Performance Testing (STC) cluster_stability_testing 3. Stability & Reliability Testing cluster_post_test 4. Post-Testing & Reporting Sample_Preparation Sample Preparation (Masking, Contacting) Initial_Inspection Initial Visual Inspection & Electrical Characterization Sample_Preparation->Initial_Inspection IV_Measurement I-V Curve Measurement (Forward & Reverse Scan for Perovskites) Initial_Inspection->IV_Measurement Stabilized_Efficiency Stabilized Power Output (Maximum Power Point Tracking) IV_Measurement->Stabilized_Efficiency EQE_Measurement External Quantum Efficiency (Spectral Response) Stabilized_Efficiency->EQE_Measurement Light_Soaking Light Soaking (ISOS-L) EQE_Measurement->Light_Soaking Dark_Storage Dark Storage (ISOS-D) (High Temperature/Humidity) Light_Soaking->Dark_Storage Thermal_Cycling Thermal Cycling (IEC/ISOS-T) Dark_Storage->Thermal_Cycling Post_Test_Characterization Post-Test I-V & Visual Inspection Thermal_Cycling->Post_Test_Characterization Data_Analysis Data Analysis & Uncertainty Calculation Post_Test_Characterization->Data_Analysis Certification_Report Issuance of Certification Report Data_Analysis->Certification_Report

A generalized workflow for solar cell efficiency certification.

References

Validation

A Comparative Guide to Formamidinium Iodide and Novel Organic Cations in Perovskite Solar Cells

For Researchers, Scientists, and Drug Development Professionals The rapid evolution of perovskite solar cell (PSC) technology has largely been driven by the compositional engineering of the perovskite material itself. Fo...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

The rapid evolution of perovskite solar cell (PSC) technology has largely been driven by the compositional engineering of the perovskite material itself. Formamidinium iodide (FAI) has emerged as a cornerstone cation, prized for its superior thermal stability and a bandgap that is more closely aligned with the theoretical optimum for single-junction solar cells compared to the archetypal methylammonium (B1206745) iodide (MAI).[1] However, the intrinsic phase instability of FAPbI₃ has necessitated further innovation, leading to the exploration of a diverse range of novel organic cations. This guide provides an objective comparison of FAI with these emerging alternatives, supported by experimental data and detailed protocols to inform researchers in the field.

Performance Benchmark: Formamidinium Iodide vs. Novel Organic Cations

Cation CompositionPower Conversion Efficiency (PCE) (%)Open-Circuit Voltage (Voc) (V)Short-Circuit Current Density (Jsc) (mA/cm2)Fill Factor (FF) (%)Stability
Formamidinium (FAI) Based
α-FAPbI₃17.29[2]Not ReportedNot ReportedNot ReportedStable α-phase fabrication in ambient air[2]
FA₀.₉₇MA₀.₀₃Pb(I₀.₉₇Br₀.₀₃)₃20.37[3]Not ReportedNot ReportedNot ReportedReference for comparison
Guanidinium (B1211019) (GA) Containing
GA₀.₀₅MA₀.₉₅PbI₃15.78[4]0.891[4]24.21[4]73.1[4]Retains 77.3% of initial PCE after 200h[4]
GA-doped CsPbI₂Br14.34[5][6]Not ReportedNot ReportedNot ReportedRetains ~94% of initial efficiency after 1000h storage[5][6]
(GA)ₓ(MA)₁₋ₓPbI₃ (+FAI)11.66[7]~1.0[7]~20[7]~0.6[7]Improved Jsc and Voc[7]
FA₀.₉₇MA₀.₀₃Pb(I₀.₉₇Br₀.₀₃)₃ + 5% GA21.45[3]Not ReportedNot ReportedNot ReportedEnhanced PCE, Jsc, and FF[3]
Imidazolium (B1220033) (Im) Containing
Cs₀.₀₈FA₀.₉₂PbI₃ + DMIMPF₆23.25[8]Not ReportedNot ReportedNot ReportedEnhanced long-term stability due to moisture blocking[8]

The Role of Cation Properties on Perovskite Performance

The selection of the A-site cation has a profound impact on the structural and electronic properties of the perovskite material. The size, shape, and rotational dynamics of the cation directly influence the Goldschmidt tolerance factor, which in turn determines the stability of the perovskite crystal structure.

G Cation A-Site Cation Properties Size Ionic Radius Cation->Size Shape Molecular Geometry Cation->Shape Dynamics Rotational Freedom Cation->Dynamics Tolerance Goldschmidt Tolerance Factor Size->Tolerance Structure Crystal Structure Stability (α-phase vs. δ-phase) Shape->Structure Defects Defect Density (e.g., vacancies) Dynamics->Defects influences Perovskite Perovskite Properties Perovskite->Tolerance Perovskite->Structure Perovskite->Defects Tolerance->Structure determines Performance Device Performance Structure->Performance Defects->Performance PCE Power Conversion Efficiency Performance->PCE Stability Operational Stability Performance->Stability G Substrate 1. FTO Substrate Cleaning ETL 2. ETL Deposition (e.g., SnO₂) Substrate->ETL Perovskite 3. Perovskite Deposition (Spin-coating & Annealing) ETL->Perovskite HTL 4. HTL Deposition (e.g., Spiro-OMeTAD) Perovskite->HTL Electrode 5. Metal Electrode Evaporation (e.g., Au) HTL->Electrode Characterization 6. Device Characterization (J-V, Stability) Electrode->Characterization

References

Comparative

Enhancing the Longevity of FAPbI3 Perovskite Solar Cells: A Comparative Guide to Encapsulation and Long-Term Stability Testing

For Researchers, Scientists, and Drug Development Professionals. The long-term operational stability of formamidinium lead iodide (FAPbI3)-based perovskite solar cells (PSCs) remains a critical hurdle in the path toward...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals.

The long-term operational stability of formamidinium lead iodide (FAPbI3)-based perovskite solar cells (PSCs) remains a critical hurdle in the path toward their commercialization. While offering impressive power conversion efficiencies (PCEs), these devices are notoriously susceptible to degradation when exposed to environmental stressors such as moisture, oxygen, heat, and ultraviolet (UV) radiation. Encapsulation has emerged as a primary strategy to shield the sensitive perovskite layer and extend the device lifetime. This guide provides a comparative analysis of various encapsulation methods, supported by experimental data on their performance under rigorous stability testing protocols.

Comparison of Encapsulation Strategies

The choice of encapsulation material and technique is paramount in determining the long-term stability of FAPbI3 devices. The ideal encapsulant should be transparent, impermeable to moisture and oxygen, chemically inert, and able to withstand mechanical and thermal stresses. Here, we compare several common encapsulation approaches.

Encapsulation MethodEncapsulant Material(s)SealantKey AdvantagesReported Stability Performance
Glass-Glass Lamination Thermoplastic Olefin (TPO), Polyolefin (POE), Ethylene Vinyl Acetate (EVA)Butyl rubber, UV-curable epoxyExcellent barrier properties against moisture and oxygen; mechanically robust.[1]An NMP-module with a NiPc hole transport layer maintained 90.0% of its initial PCE after 1000 hours under harsh damp-heat conditions (85°C and 85% RH).[2]
UV-Curable Resin Epoxy-based resins (e.g., Threebond 3035B, Ossila E131)Integrated into the resinRoom temperature curing process minimizes thermal stress on the PSC; good adhesion.[3]Devices using Ossila E131 resin maintained their performance for over 1000 hours under outdoor testing conditions.[3]
Flexible Encapsulation Polyisobutylene (PIB), Parylene-NPIB itself acts as a sealantSuitable for flexible and lightweight applications; good moisture barrier.FAPbI3-based modules encapsulated with PIB showed stable operation under maximum power point tracking at 50°C and 50% RH.[2]
Thin-Film Encapsulation Atomic Layer Deposition (ALD) or Chemical Vapor Deposition (CVD) of inorganic layers (e.g., Al2O3, SiNx)N/A (conformal coating)Ultrathin and conformal, suitable for various device architectures.While not specific to FAPbI3, thin-film encapsulation has shown promise in improving the stability of other perovskite compositions.

Experimental Protocols for Stability Testing

Standardized testing protocols are crucial for accurately assessing and comparing the long-term stability of encapsulated PSCs. The International Summit on Organic Photovoltaic Stability (ISOS) has developed a set of protocols tailored for emerging photovoltaic technologies.

ISOS-D (Dark Storage) Protocols: These tests evaluate the intrinsic stability of the device in the absence of light, probing its tolerance to heat, humidity, and atmospheric components.[4][5]

  • ISOS-D-1: Storage in the dark in an inert atmosphere (e.g., nitrogen-filled glovebox) at ambient temperature.

  • ISOS-D-2: Storage in the dark in an inert atmosphere at elevated temperatures (e.g., 65°C or 85°C).[6]

  • ISOS-D-3: Storage in the dark under controlled humidity and temperature.

ISOS-L (Light Soaking) Protocols: These protocols assess the device's stability under continuous illumination, which can accelerate degradation mechanisms like ion migration and phase segregation.[4][5]

  • ISOS-L-1: Continuous illumination at 1 sun (100 mW/cm²) in an inert atmosphere at ambient temperature.

  • ISOS-L-2: Continuous illumination at 1 sun in an inert atmosphere at elevated temperatures (e.g., 65°C or 85°C).

  • ISOS-L-3: Continuous illumination at 1 sun under controlled humidity and temperature.

Damp Heat and Thermal Cycling Tests: These are more aggressive tests, often adapted from the International Electrotechnical Commission (IEC) 61215 standards for conventional silicon solar cells, to evaluate the robustness of the encapsulation.

  • Damp Heat Test: Typically involves exposing the encapsulated device to 85°C and 85% relative humidity for 1000 hours.[7]

  • Thermal Cycling Test: Subjects the device to repeated temperature cycles, for example, between -40°C and 85°C for 200 cycles, to test the integrity of the encapsulation and the interfaces within the device stack.[8]

Experimental Workflows and Logical Relationships

To visualize the processes involved in stability testing and the interplay between different factors, the following diagrams are provided.

Experimental_Workflow_Stability_Testing cluster_fabrication Device Fabrication cluster_encapsulation Encapsulation cluster_testing Stability Testing cluster_analysis Performance Analysis Fab FAPbI3 Device Fabrication Enc Encapsulation Method (e.g., Glass-Glass, UV-Resin) Fab->Enc ISOS_D ISOS-D (Dark Storage) Enc->ISOS_D Stress Application ISOS_L ISOS-L (Light Soaking) Enc->ISOS_L Stress Application Damp_Heat Damp Heat (85°C / 85% RH) Enc->Damp_Heat Stress Application Thermal_Cycling Thermal Cycling (-40°C to 85°C) Enc->Thermal_Cycling Stress Application PCE_decay PCE Decay Measurement ISOS_D->PCE_decay Periodic Measurement ISOS_L->PCE_decay Periodic Measurement Damp_Heat->PCE_decay Periodic Measurement Thermal_Cycling->PCE_decay Periodic Measurement T80 T80 Lifetime Calculation PCE_decay->T80

Caption: Experimental workflow for the long-term stability testing of encapsulated FAPbI3 devices.

Encapsulation_Strategy_Impact cluster_factors Influencing Factors cluster_protection Protection Against cluster_outcome Resulting Stability Enc_Strategy Encapsulation Strategy Material Encapsulant Material (e.g., EVA, POE, Epoxy) Enc_Strategy->Material Technique Encapsulation Technique (e.g., Lamination, Curing) Enc_Strategy->Technique Sealant Sealant Integrity Enc_Strategy->Sealant Moisture Moisture Ingress Material->Moisture Determines Oxygen Oxygen Ingress Material->Oxygen Determines Mechanical_Stress Mechanical Stress Material->Mechanical_Stress Determines Technique->Moisture Determines Technique->Oxygen Determines Technique->Mechanical_Stress Determines Sealant->Moisture Determines Sealant->Oxygen Determines Sealant->Mechanical_Stress Determines Device_Lifetime Enhanced Device Lifetime (Increased T80) Moisture->Device_Lifetime Leads to Oxygen->Device_Lifetime Leads to Mechanical_Stress->Device_Lifetime Leads to

Caption: Logical relationship between encapsulation strategy and device stability.

Detailed Experimental Protocols

Glass-Glass Encapsulation with TPO:

  • Preparation: Pre-cut glass substrates and thermoplastic polyolefin (TPO) films to the desired dimensions. Clean the glass substrates thoroughly with a sequence of detergent, deionized water, acetone, and isopropanol, followed by UV-ozone treatment.

  • Stacking: Place the FAPbI3 device on a piece of pre-cleaned glass. Position a TPO film on top of the device, ensuring complete coverage. Place a second piece of pre-cleaned glass on the TPO film to create a sandwich structure.

  • Lamination: Transfer the stack into a vacuum laminator. The lamination process typically involves a vacuum step to remove trapped air, followed by the application of heat and pressure. A common lamination temperature for TPO is between 115°C and 125°C.[1]

  • Sealing: Apply a bead of butyl rubber sealant around the edges of the glass-glass package to provide a hermetic seal.

  • Curing: Allow the sealant to cure according to the manufacturer's specifications, typically at room temperature for a specified duration.

UV-Curable Epoxy Encapsulation:

  • Device Preparation: Place the FAPbI3 device on a stable, level surface.

  • Resin Application: Dispense a controlled amount of UV-curable epoxy resin (e.g., Ossila E131) onto the device, ensuring the entire active area is covered. A spin-coating step can be used for uniform distribution.

  • Cover Glass Placement: Carefully place a pre-cleaned glass slide on top of the liquid resin, avoiding the formation of air bubbles. Gentle pressure can be applied to spread the resin evenly.

  • UV Curing: Expose the assembly to a UV lamp with a specific wavelength (e.g., 365 nm) and intensity for a predetermined duration to cure the epoxy. The curing time will depend on the specific resin used.

  • Edge Sealing (Optional): For enhanced protection, an additional layer of UV-curable epoxy or another sealant can be applied around the edges of the encapsulated device.

Conclusion

The long-term operational stability of FAPbI3 perovskite solar cells is intrinsically linked to the effectiveness of the encapsulation strategy. Glass-glass lamination with thermoplastic encapsulants like TPO and POE offers excellent barrier properties and mechanical robustness, making it a promising approach for achieving long-term stability under harsh conditions. UV-curable resins provide a low-temperature processing alternative that minimizes thermal stress on the perovskite device. The selection of the optimal encapsulation method will depend on the specific application requirements, such as the need for flexibility or the cost of manufacturing. Rigorous and standardized stability testing, following protocols such as those developed by ISOS, is essential for the continued development and eventual commercialization of this highly promising photovoltaic technology. Unencapsulated devices have also shown remarkable stability, with one study reporting a retention of 96% of initial efficiency after 1000 hours of operation at 85°C, highlighting the significant progress in improving the intrinsic stability of the FAPbI3 material itself.

References

Safety & Regulatory Compliance

Safety

Proper Disposal of Formamidinium Iodide: A Step-by-Step Guide for Laboratory Personnel

For Immediate Release Researchers and laboratory professionals now have access to a comprehensive guide for the proper disposal of formamidinium iodide (FAI), a key component in perovskite solar cell research. This guide...

Author: BenchChem Technical Support Team. Date: December 2025

For Immediate Release

Researchers and laboratory professionals now have access to a comprehensive guide for the proper disposal of formamidinium iodide (FAI), a key component in perovskite solar cell research. This guide outlines essential safety protocols and a detailed chemical neutralization process to ensure the safe management of FAI waste, minimizing environmental impact and protecting laboratory personnel. Adherence to these procedures is critical due to the hazardous nature of formamidinium iodide.

Formamidinium iodide is classified as harmful if swallowed and can cause skin and serious eye irritation.[1][2] Upon combustion, it may produce hazardous gases, including carbon oxides, nitrogen oxides (NOx), and hydrogen iodide.[1][2] Therefore, proper handling and disposal are paramount.

Personal Protective Equipment (PPE)

Before initiating any disposal procedures, all personnel must be equipped with the appropriate personal protective equipment to prevent exposure.

PPE CategorySpecification
Eye Protection Chemical safety goggles or a face shield.
Hand Protection Chemical-resistant gloves (e.g., Nitrile).
Body Protection A lab coat or chemical-resistant apron.
Respiratory Work should be conducted in a well-ventilated area or a fume hood.

Disposal Protocol: Two-Step Chemical Neutralization

For laboratory-scale quantities of formamidinium iodide waste, a two-step chemical neutralization process is recommended. This procedure should be performed in a designated waste disposal area, and all resulting solutions must be collected by a licensed hazardous waste disposal service.

Experimental Protocol

Step 1: Oxidation of Iodide to Iodine

This initial step converts the iodide in formamidinium iodide to elemental iodine.

  • Preparation: In a suitable chemical-resistant container within a fume hood, prepare an aqueous solution of the formamidinium iodide waste.

  • Acidification: Slowly add a dilute acid (e.g., 1M hydrochloric acid) to the solution to acidify it.

  • Oxidation: While stirring, add a 5% sodium hypochlorite (B82951) solution (bleach) dropwise. The solution will turn a yellow-orange or brown color as elemental iodine is formed. Add the bleach until the color change is complete.

Step 2: Reduction of Iodine to Iodide

This second step neutralizes the elemental iodine, converting it back to a colorless and less hazardous iodide salt.

  • Preparation: Prepare a 1M solution of sodium thiosulfate (B1220275).

  • Reduction: Slowly add the sodium thiosulfate solution to the iodine-containing waste from Step 1 while stirring.

  • Endpoint: Continue adding the sodium thiosulfate solution until the brown color of the iodine completely disappears, and the solution becomes colorless. This indicates that the elemental iodine has been reduced to iodide.

  • Final Disposal: The resulting neutralized solution should be properly labeled and stored for collection by a certified hazardous waste disposal service. Dispose of the contents and container in accordance with all local, state, and national regulations.[3][4]

Disposal Workflow

G cluster_prep Preparation cluster_neutralization Chemical Neutralization (in Fume Hood) cluster_disposal Final Disposal A Formamidinium Iodide Waste B Don Appropriate PPE A->B C Step 1: Oxidation Add dilute acid, then sodium hypochlorite solution B->C D Solution turns brown (Elemental Iodine forms) C->D E Step 2: Reduction Add sodium thiosulfate solution D->E F Solution becomes colorless (Iodide is reformed) E->F G Label Neutralized Waste F->G H Store for Professional Disposal G->H

Caption: Workflow for the proper disposal of formamidinium iodide waste.

By following these procedures, research institutions can ensure a safer laboratory environment and responsible chemical waste management. This proactive approach to safety and environmental stewardship is integral to the advancement of scientific research.

References

Handling

Personal protective equipment for handling Formamidinium iodide

Essential Safety and Handling Guide for Formamidinium Iodide For Researchers, Scientists, and Drug Development Professionals This guide provides critical safety, operational, and disposal information for handling Formami...

Author: BenchChem Technical Support Team. Date: December 2025

Essential Safety and Handling Guide for Formamidinium Iodide

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety, operational, and disposal information for handling Formamidinium iodide (FAI). Adherence to these procedures is paramount for ensuring laboratory safety and maintaining experimental integrity.

Quantitative Data Summary

For quick reference, the following table summarizes the key quantitative properties of Formamidinium iodide.

PropertyValueCitations
Molecular Formula CH₅IN₂[1][2]
Molecular Weight 171.97 g/mol [1][2][3]
Appearance White to off-white crystalline powder[2][3]
Melting Point 242 °C (decomposes)
Solubility Soluble in water, Dimethylformamide (DMF), and Dimethyl sulfoxide (B87167) (DMSO)[4]
Density No data available[3][4]
Vapor Pressure No data available[4]

Operational Plan: Safe Handling and Personal Protective Equipment (PPE)

A systematic approach to handling Formamidinium iodide is crucial to minimize exposure and prevent contamination. The following workflow outlines the necessary steps from preparation to disposal.

Experimental Workflow for Handling Formamidinium Iodide

G cluster_prep Preparation cluster_handling Handling and Experimental Use cluster_cleanup Cleanup and Decontamination cluster_disposal Waste Disposal prep_area Work Area Preparation (Fume Hood) gather_ppe Gather Required PPE prep_area->gather_ppe Ensure safety measures are in place weigh Weigh FAI in a Contained Environment gather_ppe->weigh Wear appropriate PPE dissolve Dissolve FAI in an Appropriate Solvent weigh->dissolve Transfer weighed FAI experiment Perform Experimental Procedure dissolve->experiment Use prepared solution decontaminate Decontaminate Glassware and Surfaces experiment->decontaminate After experiment completion liquid_waste Dispose of Liquid Waste (Unused Solutions) experiment->liquid_waste For unused or waste solutions remove_ppe Properly Remove PPE decontaminate->remove_ppe Once work area is clean solid_waste Dispose of Solid Waste (Contaminated PPE, etc.) remove_ppe->solid_waste Segregate contaminated items

Caption: Logical workflow for the safe handling of Formamidinium iodide.

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling Formamidinium iodide to prevent skin, eye, and respiratory exposure.

PPE CategorySpecificationRationale
Eye Protection Chemical safety goggles or a full-face shieldProtects against splashes and airborne particles that can cause severe eye irritation.
Hand Protection Nitrile or other chemical-resistant glovesPrevents skin irritation upon contact.
Body Protection Lab coat or chemical-resistant apronProtects against spills and contamination of personal clothing.
Respiratory Work in a well-ventilated area or under a fume hoodAvoids inhalation of the powder, which can cause respiratory irritation.

Experimental Protocol: Preparation of a Formamidinium Iodide Solution

This protocol details the steps for preparing a solution of Formamidinium iodide in a laboratory setting. This procedure should be performed inside a certified chemical fume hood.

Materials:

  • Formamidinium iodide (FAI) powder

  • Anhydrous N,N-Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO)

  • Volumetric flask and cap

  • Spatula

  • Weighing paper or boat

  • Magnetic stirrer and stir bar (optional)

  • Pipettes

Procedure:

  • Preparation:

    • Ensure the chemical fume hood is operational and the sash is at the appropriate height.

    • Don all required personal protective equipment (safety goggles, lab coat, and chemical-resistant gloves).

    • Clean and dry all glassware thoroughly.

  • Weighing:

    • Place a weighing paper or boat on an analytical balance and tare it.

    • Carefully weigh the desired amount of Formamidinium iodide powder using a clean spatula.

    • Record the exact mass.

  • Dissolution:

    • Carefully transfer the weighed FAI powder into the volumetric flask.

    • Add a portion of the chosen solvent (DMF or DMSO) to the flask, approximately half of the final desired volume.

    • Cap the flask and gently swirl to dissolve the powder. A magnetic stirrer can be used for more efficient mixing.

    • Once the solid is fully dissolved, add the solvent to the calibration mark on the volumetric flask.

    • Cap the flask and invert it several times to ensure the solution is homogeneous.

  • Storage:

    • If the solution is not for immediate use, store it in a tightly sealed, clearly labeled container in a cool, dark, and dry place, preferably under an inert atmosphere (e.g., in a glove box or desiccator with nitrogen).

Disposal Plan

Proper disposal of Formamidinium iodide and associated waste is crucial to prevent environmental contamination and ensure regulatory compliance.

Waste Segregation:

  • Solid Waste:

    • Contaminated items such as gloves, weighing paper, and paper towels should be collected in a designated, sealed, and clearly labeled hazardous waste container.

  • Liquid Waste:

    • Unused or waste solutions of Formamidinium iodide should be collected in a separate, sealed, and clearly labeled hazardous waste container. Do not mix with other chemical waste unless compatibility is confirmed.

Disposal Procedure:

  • All waste must be disposed of through your institution's environmental health and safety (EHS) office or a licensed hazardous waste disposal company.[5]

  • Follow all local, state, and federal regulations for hazardous waste disposal.

  • Never dispose of Formamidinium iodide down the drain.[5]

Emergency Procedures

Spill Cleanup:

  • Evacuate and Alert: Immediately alert others in the vicinity and evacuate the immediate area of the spill.

  • Ventilate: Ensure the area is well-ventilated. If the spill is large, restrict access to the area.

  • PPE: Wear appropriate PPE, including respiratory protection if the powder is airborne.

  • Containment: Cover the spill with an inert absorbent material (e.g., sand or vermiculite) to prevent the powder from becoming airborne.

  • Collection: Carefully sweep the absorbed material into a designated hazardous waste container. Avoid creating dust.

  • Decontamination: Clean the spill area with a suitable solvent (e.g., isopropanol) and then with soap and water. Collect all cleaning materials as hazardous waste.

First Aid:

  • Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[5]

  • Skin Contact: Remove contaminated clothing and wash the affected area thoroughly with soap and water. If irritation persists, seek medical attention.[5]

  • Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. Seek immediate medical attention.

  • Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical attention.[5]

References

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